Thionyl bromide

• CAS: 507-16-4

Core Science & Biosynthesis

Thionyl Bromide: A Comprehensive Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionyl bromide (SOBr₂) is a reactive inorganic compound that serves as a valuable reagent in organic synthesis, particularly for the bromination of alcohols and carboxylic acids.[1][2] Its utility in the preparation of alkyl and acyl bromides makes it a significant tool in the synthesis of pharmaceuticals and other complex organic molecules. This guide provides an in-depth overview of thionyl bromide, including its chemical and physical properties, safety and handling procedures, and its applications in organic synthesis, complete with experimental protocols and mechanistic diagrams.

Core Properties of Thionyl Bromide

Thionyl bromide is a colorless to orange-yellow liquid with a pungent odor.[1][3][4] It is sensitive to moisture and light and reacts violently with water, producing sulfur dioxide and hydrogen bromide.[1][3]

Identifiers and Physical Properties

The fundamental identifiers and physical properties of thionyl bromide are summarized in the table below for quick reference.

Property	Value	Citations
CAS Number	507-16-4	[1][2][5]
Molecular Formula	SOBr₂	[1][2][5]
Molecular Weight	207.87 g/mol	[2][3][5]
Appearance	Colorless to orange-yellow liquid	[1][3][4]
Density	2.683 g/mL at 25 °C	[2][3][5]
Melting Point	-52 °C	[2][3][5]
Boiling Point	48 °C at 20 mmHg 138 °C at 773 mmHg (with some decomposition)	[2][3][4]
Refractive Index (n²⁰/D)	1.675	[2][3]
Vapor Pressure	10 mmHg at 31 °C	[2][3]

Solubility and Reactivity

Property	Description	Citations
Water Solubility	Decomposes violently, hydrolyzing to sulfur dioxide (SO₂) and hydrogen bromide (HBr).	[1][3][6]
Solvent Solubility	Miscible with benzene, toluene, ether, chloroform, and carbon tetrachloride.	[3][4]
Stability	Less stable than its chloride analog, thionyl chloride. It slowly decomposes upon standing.[4][6] It is also sensitive to moisture and light.[3]
Reactivity with Bases	Stoichiometric bases can be problematic as they can cause decomposition of thionyl bromide to tribromide, sulfur dioxide, and sulfur.	[6]

Safety and Handling

Thionyl bromide is a hazardous and corrosive chemical that requires strict safety protocols.[1][7] It is harmful if inhaled, swallowed, or absorbed through the skin and causes severe skin burns and eye damage.[7][8]

Hazard Information

Hazard Statement	GHS Classification
H312 + H332	Harmful in contact with skin and if inhaled.
H314	Causes severe skin burns and eye damage.
EUH014	Reacts violently with water.

Precautionary Measures and Personal Protective Equipment (PPE)

Precautionary Statement	Description
P261	Avoid breathing dust/fume/gas/mist/vapors/spray.
P271	Use only outdoors or in a well-ventilated area.
P280	Wear protective gloves/protective clothing/eye protection/face protection.
P303 + P361 + P353	IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.
P304 + P340 + P310	IF INHALED: Remove person to fresh air and keep comfortable for breathing. Immediately call a POISON CENTER/doctor.
P305 + P351 + P338	IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Handling and Storage: Thionyl bromide should be handled in a chemical fume hood.[7] It is crucial to prevent contact with water.[7] Store in a cool, dry, well-ventilated area in a tightly sealed container under an inert atmosphere, such as nitrogen.[1][7] Recommended storage temperature is 2-8°C.[2][3]

Applications in Organic Synthesis

The primary application of thionyl bromide is the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides.[1][6] This transformation is a fundamental step in many synthetic pathways.

Conversion of Alcohols to Alkyl Bromides

Thionyl bromide is an effective reagent for the synthesis of alkyl bromides from primary and secondary alcohols.[6][9] The reaction mechanism can proceed through either an Sₙ2 or Sₙi pathway, depending on the reaction conditions.

The reaction of an alcohol with thionyl bromide begins with the formation of an alkyl bromosulfite intermediate. The subsequent step determines the stereochemical outcome.

• Sₙi (Substitution Nucleophilic internal): In the absence of a base, the reaction can proceed via an Sₙi mechanism, which results in the retention of stereochemistry.[10][11] The bromide from the bromosulfite group attacks the carbon from the same face as the leaving group.

• Sₙ2 (Substitution Nucleophilic bimolecular): In the presence of a base like pyridine, the mechanism shifts to a standard Sₙ2 pathway, leading to an inversion of stereochemistry.[10][11] The base reacts with the intermediate, displacing a bromide ion, which then attacks the carbon from the backside.

Caption: General reaction pathways for the conversion of alcohols to alkyl bromides using thionyl bromide.

The Sₙi mechanism involves the formation of an intimate ion pair, which facilitates the internal delivery of the bromide nucleophile.

Caption: Stepwise workflow of the Sₙi mechanism for alcohol bromination.

Experimental Protocols

Preparation of an Alkyl Bromide from a Primary Alcohol

The following is a representative protocol for the conversion of a primary alcohol to its corresponding alkyl bromide using thionyl bromide.

Materials:

• Primary alcohol (1.0 eq)

• Thionyl bromide (1.1 - 1.5 eq)

• Anhydrous dichloromethane (DCM) or diethyl ether as solvent

• (Optional) Pyridine for Sₙ2 reaction (1.1 - 1.5 eq)

• Ice bath

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet is charged with the primary alcohol and anhydrous solvent.

• Cooling: The flask is cooled to 0 °C in an ice bath.

• Addition of Thionyl Bromide: Thionyl bromide is added dropwise to the stirred solution via the dropping funnel over a period of 15-30 minutes. The reaction is exothermic, and the temperature should be maintained at 0 °C.

• Reaction Monitoring: The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup:

  • The reaction mixture is carefully poured into ice-cold water to quench the excess thionyl bromide.

  • The organic layer is separated, and the aqueous layer is extracted with the solvent (e.g., DCM).

  • The combined organic layers are washed with saturated sodium bicarbonate solution, followed by brine.

  • The organic layer is dried over anhydrous magnesium sulfate or sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Purification: The crude alkyl bromide can be purified by distillation or column chromatography.

Caption: Experimental workflow for the synthesis of an alkyl bromide from an alcohol.

Conclusion

Thionyl bromide is a potent but hazardous reagent that is highly effective for the synthesis of alkyl and acyl bromides. A thorough understanding of its properties, reactivity, and handling requirements is essential for its safe and successful application in the laboratory. The choice of reaction conditions, particularly the presence or absence of a base, allows for control over the stereochemical outcome of the bromination of chiral alcohols. This makes thionyl bromide a versatile tool for synthetic chemists in research and development.

References

• 1. Buy Thionyl bromide | 507-16-4 [smolecule.com]
• 2. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 3. Thionyl Bromide [commonorganicchemistry.com]
• 4. m.youtube.com [m.youtube.com]
• 5. echemi.com [echemi.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
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• 10. SNi - Wikipedia [en.wikipedia.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Physical and chemical properties of thionyl bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thionyl bromide (SOBr₂) is a reactive inorganic compound that serves as a valuable reagent in organic synthesis, primarily for the conversion of alcohols and carboxylic acids to their corresponding brominated analogues. Though less stable and not as widely used as its chloride counterpart, thionyl chloride (SOCl₂), thionyl bromide offers a distinct reactivity profile for specific synthetic transformations. This technical guide provides an in-depth overview of the physical and chemical properties of thionyl bromide, detailed experimental protocols for its synthesis and key reactions, and a summary of its safety and handling considerations.

Physical Properties

Thionyl bromide is a colorless to orange-yellow liquid with a pungent odor.[1][2] It is sensitive to moisture and light and will slowly decompose upon standing.[3][4] Key physical properties are summarized in the table below.

Property	Value	Reference(s)
Molecular Formula	SOBr₂	[5]
Molar Mass	207.87 g/mol	[5]
Appearance	Colorless to orange-yellow liquid	[5][6]
Density	2.688 g/mL at 25 °C	[4]
Melting Point	-52 °C	[4]
Boiling Point	48 °C at 20 mmHg138 °C (with decomposition) at 1 atm	[4][6]
Refractive Index (n²⁰/D)	1.675	[7]
Vapor Pressure	10 mmHg at 31 °C	[7]
Solubility	Decomposes in water. Soluble in benzene, toluene, ether, chloroform, and carbon tetrachloride.	[4][6]

Chemical Properties and Reactivity

Thionyl bromide is a versatile brominating agent, though its reactivity is tempered by its relative instability compared to thionyl chloride.

Decomposition

Thionyl bromide is less stable than thionyl chloride and can slowly decompose into sulfur dioxide (SO₂), bromine (Br₂), and disulfur dibromide (S₂Br₂).[4] This decomposition is accelerated by heat and light. At temperatures approaching its atmospheric boiling point, significant decomposition occurs.[4]

Hydrolysis

Thionyl bromide reacts vigorously and hydrolyzes readily in the presence of water or moist air to produce toxic and corrosive fumes of sulfur dioxide and hydrogen bromide.[2][4]

Reaction: SOBr₂ + H₂O → SO₂ + 2HBr

Reactions with Alcohols

Thionyl bromide is used to convert primary and secondary alcohols to alkyl bromides.[4][8] The reaction typically proceeds via an Sₙ2-like mechanism, which results in an inversion of stereochemistry at the reacting carbon center.[3][9] The use of a base like pyridine is generally avoided as it can form unreactive salts with thionyl bromide.[10]

Reactions with Carboxylic Acids

Analogous to the action of thionyl chloride, thionyl bromide converts carboxylic acids into acyl bromides (acid bromides).[4] These are highly reactive intermediates valuable in organic synthesis. The reaction proceeds with the formation of gaseous byproducts, sulfur dioxide and hydrogen bromide, which helps to drive the reaction to completion.[11]

Experimental Protocols

Safety Precaution: All manipulations involving thionyl bromide must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles, lab coat) should be worn. The reagent is corrosive and reacts violently with water.

Synthesis of Thionyl Bromide

Thionyl bromide is typically prepared by the reaction of thionyl chloride with hydrogen bromide.[4]

• Reaction: SOCl₂ + 2HBr → SOBr₂ + 2HCl

• Procedure:

  • In a round-bottom flask equipped with a gas inlet tube and a reflux condenser, place a measured amount of thionyl chloride (SOCl₂).

  • Cool the flask to 0 °C using an ice bath.

  • Slowly bubble anhydrous hydrogen bromide (HBr) gas through the cooled thionyl chloride with constant stirring. The reaction is exothermic and the temperature should be carefully monitored and maintained.

  • Continue the addition of HBr for approximately 12 hours to ensure the reaction goes to completion.[6]

  • After the reaction period, the resulting mixture is purified by fractional distillation under reduced pressure to yield pure thionyl bromide.[6] The boiling point at 20 mmHg is approximately 48 °C.[4]

Caption: Synthesis of thionyl bromide from thionyl chloride.

Conversion of an Alcohol to an Alkyl Bromide

This protocol is an example of the bromination of a primary or secondary alcohol.

• Procedure:

  • In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the alcohol (1.0 equivalent) in an anhydrous solvent such as dichloromethane (DCM) in a round-bottom flask.

  • Cool the solution to 0 °C in an ice bath.

  • To the cooled solution, add a catalytic amount of N,N-dimethylformamide (DMF) (e.g., 0.5 equivalents).[5]

  • Slowly add thionyl bromide (SOBr₂) (approximately 1.3 equivalents) dropwise to the stirred solution, maintaining the temperature at 0 °C.[5]

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours (e.g., 14 hours) until the reaction is complete (monitored by TLC or GC).[5]

  • Upon completion, the reaction is carefully quenched by the addition of a cold, inert solvent like ether.[5]

  • The mixture is then washed with water, a saturated sodium bicarbonate solution, and brine. The organic layer is dried over an anhydrous drying agent (e.g., MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude alkyl bromide, which can be further purified by distillation or chromatography.

Caption: Reaction mechanism for alcohol bromination.

Conversion of a Carboxylic Acid to an Acyl Bromide

The conversion of carboxylic acids to acyl bromides with thionyl bromide is analogous to the well-established reaction with thionyl chloride.[4][11]

• Procedure:

  • In a round-bottom flask fitted with a reflux condenser and a gas outlet connected to a trap (to neutralize the HBr gas produced), place the carboxylic acid (1.0 equivalent).

  • Add an excess of thionyl bromide (SOBr₂) (e.g., 2.0 equivalents). A solvent such as anhydrous toluene or dichloromethane can be used, or the reaction can be run neat.

  • Gently heat the mixture to reflux. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HBr).

  • After the reaction is complete, the excess thionyl bromide and solvent can be removed by distillation, often under reduced pressure.

  • The resulting crude acyl bromide can be purified by fractional distillation under vacuum.

Caption: Reaction mechanism for acyl bromide formation.

Safety and Handling

Thionyl bromide is a hazardous chemical and must be handled with extreme care.

• Hazards: It is corrosive and can cause severe burns to the skin, eyes, and respiratory tract. It is harmful if swallowed, inhaled, or absorbed through the skin.

• Reactivity: It reacts violently with water, releasing toxic gases.

• Handling: Always work in a well-ventilated chemical fume hood. Wear appropriate personal protective equipment, including chemical-resistant gloves, safety goggles, and a lab coat.

• Storage: Store in a cool, dry, well-ventilated area away from water and moisture.[7] The container should be tightly sealed. It is often stored under an inert atmosphere (e.g., nitrogen).

Conclusion

Thionyl bromide is a potent reagent for the synthesis of alkyl and acyl bromides. While its instability and reactivity with water necessitate careful handling, its ability to facilitate these transformations under relatively mild conditions makes it a useful tool in the synthetic chemist's arsenal. The protocols and data presented in this guide provide a comprehensive resource for the safe and effective use of thionyl bromide in a research and development setting.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 4. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 5. Thionyl Bromide [commonorganicchemistry.com]
• 6. Page loading... [wap.guidechem.com]
• 7. US2979383A - Preparation of inorganic sulfur bromides - Google Patents [patents.google.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 10. benchchem.com [benchchem.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]

Thionyl Bromide (SOBr₂): A Technical Guide to Molecular Structure and Bonding

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thionyl bromide (SOBr₂) is an inorganic compound and a valuable, albeit less common, brominating agent in organic synthesis. Its reactivity and utility are intrinsically linked to its three-dimensional structure and the nature of its chemical bonds. This technical guide provides a comprehensive examination of the molecular structure, bonding, and key spectroscopic properties of thionyl bromide. It integrates theoretical models, such as VSEPR and molecular orbital theory, with spectroscopic data. Detailed experimental protocols for the structural determination of gaseous molecules are provided, and all quantitative data are summarized for clarity.

Molecular Structure and Geometry

The three-dimensional arrangement of atoms in thionyl bromide is fundamental to its chemical behavior. The molecule adopts a distinct pyramidal shape governed by the principles of valence shell electron pair repulsion (VSEPR) theory.

VSEPR Theory and Molecular Shape

The molecular geometry of thionyl bromide can be predicted by identifying the central atom and counting the electron domains surrounding it.

• Central Atom : Sulfur (S) is the central atom, being the least electronegative element besides bromine.

• Valence Electrons : The total number of valence electrons is 26 (6 from Sulfur, 6 from Oxygen, and 7 from each of the two Bromine atoms).

• Lewis Structure : The most stable Lewis structure features the sulfur atom forming a double bond with the oxygen atom, single bonds with the two bromine atoms, and possessing one lone pair of electrons. This arrangement minimizes formal charges on all atoms.[1][2]

• Electron Domains : The central sulfur atom has four electron domains: one S=O double bond, two S-Br single bonds, and one non-bonding lone pair. In VSEPR theory, a multiple bond is treated as a single electron domain.

• Prediction : With four electron domains, the electron geometry is tetrahedral. However, one domain is a lone pair, which exerts greater repulsion than bonding pairs. This results in a molecular geometry described as trigonal pyramidal .[3] This shape is analogous to that of ammonia (NH₃) and the more common thionyl chloride (SOCl₂).

Quantitative Structural Parameters

For comparison, the experimentally determined structural parameters for the analogous molecule, thionyl chloride (SOCl₂), are also provided.

Parameter	Molecule	Value (Theoretical/Experimental)	Method
S=O Bond Length	SOBr₂	~1.448 Å	DFT (B3LYP)
SOCl₂	1.443 Å (± 0.006)	Electron Diff.
S-Br/S-Cl Bond Length	SOBr₂	~2.271 Å	DFT (B3LYP)
SOCl₂	2.076 Å (± 0.006)	Electron Diff.
Br-S-Br / Cl-S-Cl Angle	SOBr₂	~98.4°	DFT (B3LYP)
SOCl₂	96.1° (± 0.7)	Electron Diff.
O=S-Br / O=S-Cl Angle	SOBr₂	~107.5°	DFT (B3LYP)
SOCl₂	106.3° (± 0.6)	Electron Diff.
Dipole Moment	SOBr₂	1.47 D	Experimental

Note: Theoretical values for SOBr₂ are representative values obtained from DFT calculations and are presented as the best available estimates in the absence of cited experimental gas-phase data. Experimental data for SOCl₂ is provided for comparative purposes.

Chemical Bonding

Hybridization

Based on the VSEPR model with four electron domains around the central sulfur atom, the hybridization of sulfur in thionyl bromide is sp³ . Three of these hybrid orbitals form sigma (σ) bonds (one to oxygen and two to bromine), while the fourth orbital accommodates the non-bonding lone pair.

Molecular Orbitals and Bond Character

The bonding in thionyl bromide is a combination of localized sigma bonds and a delocalized pi system.

• S-Br Bonds : These are sigma (σ) bonds formed from the overlap of an sp³ hybrid orbital on sulfur with a p orbital on each bromine atom.

• S=O Bond : This consists of one sigma (σ) bond and one pi (π) bond. The σ bond is formed by the overlap of an sp³ hybrid orbital from sulfur and a p orbital from oxygen. The π bond is formed by the sideways overlap of a d orbital from sulfur and a p orbital from oxygen. This S=O double bond is shorter and stronger than the S-Br single bonds.

• Bond Polarity : The electronegativity difference between sulfur (2.58) and oxygen (3.44) makes the S=O bond highly polar. The S-Br bond is less polar due to the smaller electronegativity difference between sulfur (2.58) and bromine (2.96). The overall trigonal pyramidal geometry and the presence of the lone pair result in a net molecular dipole moment of 1.47 D.[3]

Spectroscopic Characterization

Spectroscopy is the primary experimental tool for probing the structure and bonding of molecules like thionyl bromide.

Vibrational Spectroscopy (IR and Raman)

Infrared (IR) and Raman spectroscopy measure the vibrational frequencies of a molecule's chemical bonds. These frequencies are characteristic of specific bond types (e.g., stretches, bends) and provide a "molecular fingerprint." Thionyl bromide has Cₛ symmetry and is expected to have 6 fundamental vibrational modes (3N-6, where N=4), all of which are active in both IR and Raman spectroscopy.

Frequency (cm⁻¹)	Approximate Assignment
~1250	ν(S=O) stretch
~430	νₐₛ(S-Br) stretch
~360	νₛ(S-Br) stretch
279	δ(O=S-Br) bend
204	δ(Br-S-Br) scissor
~150	Rocking/Torsion

Note: Assignments are based on general trends for thionyl halides and published fundamental frequencies.[4][5] The S=O stretching frequency is typically the highest and most intense.

Mandatory Visualizations

The following diagrams illustrate the molecular structure and a typical workflow for its experimental determination.

Caption: Molecular structure of Thionyl Bromide (SOBr₂).

Caption: Workflow for experimental structure determination.

Experimental Protocols

The determination of the precise molecular structure of a gaseous compound like thionyl bromide relies on sophisticated physical methods. Below are generalized protocols for the key techniques.

Protocol for Gas-Phase Electron Diffraction (GED)

Gas electron diffraction is a powerful technique for determining the bond lengths, angles, and overall geometry of molecules in the vapor phase.

• Sample Preparation : A high-purity liquid sample of thionyl bromide is obtained. The sample is degassed through several freeze-pump-thaw cycles to remove dissolved air.

• Vacuum System : The diffraction apparatus is evacuated to a high vacuum (e.g., 10⁻⁷ mbar) to ensure the mean free path of electrons is sufficiently long.

• Sample Introduction : The volatile SOBr₂ sample is introduced into the diffraction chamber through a fine nozzle (approx. 0.2 mm diameter), creating a steady, low-density stream of gas that crosses the electron beam's path. Excess sample is immediately condensed on a cold trap cooled with liquid nitrogen (-196 °C).

• Electron Beam Generation : A high-energy beam of electrons (e.g., 40-60 keV) is generated from an electron gun, accelerated, and focused onto the gas stream.

• Data Collection : The electrons are scattered by the electrostatic potential of the atoms in the SOBr₂ molecules. The resulting concentric-ring diffraction pattern is recorded on a detector, which could be a photographic plate or a modern CCD/CMOS sensor. A rotating sector is often placed in front of the detector to compensate for the steep decline in scattering intensity with angle.

• Data Analysis :

  • The recorded pattern's intensity is digitized and converted into a function of the scattering angle (or momentum transfer, s).

  • The experimental molecular scattering intensity curve is isolated by subtracting the atomic scattering background.

  • A Fourier transform of this curve yields the radial distribution function (RDF), which shows peaks corresponding to the different internuclear distances within the molecule (S=O, S-Br, O...Br, Br...Br).

  • A theoretical model of the molecule's geometry is used to calculate a theoretical RDF. This model is refined using a least-squares fitting procedure until the theoretical and experimental curves match, yielding the final structural parameters.

Protocol for Microwave (Rotational) Spectroscopy

Microwave spectroscopy provides highly precise rotational constants for polar molecules, from which extremely accurate molecular structures can be derived.

• Sample Preparation : A purified sample of thionyl bromide is required. The experiment is performed on a low-pressure gaseous sample (typically a few millitorr) to avoid pressure broadening of spectral lines.

• Instrumentation : The sample is introduced into a long waveguide sample cell within a microwave spectrometer.

• Data Collection : A tunable source generates microwave radiation, which is swept across a specific frequency range (e.g., 8-40 GHz). This radiation is passed through the sample cell. As the frequency matches a rotational transition of the SOBr₂ molecule, the molecules absorb energy. This absorption is detected by a sensitive detector at the other end of the waveguide.

• Spectral Analysis :

  • The output is a spectrum of absorption intensity versus frequency. The spectrum will consist of a series of sharp lines, each corresponding to a specific transition between rotational energy levels (J → J+1).

  • The frequencies of these transitions are measured with high precision. For an asymmetric top molecule like SOBr₂, the pattern is complex, and the lines must be assigned to specific quantum number transitions.

  • From the assigned transition frequencies, the three principal rotational constants (A, B, C) of the molecule are determined.

• Structure Determination :

  • The rotational constants are inversely related to the molecule's moments of inertia.

  • To obtain a complete structure, the spectra of isotopically substituted versions of the molecule (e.g., containing ³⁴S, ¹⁸O, or ⁸¹Br) are also measured.

  • The changes in the rotational constants upon isotopic substitution allow for the precise determination of the coordinates of each atom via Kraitchman's equations, from which the bond lengths and angles are calculated with very high accuracy.

Conclusion

The thionyl bromide molecule possesses a trigonal pyramidal geometry, a consequence of the tetrahedral arrangement of four electron domains around a central sp³-hybridized sulfur atom, one of which is a lone pair. Its structure is defined by a strong, polar S=O double bond and two weaker S-Br single bonds. While detailed experimental gas-phase structural data remains elusive in the common literature, its molecular parameters and vibrational characteristics can be reliably estimated through computational methods and inferred from spectroscopic data. The protocols and data presented herein provide a foundational guide for researchers utilizing or studying this important chemical reagent.

References

• 1. chem.gla.ac.uk [chem.gla.ac.uk]
• 2. people.chem.umass.edu [people.chem.umass.edu]
• 3. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 4. srd.nist.gov [srd.nist.gov]
• 5. researchgate.net [researchgate.net]

Thionyl Bromide: A Technical Guide to Synthesis and Properties

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of thionyl bromide (SOBr₂), a versatile yet highly reactive brominating agent used in various organic synthesis applications. The guide covers its fundamental properties, detailed synthesis protocols, safety considerations, and key applications, tailored for professionals in the chemical and pharmaceutical sciences.

Physicochemical Properties

Thionyl bromide is an orange-yellow to reddish-brown liquid known for its high reactivity, particularly with protic solvents.[1][2][3][4] It is miscible with several common organic solvents, including benzene, chloroform, carbon tetrachloride, and ether.[1][3][5] However, it hydrolyzes readily and violently in the presence of water, releasing hazardous fumes of sulfur dioxide (SO₂) and hydrogen bromide (HBr).[6][7][8] The compound is also sensitive to moisture and light and may decompose slowly upon standing.[3][4][5]

Table 1: Quantitative Data for Thionyl Bromide

Property	Value	Citations
Molecular Formula	SOBr₂	[2][3]
Molecular Weight	207.87 g/mol	[2][3][9]
CAS Number	507-16-4	[2][3][9]
Appearance	Orange-yellow to dark brown/red liquid	[1][2][3]
Melting Point	-52 °C	[1][2][3][9]
Boiling Point	48 °C at 20 mmHg 138 °C at 773 mmHg	[1][3][9][10]
Density	2.683 g/mL at 25 °C 2.688 g/mL at 20 °C	[3][9][10]
Refractive Index	n20/D 1.675	[5][9][10]

| Vapor Pressure | 10 mmHg at 31 °C |[9][10] |

Synthesis and Preparation

The synthesis of thionyl bromide is most commonly achieved through the reaction of thionyl chloride (SOCl₂) with hydrogen bromide (HBr).[3][6][7][11] An alternative, though less common, method involves the reaction of sulfur dioxide (SO₂) and bromine (Br₂) in the presence of a catalyst like phosphorus trichloride (PCl₃).[4][12]

The primary synthesis reaction is as follows:

SOCl₂ + 2 HBr → SOBr₂ + 2 HCl [6][7]

This reaction leverages the halogen exchange between the two reagents. Thionyl chlorobromide is believed to be a key intermediate in this process, though it has not been isolated.[6]

Experimental Protocol: Synthesis from Thionyl Chloride and Hydrogen Bromide

This protocol is based on established methods for the preparation of thionyl bromide.[1][3][13] All operations must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn at all times.

Materials and Equipment:

• Thionyl chloride (SOCl₂)

• Anhydrous hydrogen bromide (HBr) gas or a solution in a suitable solvent

• Three-neck round-bottom flask

• Gas inlet tube

• Condenser with a drying tube (e.g., filled with CaCl₂)

• Magnetic stirrer and stir bar

• Ice-salt bath or cryocooler

• Distillation apparatus for vacuum distillation

Procedure:

• Apparatus Setup: Assemble the three-neck flask with the gas inlet tube, condenser, and a stopper. Ensure all glassware is thoroughly dried to prevent hydrolysis. The entire system should be protected from atmospheric moisture.

• Initial Charging: Place freshly distilled thionyl chloride (SOCl₂) into the reaction flask.

• Cooling: Cool the reaction flask to 0 °C using an ice-salt bath. Some procedures recommend temperatures below -20 °C to manage the reaction's exothermic nature and the stability of the product.[13]

• Addition of HBr: Slowly bubble anhydrous hydrogen bromide gas through the cooled and stirred thionyl chloride. Alternatively, add a solution of HBr dropwise. A significant excess of HBr may be used.[13]

• Reaction: Continue the reaction at 0 °C (or the selected low temperature) for several hours. Some protocols specify a reaction time of 12 hours to ensure completion.[1] The reaction mixture will typically change color.

• Purification: Upon completion, the excess HBr and the byproduct hydrogen chloride (HCl) gas are removed. The resulting crude thionyl bromide is then purified by fractional distillation under vacuum.[1][4] The product is collected at approximately 48 °C / 20 mmHg.[9][10]

• Storage: The purified thionyl bromide should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen) at low temperatures (2-8 °C) to minimize decomposition.[2][7][9]

Visualization of Experimental Workflow

The following diagram illustrates the logical steps involved in the laboratory synthesis and purification of thionyl bromide.

Caption: Workflow for the synthesis of thionyl bromide.

Safety Precautions

Thionyl bromide is a corrosive and toxic compound that requires careful handling.[7]

• Reactivity: It reacts violently with water, releasing toxic and corrosive gases (SO₂ and HBr).[7][8] Contact with moisture must be strictly avoided.

• Exposure: Exposure can cause severe irritation and burns to the skin, eyes, and respiratory system.[7][8] Inhalation or skin contact can be harmful.[14][15]

• Handling: All manipulations should be performed in a chemical fume hood.[8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[8][14][16] A respirator may be necessary depending on the scale and ventilation.[7][8]

• Spills: In case of a spill, absorb with an inert, dry material like sand or vermiculite and place it in a suitable container for disposal. Do not use water to clean up spills.[8]

Applications in Research and Development

Thionyl bromide is a valuable reagent in organic synthesis, primarily used for converting alcohols and carboxylic acids into their corresponding alkyl and acyl bromides.[6][9]

• Bromination of Alcohols: It converts alcohols to alkyl bromides, often proceeding through an SN2 mechanism which results in an inversion of stereochemistry.[7]

• Bromination of Carbonyls: It can be used for the bromination of certain α,β-unsaturated carbonyl compounds.[6]

• Specialty Synthesis: It is employed in the synthesis of various specialized molecules, including pharmaceuticals and agrochemicals.[2] For instance, it has been used to prepare β-amino bromides from β-amino alcohols and in the synthesis of heterocyclic compounds.[9]

References

• 1. Page loading... [guidechem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. Thionyl Bromide [drugfuture.com]
• 4. Thionyl bromide | 507-16-4 [chemicalbook.com]
• 5. chemwhat.com [chemwhat.com]
• 6. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 7. Buy Thionyl bromide | 507-16-4 [smolecule.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. 二溴亚砜 97% | Sigma-Aldrich [sigmaaldrich.com]
• 10. 507-16-4 CAS MSDS (Thionyl bromide) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. Cas 507-16-4,Thionyl bromide | lookchem [lookchem.com]
• 12. Thionyl bromide CAS#: 507-16-4 [amp.chemicalbook.com]
• 13. US2979383A - Preparation of inorganic sulfur bromides - Google Patents [patents.google.com]
• 14. georganics.sk [georganics.sk]
• 15. capotchem.cn [capotchem.cn]
• 16. static.cymitquimica.com [static.cymitquimica.com]

Thionyl Bromide (SOBr₂): A Comprehensive Technical Guide to Safe Handling and Application

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals and does not constitute a license to operate. All operations involving thionyl bromide should be conducted by trained personnel in appropriately equipped facilities, adhering to all applicable safety regulations.

Introduction

Thionyl bromide (SOBr₂) is a reactive inorganic compound used in organic synthesis, primarily for the conversion of alcohols to alkyl bromides and the bromination of certain carbonyl compounds.[1][2] While a valuable reagent, its high reactivity and hazardous nature necessitate stringent safety precautions and handling protocols. This guide provides an in-depth overview of the essential safety information, handling procedures, and key applications of thionyl bromide for professionals in research and development.

Hazard Identification and Classification

Thionyl bromide is classified as a hazardous substance with multiple acute and chronic risks.[3][4] It is crucial to understand these hazards to implement appropriate safety measures.

GHS Hazard Statements: [3]

• H312: Harmful in contact with skin.

• H314: Causes severe skin burns and eye damage.

• H332: Harmful if inhaled.

• EUH014: Reacts violently with water.[4]

Signal Word: Danger[4]

Hazard Pictograms:

• Corrosion

• Acute Toxicity (Harmful)

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of thionyl bromide is essential for its safe handling and use in experimental setups.

Property	Value
Molecular Formula	SOBr₂
Molecular Weight	207.87 g/mol
Appearance	Orange-yellow liquid
Odor	Acrid, irritating
Melting Point	-49.5 °C
Boiling Point	Decomposes at atmospheric pressure
Solubility	Reacts violently with water

Toxicological Data

While comprehensive toxicological studies on thionyl bromide are limited, the available data indicates that it is harmful through dermal contact and inhalation.[5] It is also classified as a corrosive material that can cause severe skin burns and eye damage.[3]

Metric	Value	Species	Route
LD50 (Oral)	Data not available	-	-
LD50 (Dermal)	Category 4 (Harmful)	-	-
LC50 (Inhalation)	Category 4 (Harmful)	-	-

Note: To the best of our knowledge, the chemical, physical, and toxicological properties have not been thoroughly investigated.[5]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling thionyl bromide to prevent exposure and injury.

Protection Type	Specification
Eye/Face Protection	Chemical safety goggles and a full-face shield.
Skin Protection	Chemical-resistant gloves (e.g., neoprene or rubber), a flame-retardant lab coat, and chemical-resistant apron.
Respiratory Protection	A NIOSH-approved respirator with a cartridge suitable for acid gases and organic vapors.

Handling and Storage Procedures

Proper handling and storage are critical to minimize the risks associated with thionyl bromide.

Handling:

• All manipulations must be conducted in a well-ventilated chemical fume hood.

• Avoid contact with skin, eyes, and clothing.[3]

• Do not breathe vapors.

• Ensure an eyewash station and safety shower are readily accessible.

• Handle under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition due to moisture.

Storage:

• Store in a cool, dry, well-ventilated area, away from incompatible materials.

• Keep containers tightly sealed.

• Protect from moisture.

• Store separately from water, acids, bases, and oxidizing agents.

Emergency Procedures and First Aid

In the event of an emergency, immediate and appropriate action is crucial.

Exposure Route	First Aid Measures
Inhalation	Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower and upper eyelids occasionally. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill and Leak Procedures:

• Evacuate the area.

• Wear appropriate PPE.

• Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

• Do not use water.

• Collect the absorbed material into a suitable, sealed container for hazardous waste disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

Experimental Protocols

Thionyl bromide is a key reagent in several important organic transformations. The following are generalized protocols for its primary applications. Note: These are illustrative examples and may require optimization for specific substrates.

Conversion of Alcohols to Alkyl Bromides

This reaction proceeds via an SN2 mechanism, typically resulting in an inversion of stereochemistry.[6][7]

General Procedure:

• To a solution of the alcohol in an inert solvent (e.g., anhydrous diethyl ether or dichloromethane) under an inert atmosphere, add thionyl bromide dropwise at 0 °C.

• Allow the reaction mixture to slowly warm to room temperature and stir until the reaction is complete (monitor by TLC).

• Carefully quench the reaction by pouring it into ice-cold water.

• Separate the organic layer and wash it with a saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude alkyl bromide.

• Purify the product by distillation or column chromatography.

Workflow for Alcohol to Alkyl Bromide Conversion

Bromination of α,β-Unsaturated Carbonyl Compounds

Thionyl bromide can be used for the bromination of α,β-unsaturated ketones and aldehydes.[8]

General Procedure:

• Dissolve the α,β-unsaturated carbonyl compound in a suitable inert solvent (e.g., carbon tetrachloride or chloroform).

• Add thionyl bromide dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature or with gentle heating until the starting material is consumed (monitor by TLC).

• Remove the solvent under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography.

Workflow for Bromination of α,β-Unsaturated Carbonyls

Disposal Considerations

All waste containing thionyl bromide must be treated as hazardous waste.

• Collect all waste in clearly labeled, sealed, and compatible containers.

• Do not mix with other waste streams unless compatibility is confirmed.

• Dispose of waste through a licensed hazardous waste disposal company.

• Empty containers should be triple-rinsed with a suitable inert solvent, and the rinsate collected as hazardous waste.

Logical Relationships in Safe Handling

The safe handling of thionyl bromide involves a series of interconnected principles and actions.

Logical Flow for Safe SOBr₂ Handling

References

• 1. echemi.com [echemi.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. Buy Thionyl bromide | 507-16-4 [smolecule.com]
• 4. georganics.sk [georganics.sk]
• 5. static.cymitquimica.com [static.cymitquimica.com]
• 6. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the Decomposition Products and Hazards of Thionyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Thionyl bromide (SOBr₂) is a reactive inorganic compound utilized as a brominating agent in various chemical syntheses. Its utility is counterbalanced by its inherent instability and significant hazards associated with its handling and decomposition. This technical guide provides a comprehensive overview of the decomposition pathways of thionyl bromide, the resulting products, and the associated hazards, with a focus on providing actionable information for laboratory and industrial settings.

Decomposition Pathways and Products

Thionyl bromide is susceptible to decomposition via two primary pathways: thermal decomposition and hydrolysis. Both routes produce hazardous substances that require careful management.

1.1. Thermal Decomposition

Thionyl bromide is thermally less stable than its chloride counterpart. Upon prolonged standing at room temperature or upon heating, it undergoes decomposition. At its atmospheric boiling point of 136°C, approximately one-third of the compound decomposes[1]. The primary products of thermal decomposition are sulfur dioxide (SO₂), elemental bromine (Br₂), and disulfur dibromide (S₂Br₂)[1]. At elevated temperatures, decomposition to bromine and sulfur monoxide (SO) has also been noted[1].

The overall thermal decomposition reaction can be represented as:

2 SOBr₂ → 2 SO₂ + 2 Br₂ + S₂Br₂

1.2. Hydrolysis

Thionyl bromide reacts violently with water in a rapid hydrolysis reaction. This process is highly exothermic and results in the liberation of toxic and corrosive gases. The products of hydrolysis are sulfur dioxide (SO₂) and hydrogen bromide (HBr)[1].

The hydrolysis reaction is as follows:

SOBr₂ + H₂O → SO₂ + 2 HBr

This reaction is of particular concern due to the immediate release of hazardous fumes upon contact with moisture, including atmospheric humidity.

Data Presentation of Decomposition Products

The following table summarizes the key decomposition products of thionyl bromide and their physical properties.

Decomposition Pathway	Product Name	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Key Hazards
Thermal Decomposition	Sulfur Dioxide	SO₂	64.07	-10	Toxic, Respiratory Irritant
Bromine	Br₂	159.81	58.8	Toxic, Corrosive, Oxidizer
Disulfur Dibromide	S₂Br₂	223.94	205	Corrosive, Lachrymator
Hydrolysis	Sulfur Dioxide	SO₂	64.07	-10	Toxic, Respiratory Irritant
Hydrogen Bromide	HBr	80.91	-66.8	Toxic, Corrosive, Respiratory Irritant

Hazards Associated with Thionyl Bromide and its Decomposition Products

The hazards associated with thionyl bromide are multifaceted, encompassing its reactivity, corrosivity, and the toxicity of both the parent compound and its decomposition products.

3.1. Health Hazards

Thionyl bromide is a highly corrosive substance that can cause severe burns to the skin, eyes, and mucous membranes. It is classified as harmful if swallowed, inhaled, or absorbed through the skin. As a lachrymator, it causes irritation and tearing of the eyes. Inhalation can lead to chemical burns of the respiratory tract and may result in pulmonary edema, a potentially life-threatening condition.

3.2. Reactivity Hazards

The most significant reactivity hazard of thionyl bromide is its violent reaction with water, which liberates toxic and corrosive gases. This reactivity extends to other protic solvents. It is also known to react vigorously with acetone, producing a lachrymatory substance.

3.3. Fire Hazards

Thionyl bromide itself is non-combustible. However, in the event of a fire, the heat can cause it to decompose, releasing toxic and corrosive fumes. Therefore, while it does not contribute to the fire, its presence can significantly increase the hazard.

Summary of Hazards:

Hazard Type	Description
Acute Toxicity	Harmful by inhalation, in contact with skin, and if swallowed.
Corrosivity	Causes severe burns to skin, eyes, and respiratory tract.
Reactivity	Reacts violently with water, liberating toxic gases.
Lachrymator	Causes irritation and excessive tearing.
Chronic Effects	No specific data available, but repeated exposure to corrosive and toxic substances is expected to cause long-term health effects.

Experimental Protocols

4.1. Hypothetical Experimental Protocol for Gas-Phase Hydrolysis Analysis

This hypothetical protocol is based on the experimental setup used for studying the gas-phase hydrolysis of thionyl chloride.

Objective: To identify and quantify the products of thionyl bromide hydrolysis in the gas phase.

Apparatus:

• A temperature-controlled reaction chamber (e.g., a glass flask or a Teflon-coated chamber).

• Fourier-Transform Infrared (FTIR) spectrometer with a gas cell.

• A system for introducing controlled amounts of thionyl bromide vapor and water vapor into the reaction chamber.

• A vacuum line for evacuating the chamber.

• Pressure and temperature sensors.

Procedure:

• The reaction chamber is evacuated to remove air and any residual moisture.

• A known partial pressure of water vapor is introduced into the chamber.

• A known partial pressure of thionyl bromide vapor is introduced into the chamber.

• The reaction is monitored over time by acquiring FTIR spectra of the gas mixture at regular intervals.

• The concentrations of the reactants (thionyl bromide and water) and products (sulfur dioxide and hydrogen bromide) are determined by analyzing the characteristic absorption bands in the FTIR spectra.

• The stoichiometry of the reaction can be determined by comparing the rates of disappearance of reactants and the rates of appearance of products.

4.2. Hypothetical Experimental Protocol for Thermal Decomposition Analysis

Objective: To identify the products of the thermal decomposition of liquid thionyl bromide.

Apparatus:

• A reaction vessel equipped with a reflux condenser and a gas outlet.

• A heating mantle with a temperature controller.

• A gas-trapping system (e.g., a series of bubblers containing appropriate reagents to capture and identify gaseous products).

• Gas Chromatography-Mass Spectrometry (GC-MS) for the analysis of volatile and semi-volatile products.

• Raman or Infrared Spectroscopy for in-situ monitoring of the liquid phase.

Procedure:

• A sample of thionyl bromide is placed in the reaction vessel.

• The system is flushed with an inert gas (e.g., nitrogen or argon).

• The thionyl bromide is heated to a specific temperature and maintained for a set period.

• Gaseous products are passed through the trapping system. The contents of the traps are then analyzed to identify the gaseous products (e.g., SO₂).

• The liquid residue in the reaction vessel is cooled and analyzed by GC-MS and/or spectroscopy to identify the non-volatile decomposition products (e.g., Br₂ and S₂Br₂).

• The experiment can be repeated at different temperatures and durations to study the effect of these parameters on the product distribution.

Visualizations

Decomposition Pathways of Thionyl Bromide

Caption: Decomposition pathways of thionyl bromide.

Experimental Workflow for Gas-Phase Hydrolysis Study

References

• 1. Thionyl bromide - Wikipedia [en.wikipedia.org]

Spectroscopic Profile of Thionyl Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionyl bromide (SOBr₂), a reactive inorganic compound, serves as a valuable reagent in organic synthesis, particularly for the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides. A thorough understanding of its spectroscopic properties is crucial for reaction monitoring, quality control, and mechanistic studies. This technical guide provides a comprehensive overview of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data for thionyl bromide, supplemented with detailed experimental protocols and logical workflows for its analysis.

Spectroscopic Data

The spectroscopic data for thionyl bromide is summarized below. Due to its reactivity and inherent instability, obtaining high-resolution NMR data in solution can be challenging.

Vibrational Spectroscopy (IR and Raman)

The vibrational modes of thionyl bromide have been characterized by both infrared and Raman spectroscopy. The fundamental vibrational frequencies are presented in Table 1. These frequencies correspond to the stretching and bending modes of the S-O and S-Br bonds within the molecule.

Table 1: Fundamental Vibrational Frequencies of Thionyl Bromide [1][2]

Symmetry Species	Approximate Type of Mode	Wavenumber (cm⁻¹)
a'	SO stretch	1240
a'	SBr₂ stretch (symmetric)	420
a'	SBr₂ bend	170
a'	SBr₂ stretch (asymmetric)	490
a"	Out-of-plane bend	340

Nuclear Magnetic Resonance (NMR) Spectroscopy

To date, detailed ¹H and ¹³C NMR data for pure thionyl bromide are not available in the literature, as the compound lacks hydrogen and carbon atoms. However, ¹⁷O NMR spectroscopy is a relevant technique for probing the electronic environment of the oxygen atom. While a specific ¹⁷O NMR spectrum for thionyl bromide is not readily found, data for the analogous compound, thionyl chloride (SOCl₂), shows a chemical shift in the range of +150 to +350 ppm.[3][4][5][6][7] It is anticipated that the ¹⁷O chemical shift of thionyl bromide would be in a similar region, potentially shifted slightly due to the difference in electronegativity between chlorine and bromine.

Mass Spectrometry (MS)

The mass spectrum of thionyl bromide is characterized by the presence of isotopic peaks due to the natural abundance of bromine isotopes (⁷⁹Br and ⁸¹Br in an approximate 1:1 ratio). The molecular ion peak (M⁺) would appear as a triplet, with the most intense peak corresponding to the [SO⁷⁹Br⁸¹Br]⁺ ion. The expected fragmentation pattern would involve the loss of bromine atoms and the sulfur monoxide (SO) group.

Table 2: Predicted Mass Spectrometry Fragmentation of Thionyl Bromide

m/z	Ion Fragment	Comments
206, 208, 210	[SOBr₂]⁺	Molecular ion triplet, reflecting the isotopic distribution of two bromine atoms.
127, 129	[SOBr]⁺	Loss of a bromine radical.
79, 81	[Br]⁺	Bromine cation.
48	[SO]⁺	Sulfur monoxide cation.

Experimental Protocols

Infrared (IR) Spectroscopy

Objective: To obtain the infrared spectrum of liquid thionyl bromide.

Methodology:

• Sample Preparation: Due to the moisture sensitivity of thionyl bromide, all sample handling should be performed in a dry, inert atmosphere (e.g., a glovebox). A small drop of neat thionyl bromide is placed between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates.[8] The plates are gently pressed together to form a thin liquid film.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer is used for analysis.

• Data Acquisition:

  • A background spectrum of the clean, empty salt plates is recorded.

  • The prepared sample is placed in the spectrometer's sample holder.

  • The infrared spectrum is recorded over a typical range of 4000-400 cm⁻¹.

  • The final spectrum is obtained by ratioing the sample spectrum against the background spectrum.

Raman Spectroscopy

Objective: To obtain the Raman spectrum of liquid thionyl bromide.

Methodology:

• Sample Preparation: A small amount of liquid thionyl bromide is placed in a glass capillary tube or a quartz cuvette.[9][10] The container is then sealed to prevent exposure to atmospheric moisture.

• Instrumentation: A Raman spectrometer equipped with a laser excitation source (e.g., 532 nm or 785 nm) is used.

• Data Acquisition:

  • The sample is placed in the spectrometer's sample holder.

  • The laser is focused on the liquid sample.

  • Instrumental parameters such as laser power, exposure time, and number of accumulations are optimized to achieve a good signal-to-noise ratio while avoiding sample degradation.[11]

  • The Raman spectrum is collected, and the positions and relative intensities of the scattered light are recorded.

Mass Spectrometry (MS)

Objective: To obtain the mass spectrum of thionyl bromide and identify its fragmentation pattern.

Methodology:

• Sample Introduction: Thionyl bromide, being a volatile liquid, can be introduced into the mass spectrometer via a direct insertion probe or a gas chromatography (GC) inlet if separation from other components is required. The sample must be handled under anhydrous conditions.

• Ionization: Electron ionization (EI) at 70 eV is a common method for the analysis of small, volatile molecules.[12][13][14]

• Mass Analysis: The generated ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or time-of-flight).

• Detection: The abundance of each ion is measured by a detector, and the resulting data is plotted as a mass spectrum. The characteristic isotopic pattern of bromine should be carefully analyzed to confirm the identity of bromine-containing fragments.[15][16][17]

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the comprehensive spectroscopic analysis of a thionyl bromide sample.

References

• 1. srd.nist.gov [srd.nist.gov]
• 2. researchgate.net [researchgate.net]
• 3. University of Ottawa NMR Facility Blog: 17O NMR [u-of-o-nmr-facility.blogspot.com]
• 4. NMR Periodic Table: Oxygen NMR [imserc.northwestern.edu]
• 5. lmaleidykla.lt [lmaleidykla.lt]
• 6. researchgate.net [researchgate.net]
• 7. 17O NMR Spectroscopy: A Novel Probe for Characterizing Protein Structure and Folding - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. jasco-global.com [jasco-global.com]
• 10. researchgate.net [researchgate.net]
• 11. spectroscopyonline.com [spectroscopyonline.com]
• 12. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 13. rroij.com [rroij.com]
• 14. Ionization Modes // Mass Spectrometry & Proteomics Facility // University of Notre Dame [massspec.nd.edu]
• 15. Mass Spectrometry [www2.chemistry.msu.edu]
• 16. chemguide.co.uk [chemguide.co.uk]
• 17. Mass spectral interpretation - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to the Thermodynamic Properties of Thionyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionyl bromide (SOBr₂), an inorganic compound with a pungent odor, serves as a valuable but less common brominating agent compared to its chloride counterpart. Its utility in organic synthesis, particularly in the conversion of alcohols to alkyl bromides, is well-documented. However, its inherent thermal instability necessitates a thorough understanding of its thermodynamic properties for safe handling, process optimization, and predictive modeling in chemical and pharmaceutical research. This technical guide provides a comprehensive overview of the core thermodynamic properties of thionyl bromide, detailed experimental methodologies for their determination, and a summary of its decomposition and reactivity characteristics.

Core Thermodynamic Properties

The thermodynamic properties of thionyl bromide are crucial for predicting its behavior under various conditions. Key parameters include the standard enthalpy of formation, standard molar entropy, heat capacity, and Gibbs free energy of formation.

Enthalpy, Entropy, and Gibbs Free Energy

The standard enthalpy of formation (ΔHf°) of liquid thionyl bromide at 298.15 K has been determined to be -40.2 ± 0.3 kcal/mol through reaction calorimetry.[1] The standard molar entropy (S°) for gaseous thionyl bromide at 298.15 K is 79.54 ± 0.15 cal/mol·K.[1]

The Gibbs free energy of formation (ΔGf°) can be calculated using the Gibbs-Helmholtz equation:

ΔGf° = ΔHf° - TΔSf°

To calculate the standard Gibbs free energy of formation of gaseous thionyl bromide, the standard entropy of formation (ΔSf°) is required. This is determined from the standard molar entropies of the constituent elements in their standard states (S°(S, rhombic) = 7.62 cal/mol·K, S°(O₂, g) = 49.00 cal/mol·K, S°(Br₂, l) = 36.4 cal/mol·K) and the standard molar entropy of gaseous thionyl bromide. The calculated standard Gibbs free energy of formation for gaseous thionyl bromide at 298.15 K is approximately -36.7 kcal/mol, indicating that the formation of thionyl bromide from its elements is a spontaneous process under standard conditions.

Table 1: Key Thermodynamic Properties of Thionyl Bromide at 298.15 K

Property	Value	State
Standard Enthalpy of Formation (ΔHf°)	-40.2 ± 0.3 kcal/mol (-168.2 ± 1.3 kJ/mol)	Liquid
Standard Molar Entropy (S°)	79.54 ± 0.15 cal/mol·K (332.8 ± 0.6 J/mol·K)	Gas
Calculated Standard Gibbs Free Energy of Formation (ΔGf°)	~ -36.7 kcal/mol (~ -153.6 kJ/mol)	Gas

Heat Capacity

The molar heat capacity (Cp) of gaseous thionyl bromide varies with temperature. The available data from statistical thermodynamic calculations are presented in Table 2.

Table 2: Molar Heat Capacity (Cp) of Gaseous Thionyl Bromide at Different Temperatures

Temperature (K)	Molar Heat Capacity (cal/mol·K)
273.15	15.22
298.15	15.54
300	15.56
400	16.59
500	17.22
600	17.62
700	17.89
800	18.09
900	18.24
1000	18.36

Phase Transitions

Thionyl bromide exists as a liquid at room temperature and undergoes phase transitions to solid and gaseous states at specific temperatures.

Table 3: Physical and Phase Transition Properties of Thionyl Bromide

Property	Value
Melting Point	-52 °C[2]
Boiling Point	48 °C at 20 mmHg[2]
Vapor Pressure	10 mmHg at 31 °C[2]
Enthalpy of Vaporization (ΔHvap)	10.4 kcal/mol (43.5 kJ/mol)

Experimental Protocols

The determination of the thermodynamic properties of thionyl bromide relies on precise experimental techniques.

Determination of Enthalpy of Formation by Reaction Calorimetry

The standard enthalpy of formation of liquid thionyl bromide was determined by measuring the heat of hydrolysis in a conventional reaction calorimeter.[1]

Methodology:

• Calorimeter Calibration: The heat capacity of the calorimeter is determined by a standard reaction with a known enthalpy change, such as the neutralization of a strong acid with a strong base.

• Sample Preparation: A known mass of freshly distilled, pure thionyl bromide is sealed in a thin-walled glass ampoule.

• Reaction Initiation: The ampoule is placed in the calorimeter containing a large excess of water. Once thermal equilibrium is reached, the ampoule is broken to initiate the hydrolysis reaction: SOBr₂(l) + 2H₂O(l) → SO₂(aq) + 2HBr(aq)

• Temperature Measurement: The change in temperature of the calorimeter and its contents is precisely measured over time.

• Data Analysis: The heat of reaction is calculated from the temperature change and the heat capacity of the calorimeter. This value is then used in a thermochemical cycle with the known standard enthalpies of formation of the products (aqueous sulfur dioxide and aqueous hydrobromic acid) to determine the standard enthalpy of formation of liquid thionyl bromide.

Workflow for determining the enthalpy of formation of thionyl bromide via reaction calorimetry.

Decomposition and Reactivity

Thionyl bromide is known for its thermal instability, decomposing upon standing and more rapidly upon heating.

Thermal Decomposition

Thionyl bromide decomposes into sulfur dioxide, bromine, and disulfur dibromide.[3] This decomposition is a key consideration in its storage and handling.

Decomposition products of thionyl bromide.

Reactivity

Thionyl bromide reacts vigorously with water in a hydrolysis reaction. It is also a versatile brominating agent for various organic functional groups.

Key reactivity pathways of thionyl bromide in organic synthesis and hydrolysis.

Conclusion

This technical guide has summarized the key thermodynamic properties of thionyl bromide, providing essential data for its application in research and development. The standard enthalpy of formation, standard molar entropy, and heat capacity have been presented, along with phase transition data. A detailed protocol for the experimental determination of the enthalpy of formation via reaction calorimetry has been outlined. Furthermore, the decomposition and reactivity of thionyl bromide have been discussed. A comprehensive understanding of these properties is paramount for the safe and effective use of this important, albeit reactive, chemical reagent. Further research to experimentally determine the enthalpy of fusion and to quantify the thermodynamics of its decomposition would provide a more complete picture of this compound's behavior.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

A Technical Guide to the Discovery and Synthesis of Thionyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionyl bromide (SOBr₂), a structural analog of the widely used thionyl chloride, serves as a valuable reagent in organic synthesis, primarily for the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides. Its discovery in the late 19th century marked an important advancement in the availability of brominating agents. This technical guide provides an in-depth exploration of the historical synthesis of thionyl bromide, presenting detailed experimental protocols, quantitative data, and a visual representation of its synthetic evolution.

Discovery and Historical Context

The first synthesis of thionyl bromide is credited to the French chemist A. Besson in 1896. His pioneering work involved the reaction of thionyl chloride with hydrogen bromide. Over four decades later, in 1939, H. Hibbert and J. C. Pullman revisited this method, optimizing the procedure to improve its practicality and yield. These early methods laid the foundation for the contemporary synthesis of this important reagent.

Core Synthesis Methodologies

The primary methods for synthesizing thionyl bromide involve the reaction of thionyl chloride with a source of bromide ions or the reaction of sulfur dioxide with bromine.

Synthesis from Thionyl Chloride and Hydrogen Bromide

This remains the most common and direct route to thionyl bromide. The reaction proceeds by the substitution of the chloro ligands on the thionyl chloride with bromo ligands from hydrogen bromide.

Reaction:

SOCl₂ + 2 HBr → SOBr₂ + 2 HCl

Experimental Protocols:

Early Optimized Protocol (Inspired by Hibbert & Pullman, 1939):

A stream of dry hydrogen bromide gas is passed through cooled, pure thionyl chloride. The reaction is exothermic and requires careful temperature control to prevent the decomposition of the thermally sensitive thionyl bromide. The hydrogen chloride gas evolved is vented through a suitable trapping solution. The reaction progress can be monitored by the cessation of HCl evolution. The resulting crude thionyl bromide is then purified by fractional distillation under reduced pressure.

A later patented method describes a variation of this process in an aqueous medium.[1]

• Procedure: Thionyl chloride is reacted with an excess of a concentrated aqueous solution of hydrobromic acid (e.g., 48% HBr) at a temperature below 10°C.[1] The use of a water-immiscible diluent, such as petroleum ether, can help to minimize hydrolysis of the product.[1] The thionyl bromide, being denser and immiscible with the aqueous phase, can be separated and subsequently purified.

Synthesis from Sulfur Dioxide and Bromine

An alternative historical method involves the reaction of sulfur dioxide and bromine in the presence of a catalyst, such as phosphorus trichloride.

Reaction:

SO₂ + Br₂ + PCl₃ → SOBr₂ + POCl₃

Experimental Protocol:

• Procedure: To a cooled mixture of phosphorus trichloride and bromine, sulfur dioxide is added. The reaction mixture is then subjected to fractional distillation to isolate the thionyl bromide.

Quantitative Data Summary

The following table summarizes the key quantitative data associated with the primary synthesis methods.

Synthesis Method	Reactants	Stoichiometry (Molar Ratio)	Reaction Temperature	Reported Yield	Reference
From SOCl₂ and HBr	Thionyl Chloride, Hydrogen Bromide	1 : >2	< 10°C (in aqueous medium)	Not specified	U.S. Patent 2,979,383[1]
From SO₂ and Br₂	Sulfur Dioxide, Bromine, Phosphorus Trichloride	1 : 1 : 0.8 (approx.)	Cooled	~87%	ChemicalBook

Purification of Thionyl Bromide

Due to its thermal instability, purification of thionyl bromide is typically achieved by vacuum distillation . The boiling point of thionyl bromide is 48°C at 20 mmHg. Care must be taken to exclude moisture during the distillation process, as thionyl bromide readily hydrolyzes.

Historical Development of Thionyl Bromide Synthesis

The following diagram illustrates the key milestones in the development of thionyl bromide synthesis.

References

• 1. US2979383A - Preparation of inorganic sulfur bromides - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols for Alcohol Bromination using Thionyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The conversion of alcohols to alkyl bromides is a fundamental transformation in organic synthesis, crucial for the preparation of various intermediates in drug discovery and development. Thionyl bromide (SOBr₂) serves as an effective reagent for this purpose, offering a valuable alternative to other brominating agents. This document provides a detailed overview of the reaction mechanism, experimental protocols, and relevant data for the bromination of alcohols using thionyl bromide.

Introduction

The hydroxyl group of an alcohol is a poor leaving group. Therefore, direct nucleophilic substitution with a bromide ion is generally not feasible. Thionyl bromide converts the hydroxyl group into a reactive intermediate, an alkyl bromosulfite, which is an excellent leaving group. Subsequent nucleophilic attack by a bromide ion yields the desired alkyl bromide. This method is particularly useful for the synthesis of primary and secondary alkyl bromides.

Mechanism of Reaction

The reaction of an alcohol with thionyl bromide typically proceeds through a nucleophilic substitution pathway. The predominant mechanism is S(_N)2 (Substitution Nucleophilic Bimolecular), which results in the inversion of stereochemistry at the reacting carbon center.

The reaction can be summarized in the following steps:

• Activation of the Alcohol : The alcohol oxygen atom acts as a nucleophile, attacking the electrophilic sulfur atom of thionyl bromide. This step forms a protonated alkyl bromosulfite intermediate.

• Deprotonation : A base, if present (or another alcohol molecule), removes the proton from the intermediate, yielding an alkyl bromosulfite.

• Nucleophilic Attack : A bromide ion, either from the reaction of another molecule of thionyl bromide or added to the reaction mixture, acts as a nucleophile and attacks the carbon atom bearing the bromosulfite group from the backside.

• Formation of Products : The carbon-oxygen bond breaks, and the alkyl bromide is formed with an inverted stereochemical configuration. The byproducts, sulfur dioxide (SO₂) and another bromide ion, are also generated.

In the absence of a base such as pyridine, the reaction can sometimes proceed through an S(_N)i (Substitution Nucleophilic internal) mechanism, which leads to retention of stereochemistry. In this pathway, the bromide from the alkyl bromosulfite intermediate attacks the carbon from the same face, facilitated by the departure of the sulfur dioxide molecule. However, the S(_N)2 mechanism is more commonly observed.

It is important to note that the use of pyridine with thionyl bromide can be problematic, as it may form unreactive salts.[1]

Experimental Data

The following table summarizes the reaction of various alcohols with thionyl bromide under different conditions, with their corresponding yields.

Alcohol Substrate	Reagents and Conditions	Product	Yield (%)	Reference
A complex secondary alcohol	SOBr₂ (1.3 eq), DMF (0.5 eq), DCM, 0 °C to RT, 14 h	Corresponding alkyl bromide	Not explicitly stated, but product obtained	[2]
Butan-2-ol	Pyridinium tribromide (from SOBr₂ and pyridinium bromide)	2-Bromobutane	75	[3][4]
Tropolone	SOBr₂ in dry benzene, reflux, 2 h	3,7-Dibromotropolone	45	[5]
Phenol	SOBr₂	2,4-Dibromophenol	85	[5]

Experimental Protocols

General Procedure for the Bromination of a Secondary Alcohol

This protocol is based on a literature procedure and should be adapted for specific substrates.[2]

Materials:

• Secondary alcohol (1.0 eq)

• Thionyl bromide (SOBr₂) (1.3 eq)

• N,N-Dimethylformamide (DMF) (0.5 eq)

• Dichloromethane (DCM)

• Diethyl ether

• Nitrogen or Argon atmosphere

• Standard glassware for organic synthesis (round-bottom flask, dropping funnel, condenser, etc.)

• Magnetic stirrer and hotplate/stirrer

• Ice bath

Procedure:

• Reaction Setup : To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add the secondary alcohol and dissolve it in anhydrous dichloromethane (DCM).

• Cooling : Cool the solution to 0 °C using an ice bath.

• Addition of Reagents : To the cooled solution, add N,N-dimethylformamide (DMF) followed by the slow, dropwise addition of thionyl bromide.

• Reaction : Allow the reaction mixture to warm to room temperature and stir for 14 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up : Upon completion of the reaction, add cold diethyl ether to the reaction mixture and cool it to 0 °C. This may cause the product to precipitate.

• Isolation : Collect the solid product by filtration and wash it with cold diethyl ether. Dry the product under vacuum to obtain the crude alkyl bromide.

• Purification : Further purification can be achieved by recrystallization or column chromatography, depending on the properties of the product.

Characterization:

The synthesized alkyl bromide can be characterized by standard spectroscopic methods:

• FT-IR Spectroscopy : Look for the disappearance of the broad O-H stretching band of the alcohol (around 3200-3600 cm⁻¹) and the appearance of a C-Br stretching band (typically in the range of 500-680 cm⁻¹).

• ¹H NMR Spectroscopy : The proton signals of the carbon bearing the bromine will be shifted downfield compared to the corresponding alcohol.

• ¹³C NMR Spectroscopy : The carbon atom attached to the bromine will show a characteristic chemical shift, typically in the range of 25-70 ppm, depending on the structure of the alkyl group.

Safety Precautions

• Thionyl bromide is a corrosive and moisture-sensitive liquid. It should be handled in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Thionyl bromide reacts with water to release toxic and corrosive fumes of hydrogen bromide and sulfur dioxide. Ensure all glassware is dry and the reaction is carried out under an inert atmosphere.

Visualizations

Reaction Mechanism Workflow

References

• 1. 13C nmr spectrum of 2-bromo-2-methylpropane C4H9Br (CH3)3CBr analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of tert-butyl bromide C13 13-C nmr carbon-13 doc brown's advanced organic chemistry revision notes [docbrown.info]
• 2. Alcohol to Bromide - Thionyl Bromide (SOBr2) [commonorganicchemistry.com]
• 3. echemi.com [echemi.com]
• 4. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Application Notes and Protocols: Stereochemistry of Thionyl Bromide Reactions with Chiral Alcohols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of chiral alcohols to chiral alkyl bromides is a fundamental transformation in organic synthesis, particularly crucial in the development of pharmaceutical agents where precise stereochemical control is paramount. Thionyl bromide (SOBr₂) serves as a key reagent for this conversion, offering a pathway to stereospecific substitution. The stereochemical outcome of this reaction, whether proceeding with retention or inversion of configuration at the chiral center, is highly dependent on the reaction mechanism, which can be modulated by the choice of solvent and the addition of other reagents. These application notes provide a detailed overview of the stereochemistry of thionyl bromide reactions with chiral alcohols, experimental protocols, and a summary of relevant data.

Reaction Mechanisms and Stereochemical Pathways

The reaction of a chiral alcohol with thionyl bromide proceeds through the formation of an intermediate alkyl bromosulfite. The subsequent decomposition of this intermediate dictates the stereochemical outcome, primarily following one of two pathways: Sₙi (Substitution Nucleophilic internal) or Sₙ2 (Substitution Nucleophilic bimolecular).

Sₙi Mechanism (Retention of Configuration):

In the absence of a base or in non-polar, non-coordinating solvents, the reaction often proceeds via an Sₙi mechanism. In this pathway, the bromide from the bromosulfite intermediate attacks the chiral carbon from the same face as the leaving group. This "internal" attack results in the formation of the alkyl bromide with retention of the original stereochemistry. The reaction is thought to proceed through a tight ion pair, which prevents the carbocation from fully solvating and racemizing.

Sₙ2 Mechanism (Inversion of Configuration):

When the reaction is carried out in the presence of a base, such as pyridine, the mechanism shifts to a classic Sₙ2 pathway. The base coordinates with the alkyl bromosulfite intermediate, displacing the bromide ion. This free bromide ion then acts as a nucleophile, attacking the chiral carbon from the backside of the leaving group. This backside attack leads to a Walden inversion, resulting in the formation of the alkyl bromide with inversion of the original stereochemistry.[1][2][3] It is important to note that thionyl bromide can form unreactive salts with pyridine, which can complicate this approach.[4]

Data Presentation

The following table summarizes the stereochemical outcome and yield for the reaction of a chiral alcohol with thionyl bromide under specific conditions. Due to the limited availability of comprehensive tabulated data for a wide range of chiral alcohols with thionyl bromide, this table presents a key example found in the literature.

Chiral Alcohol	Reagents	Solvent	Temperature (°C)	Stereochemical Outcome	Yield (%)	Reference
l-Menthol	SOBr₂, TiBr₄ (10 mol%)	Dichloromethane	0	Complete Retention of Configuration	81	[1]

Experimental Protocols

Protocol 1: General Procedure for the Bromination of a Chiral Alcohol with Thionyl Bromide (Inversion of Stereochemistry - Modified from Analogy with Thionyl Chloride)

This protocol is a general guideline for achieving inversion of stereochemistry, analogous to the well-established reaction with thionyl chloride in the presence of a base. Caution is advised as thionyl bromide's reactivity with bases like pyridine can be complex.

Materials:

• Chiral alcohol

• Thionyl bromide (SOBr₂)

• Pyridine (or other suitable non-nucleophilic base)

• Anhydrous diethyl ether (or other suitable aprotic solvent)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve the chiral alcohol in anhydrous diethyl ether.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a stoichiometric amount of pyridine to the solution with stirring.

• From the dropping funnel, add a slight excess (1.1-1.2 equivalents) of thionyl bromide dropwise to the cooled solution. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by carefully adding ice-cold water.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic layers and wash sequentially with dilute hydrochloric acid (to remove pyridine), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure to obtain the crude alkyl bromide.

• Purify the product by distillation or column chromatography.

• Characterize the product and determine the stereochemical outcome using polarimetry and/or chiral chromatography (HPLC or GC).

Protocol 2: Stereoretentive Bromination of l-Menthol using Thionyl Bromide and Titanium (IV) Bromide

This protocol describes a specific method for achieving retention of configuration.[1]

Materials:

• l-Menthol

• Thionyl bromide (SOBr₂)

• Titanium (IV) bromide (TiBr₄)

• Anhydrous dichloromethane (DCM)

• Anhydrous sodium sulfate or magnesium sulfate

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a nitrogen inlet, dissolve l-menthol in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add thionyl bromide (1.0 equivalent) dropwise to the solution.

• After stirring for a short period to form the bromosulfite intermediate, add titanium (IV) bromide (10 mol%) to the reaction mixture.

• Stir the reaction at 0 °C and monitor its progress by TLC. The reaction is typically complete within 15 minutes.[1]

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the resulting bromide by an appropriate method (e.g., column chromatography).

• Confirm the yield and stereochemical integrity (retention of configuration) of the product.

Mandatory Visualizations

Reaction Mechanisms

References

• 1. Stereoretentive Chlorination of Cyclic Alcohols Catalyzed by Titanium (IV) Tetrachloride: Evidence for a Front Side Attack Mechanism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Application Notes and Protocols: Thionyl Bromide as a Brominating Agent for α,β-Unsaturated Carbonyls

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a comprehensive overview of the use of thionyl bromide as a brominating agent for α,β-unsaturated carbonyl compounds. While the literature suggests its utility for this transformation, detailed experimental protocols are not widely available. Therefore, this document also includes established and well-documented protocols for the bromination of α,β-unsaturated carbonyls using alternative reagents to provide a practical guide for achieving this synthetic transformation.

Introduction to the Bromination of α,β-Unsaturated Carbonyls

α-Bromo-α,β-unsaturated carbonyls are valuable synthetic intermediates in organic chemistry, serving as precursors for a variety of molecular scaffolds. The introduction of a bromine atom at the α-position of an enone system opens up possibilities for further functionalization through cross-coupling reactions, nucleophilic substitutions, and eliminations. Thionyl bromide (SOBr₂) is a reagent primarily known for the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides. Its application for the α-bromination of carbonyl compounds has been reported, suggesting its potential as a reagent for the synthesis of α-bromo-α,β-unsaturated carbonyls.

Thionyl Bromide in the Bromination of Carbonyl Compounds

While specific and detailed protocols for the reaction of thionyl bromide with α,β-unsaturated carbonyls are scarce in readily accessible literature, a study by Al-Mousawi et al. has reported the reaction of thionyl bromide with aromatic ketones possessing α-protons. This research indicates that thionyl bromide can effectively act as an α-brominating agent for ketones, yielding α-bromo or α,α-dibromo ketones in moderate to good yields. For instance, the reaction of acetophenone with thionyl bromide in benzene has been reported to produce α,α-dibromoacetophenone in 81% yield. This suggests that a similar reactivity profile may be expected with α,β-unsaturated carbonyls, likely proceeding through an enol or enolate intermediate.

Due to the limited availability of detailed experimental procedures for the use of thionyl bromide with α,β-unsaturated carbonyls, the following sections will focus on well-established alternative methods. These protocols provide reliable and reproducible ways to synthesize α-bromo-α,β-unsaturated carbonyls.

Established Protocols for the Bromination of α,β-Unsaturated Carbonyls

Several reagents are commonly employed for the bromination of α,β-unsaturated carbonyls. The choice of reagent and reaction conditions can influence the selectivity and yield of the desired α-brominated product. Below are detailed protocols for some of the most frequently used methods.

Bromination using N-Bromosuccinimide (NBS)

N-Bromosuccinimide is a versatile and easy-to-handle brominating agent. The following protocol is a general procedure for the α-bromination of chalcones.

Experimental Protocol:

• Reaction Setup: To a solution of the α,β-unsaturated carbonyl (1.0 equiv.) in a suitable solvent such as carbon tetrachloride (CCl₄) or dichloromethane (CH₂Cl₂), add N-bromosuccinimide (1.1 equiv.).

• Initiation: The reaction can be initiated by the addition of a radical initiator, such as a catalytic amount of benzoyl peroxide, or by exposure to UV light.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is filtered to remove succinimide. The filtrate is then washed with water and a saturated solution of sodium thiosulfate to remove any remaining bromine.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography or recrystallization.

Bromination using Pyridinium Tribromide

Pyridinium tribromide is a solid, stable, and less hazardous alternative to liquid bromine.

Experimental Protocol:

• Reaction Setup: The α,β-unsaturated carbonyl (1.0 equiv.) is dissolved in a suitable solvent, such as glacial acetic acid or tetrahydrofuran (THF).

• Reagent Addition: Pyridinium tribromide (1.05 equiv.) is added portion-wise to the solution with stirring at room temperature.

• Reaction Monitoring: The disappearance of the starting material is monitored by TLC.

• Work-up: The reaction mixture is poured into ice-water, and the precipitated product is collected by filtration.

• Purification: The solid product is washed with water and then recrystallized from a suitable solvent (e.g., ethanol) to afford the pure α-bromo-α,β-unsaturated carbonyl.

Quantitative Data for Bromination of α,β-Unsaturated Carbonyls

The following table summarizes typical yields for the bromination of various chalcones using different brominating agents.

Substrate (Chalcone)	Brominating Agent	Solvent	Yield (%)
Benzalacetophenone	NBS, Benzoyl Peroxide	CCl₄	~75%
4-Methoxybenzalacetophenone	Pyridinium Tribromide	Acetic Acid	~85%
4-Chlorobenzalacetophenone	Bromine	Acetic Acid	~90%
4-Nitrobenzalacetophenone	NBS, UV light	CCl₄	~70%

Reaction Mechanisms and Workflows

General Mechanism of α-Bromination of Enones

The α-bromination of α,β-unsaturated carbonyls can proceed through different mechanisms depending on the reaction conditions. Under acidic conditions or with electrophilic bromine sources, the reaction likely involves the formation of an enol intermediate, which then attacks the bromine source. In the presence of a base, an enolate is formed, which is a more potent nucleophile.

Diagram: Proposed General Mechanism for α-Bromination of an α,β-Unsaturated Ketone

Caption: Proposed mechanism for the α-bromination of enones.

Experimental Workflow

The general workflow for the synthesis and purification of α-bromo-α,β-unsaturated carbonyls is outlined below.

Diagram: Experimental Workflow for Bromination of α,β-Unsaturated Carbonyls

Application Notes and Protocols for Thionyl Bromide Reactions in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thionyl bromide (SOBr₂) is a versatile reagent in organic synthesis, primarily utilized for the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides. These resulting bromo-compounds are valuable intermediates in the synthesis of a wide array of organic molecules, including active pharmaceutical ingredients. While effective, thionyl bromide is known to be less stable and its reactions can be less efficient than those involving its chloro-analogue, thionyl chloride.[1] Consequently, careful consideration of reaction conditions and safety precautions is paramount. These application notes provide detailed protocols and data for key reactions involving thionyl bromide, offering a practical guide for laboratory use.

Safety Precautions

Thionyl bromide is a corrosive and moisture-sensitive chemical. It reacts violently with water, releasing toxic gases such as hydrogen bromide and sulfur dioxide. All manipulations should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn. Reactions should be carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition of the reagent.

Conversion of Alcohols to Alkyl Bromides

The reaction of alcohols with thionyl bromide provides a method for the synthesis of alkyl bromides. The reaction mechanism for primary and secondary alcohols generally proceeds via an Sₙ2 pathway, leading to an inversion of stereochemistry if a chiral center is present. The use of a non-nucleophilic base, such as pyridine, can be employed to neutralize the HBr byproduct. However, it is important to note that with thionyl bromide, the use of stoichiometric bases can be problematic as free bromide anions can decompose the reagent.

Experimental Protocols

Protocol 1: Synthesis of 2-Bromobutane from Butan-2-ol

This protocol is based on the generation of pyridinium tribromide in situ from thionyl bromide and pyridinium bromide.

• Materials: Butan-2-ol, Pyridine, Thionyl Bromide, Diethyl Ether.

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere, dissolve butan-2-ol (1.0 eq) in anhydrous diethyl ether.

  • Cool the solution to 0 °C in an ice bath.

  • In a separate flask, prepare a solution of pyridinium tribromide by slowly adding thionyl bromide (1.1 eq) to a cooled solution of pyridine (1.1 eq) and hydrobromic acid (1.1 eq) in diethyl ether.

  • Slowly add the pyridinium tribromide solution to the butan-2-ol solution at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

  • Upon completion, quench the reaction by carefully adding cold water.

  • Separate the organic layer and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by distillation to obtain 2-bromobutane.

Quantitative Data for Alcohol to Alkyl Bromide Conversion

Substrate	Product	Reagents	Temperature (°C)	Time (h)	Yield (%)	Citation
Butan-2-ol	2-Bromobutane	Pyridinium Tribromide (from SOBr₂)	0 to RT	12-24	75	[1][2][3]

Conversion of Carboxylic Acids to Acyl Bromides

Thionyl bromide is an effective reagent for the conversion of both aliphatic and aromatic carboxylic acids into their corresponding acyl bromides. These acyl bromides are highly reactive and can be readily used in subsequent reactions, such as the formation of esters, amides, and ketones. The reaction proceeds via a nucleophilic acyl substitution mechanism.

Experimental Protocols

Protocol 2: Synthesis of Benzoyl Bromide from Benzoic Acid

• Materials: Benzoic Acid, Thionyl Bromide, Anhydrous Toluene.

• Procedure:

  • To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere, add benzoic acid (1.0 eq).

  • Add an excess of thionyl bromide (2.0-3.0 eq).

  • Optionally, a catalytic amount of N,N-dimethylformamide (DMF) can be added to accelerate the reaction.

  • Heat the reaction mixture to reflux (approximately 60-80 °C) and maintain for 1-3 hours. The evolution of SO₂ and HBr gas will be observed.

  • Monitor the reaction by observing the cessation of gas evolution and by IR spectroscopy (disappearance of the broad O-H stretch of the carboxylic acid).

  • After completion, allow the mixture to cool to room temperature.

  • Remove the excess thionyl bromide by distillation under reduced pressure. To ensure complete removal, anhydrous toluene can be added and co-distilled.

  • The resulting crude benzoyl bromide is often of sufficient purity for subsequent steps. If further purification is required, vacuum distillation can be performed.

Protocol 3: Synthesis of 2-Bromohexanoyl Chloride from Hexanoic Acid (Acyl Halide Formation Step)

This protocol details the initial formation of the acyl chloride using thionyl chloride, which is analogous to the formation of an acyl bromide with thionyl bromide.

• Materials: Hexanoic Acid, Thionyl Chloride, Carbon Tetrachloride.

• Procedure:

  • In a 200-mL round-bottomed flask with a magnetic stirring bar, combine hexanoic acid (0.100 mole) and carbon tetrachloride (10 mL).

  • Add thionyl chloride (0.394 mole) to the solution.

  • Fit the flask with a reflux condenser and a drying tube.

  • Stir the solution and heat it in an oil bath at 65°C for 30 minutes.

  • After cooling, the crude hexanoyl chloride is formed and can be used for subsequent reactions.

Quantitative Data for Carboxylic Acid to Acyl Bromide Conversion

Substrate	Product	Reagents	Temperature (°C)	Time (h)	Yield (%)	Citation
Benzoic Acid	Benzoyl Bromide	SOBr₂, (cat. DMF)	Reflux (60-80)	1-3	High
p-Chlorobenzoic Acid	p-Chlorobenzoyl Chloride	SOCl₂	Reflux	N/A	75-81	[4]
2-(p-Tolyl)propionic acid	2-(p-Tolyl)propanoyl chloride	SOCl₂	Reflux (84)	3	N/A (used in-situ)	[5]

Visualizations

Experimental Workflow: Conversion of an Alcohol to an Alkyl Bromide

Caption: Workflow for the synthesis of an alkyl bromide from an alcohol using thionyl bromide.

Signaling Pathway: Mechanism of Alcohol to Alkyl Bromide Conversion (Sₙ2)

References

• 1. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. echemi.com [echemi.com]
• 4. Benzyl bromide synthesis by bromination or substitution [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

The Contrasting Role of Pyridine in Thionyl Bromide Mediated Reactions: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

Thionyl bromide (SOBr₂) is a reagent utilized for the conversion of alcohols to alkyl bromides, a critical transformation in synthetic organic chemistry and drug development. While pyridine is a common additive in reactions with its analogue, thionyl chloride (SOCl₂), its role in thionyl bromide mediated reactions is markedly different and often detrimental. This document provides detailed application notes on the nuanced role of pyridine in thionyl bromide reactions, experimental protocols for the conversion of alcohols to alkyl bromides using thionyl bromide, and a discussion of the mechanistic implications of pyridine's presence.

Introduction

The conversion of alcohols to alkyl halides is a fundamental reaction in organic synthesis. Thionyl halides, such as thionyl chloride and thionyl bromide, are often employed for this purpose as they offer a convenient method with gaseous byproducts (SO₂ and HBr). In the case of thionyl chloride, pyridine is widely used as a base to neutralize the hydrogen chloride (HCl) byproduct and, more importantly, to switch the reaction mechanism from a retention of configuration (Sₙi) to an inversion of configuration (Sₙ2) pathway.[1][2] This is achieved through the formation of a pyridinium salt intermediate.

However, the role of pyridine in thionyl bromide reactions is not analogous. The interaction between thionyl bromide and pyridine leads to the formation of unreactive salts and side products, which can significantly hinder the desired reaction and reduce yields.[3] This application note will explore these complexities in detail.

The Role of Pyridine: A Tale of Two Thionyl Halides

In Thionyl Chloride Reactions

In reactions involving thionyl chloride, pyridine acts as both a base and a nucleophilic catalyst. It neutralizes the generated HCl and reacts with the intermediate chlorosulfite ester to form a pyridinium salt. This intermediate is then susceptible to a backside attack by the chloride ion in a classic Sₙ2 mechanism, leading to an inversion of stereochemistry at the reacting carbon center.

Caption: Mechanism of alcohol to alkyl chloride conversion using thionyl chloride and pyridine, proceeding via an Sₙ2 pathway.

In Thionyl Bromide Reactions: Complications Arise

The interaction between thionyl bromide and pyridine is more complex and generally unfavorable for the desired alcohol conversion. Instead of facilitating a clean Sₙ2 reaction, pyridine reacts with thionyl bromide to form pyridinium tribromide and other unreactive species.[4][5][6]

Key Complications:

• Formation of Pyridinium Tribromide: Thionyl bromide readily reacts with pyridinium bromide (formed from pyridine and the HBr byproduct) to generate pyridinium tribromide (C₅H₅NHBr₃).[4][5][6] This species then acts as a source of bromine, leading to potential side reactions such as the bromination of unsaturated bonds within the substrate.

• Reduced Yields: The formation of these side products consumes the reagents and can lead to a significant decrease in the yield of the desired alkyl bromide.

• Loss of Stereochemical Control: The intervention of pyridinium tribromide disrupts the expected Sₙ2 pathway, often resulting in a loss of stereochemical integrity.

Caption: Detrimental role of pyridine in thionyl bromide reactions, leading to side products and reduced yields.

Quantitative Data

Direct comparisons of thionyl bromide reactions with and without pyridine are scarce due to the generally accepted incompatibility. However, the efficacy of using the pre-formed pyridinium tribromide (which can be generated from thionyl bromide) has been reported.

Alcohol	Reagent	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Butan-2-ol	Pyridinium Tribromide	Pyridine	Not Specified	Not Specified	Not Specified	75	[4][5]

Note: This table highlights the yield using a related brominating agent derived from the interaction of thionyl bromide and pyridine, rather than a direct one-pot reaction of alcohol, thionyl bromide, and pyridine.

Experimental Protocols

Protocol 1: General Procedure for the Conversion of a Primary Alcohol to an Alkyl Bromide using Thionyl Bromide (Pyridine-Free)

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• Primary alcohol

• Thionyl bromide (SOBr₂)

• Anhydrous diethyl ether or dichloromethane

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Dropping funnel

• Reflux condenser with a drying tube (calcium chloride)

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Assemble a dry, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube. The entire apparatus should be flame-dried or oven-dried before use to ensure anhydrous conditions.

• Reagent Preparation: Dissolve the primary alcohol (1.0 eq) in anhydrous diethyl ether or dichloromethane.

• Reaction: Cool the flask containing the alcohol solution in an ice bath. Slowly add thionyl bromide (1.1 - 1.5 eq) dropwise from the dropping funnel with vigorous stirring. The addition should be controlled to maintain the reaction temperature below 10 °C.

• Reaction Progression: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and then stir for 2-4 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup:

  • Carefully pour the reaction mixture over crushed ice to quench the excess thionyl bromide.

  • Transfer the mixture to a separatory funnel and wash sequentially with cold water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the filtrate using a rotary evaporator.

• Purification: The crude alkyl bromide can be purified by distillation or column chromatography on silica gel.

Protocol 2: Synthesis of 2-Bromobutane from Butan-2-ol via Pyridinium Tribromide

This protocol illustrates the use of pyridinium tribromide, a reagent that can be prepared from thionyl bromide, for the bromination of a secondary alcohol.

Materials:

• Butan-2-ol

• Pyridinium tribromide

• Pyridine (as solvent and base)

• Anhydrous diethyl ether

• Saturated sodium bisulfite solution

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware as in Protocol 1

Procedure:

• Setup: In a dry round-bottom flask, dissolve butan-2-ol (1.0 eq) in pyridine.

• Reaction: Cool the solution in an ice bath. Slowly add pyridinium tribromide (1.0 eq) in portions with stirring.

• Reaction Progression: Allow the mixture to stir at room temperature for several hours until the reaction is complete (monitor by TLC).

• Workup:

  • Pour the reaction mixture into a separatory funnel containing diethyl ether and water.

  • Separate the organic layer and wash it sequentially with water, saturated sodium bisulfite solution (to remove any excess bromine), saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter and concentrate the organic layer. The resulting 2-bromobutane can be purified by distillation.

Conclusion

While pyridine is an invaluable additive in thionyl chloride-mediated reactions for achieving stereochemical inversion and neutralizing acidic byproducts, its use with thionyl bromide is strongly discouraged. The formation of pyridinium tribromide leads to undesirable side reactions and a reduction in the yield of the target alkyl bromide. For the conversion of alcohols to alkyl bromides using thionyl bromide, pyridine-free conditions are recommended. Alternatively, the use of pre-formed pyridinium tribromide can be an effective, albeit indirect, method that leverages the reactivity of a species derived from the thionyl bromide-pyridine interaction. Researchers should carefully consider these factors when designing synthetic routes involving thionyl bromide.

References

• 1. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 4. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. echemi.com [echemi.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]

One-Pot Synthesis Using Thionyl Bromide: A Dual-Action Reagent for Dehydration and Bromination

Application Note

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the realm of synthetic organic chemistry, the efficiency of a reaction pathway is paramount. One-pot syntheses, where multiple reaction steps are carried out in a single reaction vessel, offer significant advantages in terms of time, resource management, and overall yield. Thionyl bromide (SOBr₂) has emerged as a valuable reagent capable of acting as both a dehydrating and brominating agent in a single pot. This dual functionality streamlines synthetic routes, particularly in the preparation of anhydrous metal salts and the synthesis of complex heterocyclic compounds. This document provides detailed application notes and protocols for the use of thionyl bromide in one-pot synthetic methodologies.

Key Applications

Thionyl bromide's utility as a dual-function reagent is exemplified in two primary applications: the synthesis of brominated heterocyclic compounds and the preparation of anhydrous lanthanide bromides from their hydrated precursors.

One-Pot Synthesis of 1,3-dibromo-5-alkyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione Derivatives

The synthesis of 1,3-dibromo-5-alkyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione (DBTPD) derivatives, which are of interest as electron acceptor materials, can be efficiently achieved in a one-pot reaction.[1] In this process, thionyl bromide serves to both facilitate the imidization through dehydration and subsequently brominate the thiophene ring. This method avoids the isolation of intermediates, thereby simplifying the procedure and improving the overall yield.[1]

Preparation of Anhydrous Lanthanide Bromides

Hydrated lanthanide bromides (LnBr₃·nH₂O) can be effectively dehydrated using thionyl bromide.[1] This process is crucial as the presence of water can interfere with subsequent reactions where anhydrous conditions are critical. The reaction with thionyl bromide removes the water of hydration, yielding the anhydrous lanthanide bromide in a straightforward procedure.[1]

Data Presentation

The following tables summarize the quantitative data associated with the one-pot synthesis applications of thionyl bromide.

Table 1: One-Pot Synthesis of 1,3-dibromo-5-alkyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione

Alkyl Group	Starting Materials	Reaction Conditions	Yield (%)	Reference
Butyl	3,4-Thienoic anhydride, Butylamine, Thionyl bromide, Organic base	Toluene, 110-130°C, 15-24 hours	Up to 90	[1]
Octyl	3,4-Thienoic anhydride, Octylamine, Thionyl bromide, Organic base	Toluene, 110-130°C, 15-24 hours	~90 (estimated)	[1]

Table 2: Dehydration of Hydrated Lanthanide Bromides with Thionyl Bromide

Hydrated Lanthanide Bromide	Reaction Conditions	Product	Purity	Reference
LaBr₃·mH₂O	Excess SOBr₂, 35-40°C, 10-24 hours, N₂ atmosphere	Anhydrous LaBr₃	High	[1]
PrBr₃·mH₂O	Excess SOBr₂, 35-40°C, 10-24 hours, N₂ atmosphere	Anhydrous PrBr₃	High	[1]
NdBr₃·mH₂O	Excess SOBr₂, 35-40°C, 10-24 hours, N₂ atmosphere	Anhydrous NdBr₃	High	[1]

Experimental Protocols

Protocol 1: One-Pot Synthesis of 1,3-dibromo-5-butyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione

Materials:

• 3,4-Thienoic anhydride

• Butylamine

• Thionyl bromide (SOBr₂)

• Anhydrous organic base (e.g., pyridine or triethylamine)

• Toluene

• Standard glassware for organic synthesis

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet, add 3,4-thienoic anhydride and toluene.

• Add butylamine to the stirred solution at room temperature.

• Heat the reaction mixture to 90-130°C and maintain for 15-24 hours to form the intermediate N-butyl-thieno[3,4-c]pyrrole-4,6(5H)-dione.

• Cool the reaction mixture to 0°C in an ice bath.

• Slowly add the anhydrous organic base, followed by the dropwise addition of thionyl bromide.

• Stir the mixture at room temperature for 1-5 hours.

• Heat the reaction mixture to 110-130°C and maintain for 15-24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Quench the reaction by the slow addition of water or a saturated aqueous solution of sodium bicarbonate.

• Extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired 1,3-dibromo-5-butyl-4H-thieno[3,4-c]pyrrole-4,6(5H)-dione.

Protocol 2: Preparation of Anhydrous Lanthanide Bromide (e.g., LaBr₃)

Materials:

• Hydrated lanthanum bromide (LaBr₃·mH₂O)

• Thionyl bromide (SOBr₂)

• Standard glassware for air-sensitive reactions (e.g., Schlenk line)

• Inert atmosphere (high-purity nitrogen or argon)

• Heating mantle and temperature controller

• Apparatus for distillation (for recovery of excess SOBr₂)

• Scrubber with NaOH solution

Procedure:

• In a flame-dried Schlenk flask under a positive pressure of high-purity nitrogen, place the hydrated lanthanum bromide.

• Add an excess of thionyl bromide to the flask.

• Stir the mixture at a controlled temperature of 35-40°C using a water bath for 10-24 hours. The reaction will generate SO₂ and HBr gases, which should be directed to a scrubber containing a NaOH solution.

• After the reaction is complete, as indicated by the cessation of gas evolution, remove the excess thionyl bromide by distillation under reduced pressure.

• The remaining solid is the high-purity anhydrous lanthanum bromide.

• Handle and store the anhydrous product under an inert atmosphere to prevent rehydration.

Visualizations

Logical Workflow for One-Pot Synthesis of DBTPD

Caption: Workflow for the one-pot synthesis of DBTPD.

Signaling Pathway for the Conversion of Alcohols to Alkyl Bromides

While not strictly a dehydration followed by bromination in the same sense as the other examples, the conversion of an alcohol to an alkyl bromide using thionyl bromide involves the removal of a hydroxyl group and its replacement with a bromide ion.

Caption: Conversion of alcohols to alkyl bromides.

References

• 1. Page loading... [guidechem.com]

Application Notes and Protocols: Synthesis of Anhydrous Metal Bromides Using Thionyl Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The synthesis of anhydrous metal bromides is a critical step in various fields of research and development, including the synthesis of pharmaceuticals, catalysts, and advanced materials. The presence of water can significantly hinder or prevent desired chemical reactions, making the preparation of water-free metal halides essential. Thionyl bromide (SOBr₂) serves as a versatile and effective reagent for the synthesis of anhydrous metal bromides, acting as both a dehydrating and brominating agent. This document provides detailed application notes and protocols for the use of thionyl bromide in the preparation of anhydrous metal bromides from their hydrated salts and, in principle, from metal oxides.

Thionyl bromide is a reactive chemical that offers a convenient route to anhydrous metal bromides, often with the advantage of volatile byproducts that are easily removed. However, it is less stable than its chloride counterpart, thionyl chloride, and requires careful handling due to its reactivity and toxicity.[1][2][3]

Advantages of Using Thionyl Bromide

• Dehydrating Agent: Thionyl bromide reacts with water to form gaseous byproducts (sulfur dioxide and hydrogen bromide), which can be easily removed from the reaction mixture, driving the synthesis of the anhydrous product.

• Brominating Agent: It can convert metal oxides and hydroxides into the corresponding metal bromides.

• Volatile Byproducts: The reaction byproducts, SO₂ and HBr, are volatile and can be readily removed, simplifying the purification of the desired anhydrous metal bromide.

Safety Precautions

Thionyl bromide is a corrosive, toxic, and moisture-sensitive chemical. It reacts violently with water, releasing toxic gases.[4] All manipulations should be carried out in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat, must be worn. Reactions should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent decomposition of the reagent by atmospheric moisture.

General Reaction Principles

The synthesis of anhydrous metal bromides using thionyl bromide can be approached from two primary types of starting materials: hydrated metal salts and metal oxides.

• From Hydrated Metal Salts: Thionyl bromide reacts with the water of hydration in metal bromide hydrates to produce the anhydrous metal bromide, sulfur dioxide, and hydrogen bromide.

  General Reaction: MBrn·xH₂O(s) + xSOBr₂(l) → MBrn(s) + xSO₂(g) + 2xHBr(g)

• From Metal Oxides: Thionyl bromide can also, in principle, react with metal oxides to form the corresponding anhydrous metal bromide and sulfur dioxide. This is analogous to the well-established reactions of thionyl chloride with metal oxides.

  General Reaction: MOₓ(s) + xSOBr₂(l) → MBr₂ₓ(s) + xSO₂(g)

Experimental Protocols

Protocol 1: Synthesis of Anhydrous Lanthanide Bromides from Hydrated Salts

This protocol is based on the established use of thionyl bromide for the dehydration of hydrated lanthanide bromides.

Materials:

• Hydrated lanthanide bromide (e.g., LaBr₃·7H₂O, CeBr₃·7H₂O)

• Thionyl bromide (SOBr₂), excess

• Anhydrous solvent (optional, e.g., benzene, chloroform)

• Schlenk line or glove box for inert atmosphere manipulation

• Heating mantle and reflux condenser

• Gas trap or scrubber containing a sodium hydroxide solution to neutralize HBr and SO₂ fumes.

Procedure:

• In a glove box or under a stream of inert gas, place the hydrated lanthanide bromide into a round-bottom flask equipped with a magnetic stir bar.

• Connect the flask to a reflux condenser, which is in turn connected to a gas outlet leading to a scrubber.

• Slowly add an excess of thionyl bromide to the flask. The reaction may be exothermic.

• The mixture is then heated to a gentle reflux. The exact temperature and time will depend on the specific lanthanide salt and the scale of the reaction.

• Continue the reaction until the evolution of gaseous byproducts (HBr and SO₂) ceases. This indicates the completion of the dehydration.

• After cooling to room temperature, any excess thionyl bromide is removed by distillation under reduced pressure.

• The resulting solid is the anhydrous lanthanide bromide, which should be stored under an inert atmosphere.

Quantitative Data for Lanthanide Bromide Synthesis

Metal Precursor	Reagent	Reaction Conditions	Yield	Purity
LnBr₃·xH₂O (Ln = La, Ce, etc.)	Excess SOBr₂	Gentle reflux, inert atmosphere	High	High

Diagrams

Experimental Workflow for Anhydrous Metal Bromide Synthesis

Caption: General workflow for the synthesis of anhydrous metal bromides.

Logical Relationship of Reactants and Products

Caption: Reactant to product conversion pathway.

Conclusion

The use of thionyl bromide presents a viable method for the synthesis of anhydrous metal bromides, particularly from their hydrated precursors. The straightforward procedure and the formation of volatile byproducts make it an attractive option. However, the lack of extensive literature on its reaction with a wide variety of metal oxides and other salts necessitates further research and development of specific protocols. Researchers should proceed with caution due to the hazardous nature of thionyl bromide and perform small-scale trial reactions to optimize conditions for their specific metal of interest.

References

• 1. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 2. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. echemi.com [echemi.com]
• 4. Buy Thionyl bromide | 507-16-4 [smolecule.com]

Technical Notes & Optimization

Common side reactions and byproducts with thionyl bromide

Welcome to the Technical Support Center for thionyl bromide reactions. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions associated with the use of thionyl bromide. Here you will find troubleshooting guides, frequently asked questions, detailed experimental protocols, and data to support your synthetic work.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: My reaction of an alcohol with thionyl bromide is giving a low yield of the desired alkyl bromide. What are the common causes and how can I improve it?

Low yields in the conversion of alcohols to alkyl bromides using thionyl bromide are a frequent issue. The primary culprits are often related to the inherent instability of thionyl bromide and the formation of undesired side products.

Common Causes and Solutions:

• Formation of Pyridinium Tribromide: When using a base like pyridine, thionyl bromide can react with the pyridinium bromide formed to generate pyridinium tribromide (PyHBr₃). This species can act as a brominating agent itself, but it can also lead to the formation of bromine and other byproducts, reducing the efficiency of the desired reaction.[1][2]

  • Solution: Consider alternative, non-nucleophilic bases or perform the reaction in the absence of a base if the substrate is not acid-sensitive. If a base is necessary, slow, dropwise addition of thionyl bromide to the alcohol and base mixture at low temperatures can minimize the formation of pyridinium tribromide.

• Bromide-Tribromide Redox Equilibrium: Thionyl bromide is in equilibrium with bromine and sulfur dioxide. This equilibrium can lead to a reduction in the active brominating agent and the formation of undesired brominated byproducts.[1][2]

  • Solution: Use a slight excess of thionyl bromide to drive the reaction towards the product. However, be mindful that a large excess can complicate purification. Running the reaction at the lowest effective temperature can also help to suppress side reactions.

• Decomposition of Thionyl Bromide: Thionyl bromide is less stable than its chloride counterpart and can decompose, especially at elevated temperatures, into sulfur dioxide, bromine, and sulfur monobromide.[3]

  • Solution: Use freshly distilled or high-purity thionyl bromide. Store it properly under an inert atmosphere and at low temperatures. Avoid high reaction temperatures whenever possible.

• Hydrolysis: Thionyl bromide reacts violently with water to produce sulfur dioxide and hydrogen bromide.[3] Any moisture in the reaction will consume the reagent and introduce acidic byproducts that can catalyze other side reactions.

  • Solution: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents.

Troubleshooting Flowchart for Low Yield in Alcohol Bromination

Caption: Troubleshooting guide for low yields in alcohol to alkyl bromide conversion.

FAQ 2: I am observing the formation of colored byproducts in my reaction with thionyl bromide. What are they and how can I get rid of them?

The appearance of a red-brown color during a reaction with thionyl bromide is a common observation and is often indicative of the formation of bromine (Br₂) and polybromide species.

Common Colored Byproducts:

Byproduct	Color	Common Cause
Bromine (Br₂)	Red-brown	Decomposition of thionyl bromide, especially with heat or light.
Tribromide (Br₃⁻)	Yellow to brown	Reaction of bromide ions with bromine.
Pyridinium Tribromide	Yellow-orange solid	Reaction of pyridinium bromide with thionyl bromide.[1][2]

Purification Strategies:

• Aqueous Workup: Quench the reaction mixture carefully with cold water or ice. The desired alkyl bromide is typically insoluble in water, while most of the inorganic byproducts and any remaining thionyl bromide will be hydrolyzed.

• Base Wash: Wash the organic layer with a dilute aqueous solution of a weak base, such as sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃), to neutralize acidic byproducts like HBr and SO₂.

• Reducing Agent Wash: To remove bromine, wash the organic layer with a dilute aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) or sodium bisulfite (NaHSO₃). This will reduce the colored Br₂ to colorless Br⁻.

• Distillation: For volatile alkyl bromides, fractional distillation is an effective purification method. However, be aware that some alkyl bromides can be thermally labile.

• Chromatography: For non-volatile products, column chromatography on silica gel can be used to separate the desired product from colored impurities and other byproducts.

Workflow for Purification of Alkyl Bromides

Caption: General purification workflow for alkyl bromides synthesized with thionyl bromide.

FAQ 3: Are there any specific side reactions I should be aware of when using thionyl bromide with carboxylic acids?

Yes, while thionyl bromide can convert carboxylic acids to acyl bromides, this reaction is often less efficient than the corresponding reaction with thionyl chloride.[4] One of the main issues is the potential for bromide ion-induced side reactions.

Potential Side Reactions with Carboxylic Acids:

• Alpha-Bromination: The acyl bromide product can enolize, and this enol can then be brominated by bromine (present from thionyl bromide decomposition) or by the acyl bromide itself acting as a bromine source under certain conditions. This leads to the formation of α-bromo acyl bromides and subsequently α-bromo carboxylic acids upon hydrolysis.

• Instability of Acyl Bromides: Acyl bromides are generally more reactive and less stable than acyl chlorides. They are highly susceptible to hydrolysis and can decompose upon prolonged heating.[5] This can lead to lower isolated yields of the desired product.

Recommendations:

• Use the freshly prepared acyl bromide immediately in the next step without extensive purification.

• If the reaction is sluggish, consider using a catalytic amount of a Vilsmeier-type salt precursor like N,N-dimethylformamide (DMF).

• For sensitive substrates, alternative brominating agents like phosphorus tribromide (PBr₃) might offer a cleaner conversion to the acyl bromide.

Experimental Protocols

Protocol 1: General Procedure for the Conversion of a Primary Alcohol to an Alkyl Bromide

Materials:

• Primary alcohol (1.0 eq)

• Thionyl bromide (1.2 eq)

• Anhydrous dichloromethane (DCM) or diethyl ether

• Pyridine (optional, 1.2 eq)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium thiosulfate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• Under an inert atmosphere (N₂ or Ar), dissolve the primary alcohol (1.0 eq) in anhydrous DCM.

• If using pyridine, add it to the solution and cool the mixture to 0 °C in an ice bath.

• Slowly add thionyl bromide (1.2 eq) dropwise to the stirred solution, maintaining the temperature at 0 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 1-4 hours, monitoring the reaction progress by TLC.

• Upon completion, carefully quench the reaction by slowly adding it to a stirred mixture of ice and water.

• Separate the organic layer and wash it sequentially with saturated aqueous sodium bicarbonate, saturated aqueous sodium thiosulfate (if color from bromine is present), and brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation or column chromatography.

Analytical Methods

Quantification of Acidic Byproducts (HBr and SO₂) by Titration

The total acidic byproduct concentration can be determined by a simple acid-base titration.

Procedure:

• Carefully quench a known volume of the reaction mixture in a known volume of standardized sodium hydroxide (NaOH) solution of sufficient excess.

• Add a few drops of a suitable indicator (e.g., phenolphthalein).

• Titrate the excess NaOH with a standardized solution of hydrochloric acid (HCl) until the endpoint is reached.

• The amount of NaOH consumed by the acidic byproducts can be calculated, and from this, the total concentration of HBr and SO₂ can be determined.

Note: This method provides the total acidity and does not differentiate between HBr and SO₂.

Detection of Byproducts by Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy can be powerful tools for identifying byproducts in the reaction mixture.

• α-Brominated products: The presence of a methine or methylene group adjacent to both a carbonyl and a bromine atom will have a characteristic downfield shift in the ¹H NMR spectrum.

• Unreacted Starting Material: The signals corresponding to the alcohol starting material will be present if the reaction is incomplete.

• Ether Formation: In some cases, particularly with hindered alcohols, elimination to form an alkene or ether formation can occur. These will have characteristic signals in the NMR spectrum.

By integrating the signals of the desired product and the byproducts, a relative quantification can be achieved.

References

• 1. echemi.com [echemi.com]
• 2. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 4. Buy Thionyl bromide | 507-16-4 [smolecule.com]
• 5. fiveable.me [fiveable.me]

How to minimize impurities in thionyl bromide reactions

Welcome to the technical support center for thionyl bromide reactions. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and minimize impurities in their experiments. Below you will find frequently asked questions (FAQs) and troubleshooting guides in a question-and-answer format.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a thionyl bromide reaction and what do they look like?

A1: The most common impurities often manifest as a discoloration of the reaction mixture or the purified product.

• Bromine (Br₂): This is a frequent impurity resulting from the thermal or chemical decomposition of thionyl bromide.[1] It imparts a distinct reddish-brown color to the reagent or reaction mixture.

• Sulfur Dioxide (SO₂) and Hydrogen Bromide (HBr): These are gaseous byproducts formed from the hydrolysis of thionyl bromide upon contact with moisture.[2] While often lost to the headspace, dissolved HBr can lead to acidic side reactions.

• Tribromide (Br₃⁻): Free bromide ions, which can be generated in the presence of bases, can decompose thionyl bromide to form tribromide, sulfur dioxide, and sulfur.[2]

• Thionyl Chloride (SOCl₂): If the thionyl bromide was synthesized from thionyl chloride and hydrogen bromide, residual thionyl chloride can be a potential impurity.[2]

Q2: My thionyl bromide is yellow to orange right out of the bottle. Is it still usable?

A2: A yellow to orange color is common for thionyl bromide and does not necessarily indicate that it is unusable.[3] However, a darker orange or reddish-brown color suggests the presence of dissolved bromine from decomposition. For reactions sensitive to stoichiometry or side reactions, it is advisable to purify the thionyl bromide before use.

Q3: Why are my yields lower when using thionyl bromide compared to thionyl chloride?

A3: The lower efficiency of thionyl bromide reactions compared to their thionyl chloride counterparts can be attributed to several factors. Thionyl bromide is inherently less stable than thionyl chloride.[1][4] Additionally, a bromide-tribromide redox equilibrium is more significant than the corresponding chloride/trichloride equilibrium, leading to more undesired side pathways.[1][4]

Q4: Can I use pyridine with thionyl bromide to catalyze the reaction, similar to how it's used with thionyl chloride?

A4: The use of stoichiometric bases like pyridine with thionyl bromide is generally problematic. Unlike with thionyl chloride, free bromide anions generated in the presence of a base can decompose thionyl bromide.[2] This can lead to the formation of unreactive salts and a decrease in the desired product yield.

Troubleshooting Guides

Problem 1: My reaction mixture turned dark red/brown after adding thionyl bromide.

• Possible Cause: This coloration is likely due to the presence of free bromine (Br₂), which arises from the decomposition of thionyl bromide. This decomposition can be accelerated by elevated temperatures or the presence of certain impurities.

• Solution:

  • Lower the reaction temperature: Whenever possible, conduct the reaction at a lower temperature (e.g., 0 °C or below) to minimize the thermal decomposition of the thionyl bromide.

  • Purify the thionyl bromide: If the reagent itself is dark, consider purifying it by vacuum distillation before use.

  • Use an inert atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent side reactions that may contribute to decomposition.

Problem 2: The yield of my alkyl bromide is consistently low, and I observe significant starting material.

• Possible Cause 1: Inactive Reagent: The thionyl bromide may have hydrolyzed due to improper storage or handling, reducing its effective concentration. Thionyl bromide reacts readily with water to produce sulfur dioxide and hydrogen bromide.[2]

• Solution 1:

  • Use a fresh bottle of thionyl bromide or purify the existing stock.

  • Ensure all glassware is thoroughly dried and the reaction is conducted under anhydrous conditions.

• Possible Cause 2: Inefficient Reaction Conditions: Thionyl bromide reactions can be less efficient than those with thionyl chloride.[1][4]

• Solution 2:

  • Increase Reaction Time: Consider extending the reaction time, while maintaining a low temperature to prevent decomposition.

  • Solvent Choice: Ensure the solvent is appropriate for the reaction and is anhydrous. Common solvents include benzene, chloroform, and carbon tetrachloride.[3]

Problem 3: I am getting acidic byproducts that are complicating my workup.

• Possible Cause: The formation of hydrogen bromide (HBr) and sulfur dioxide (SO₂) from the hydrolysis of thionyl bromide is the most likely source of acidic byproducts.[2]

• Solution:

  • Strict Anhydrous Conditions: Take meticulous care to exclude moisture from the reaction vessel, solvents, and starting materials.

  • Base Wash during Workup: Incorporate a mild aqueous base wash (e.g., saturated sodium bicarbonate solution) during the workup to neutralize acidic byproducts. Be cautious as this can cause gas evolution (CO₂).

  • Azeotropic Removal: For some applications, excess thionyl bromide and volatile acidic byproducts can be removed by co-distillation with an inert solvent like toluene under reduced pressure.

Data Presentation

The following table presents a comparison of yields for the synthesis of alkyl bromides under different conditions.

Substrate	Reagent/Conditions	Product	Yield (%)	Reference
butan-2-ol	Pyridinium tribromide (from thionyl bromide and pyridinium bromide)	2-bromobutane	75	[1][4]

Experimental Protocols

Protocol 1: Purification of Thionyl Bromide by Vacuum Distillation

Due to its thermal instability, thionyl bromide should be distilled under reduced pressure.[2]

• Setup: Assemble a distillation apparatus with a round-bottom flask, a short-path distillation head, a condenser, and a receiving flask. Ensure all glassware is oven-dried and assembled while hot under a stream of inert gas (nitrogen or argon) to prevent atmospheric moisture contamination.

• Charge the Flask: In a well-ventilated fume hood, charge the distillation flask with crude thionyl bromide.

• Vacuum Application: Carefully apply a vacuum to the system. The boiling point of thionyl bromide is 48 °C at 20 mmHg.[2]

• Distillation: Gently heat the distillation flask in a water bath to control the temperature.

• Collection: Collect the colorless to pale yellow distillate in the receiving flask, which should be cooled in an ice bath.

• Storage: Store the purified thionyl bromide in a tightly sealed container under an inert atmosphere at a low temperature (e.g., in a refrigerator).[5]

Protocol 2: General Procedure for the Conversion of a Primary Alcohol to an Alkyl Bromide

This protocol is a general guideline and may need to be optimized for specific substrates.

• Preparation: In a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet, dissolve the primary alcohol (1 equivalent) in an anhydrous solvent (e.g., dichloromethane) under a nitrogen atmosphere.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of Thionyl Bromide: Slowly add purified thionyl bromide (1.1 to 1.5 equivalents) to the stirred solution via the dropping funnel over a period of 30-60 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: Allow the reaction mixture to stir at 0 °C for 1-2 hours, and then let it slowly warm to room temperature. Monitor the reaction progress by a suitable method (e.g., TLC or GC).

• Workup:

  • Cool the reaction mixture back to 0 °C.

  • Slowly and carefully pour the mixture into ice-cold water to quench the excess thionyl bromide.

  • Separate the organic layer.

  • Wash the organic layer sequentially with cold water, saturated aqueous sodium bicarbonate solution (caution: gas evolution), and brine.

  • Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude alkyl bromide.

• Purification: Purify the crude product by distillation or chromatography as required.

Visualizations

Caption: Major pathways for impurity formation in thionyl bromide reactions.

Caption: Workflow for converting an alcohol to an alkyl bromide using thionyl bromide.

References

• 1. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. echemi.com [echemi.com]
• 5. Buy Thionyl bromide | 507-16-4 [smolecule.com]

Technical Support Center: Optimizing Thionyl Bromide Bromination

Welcome to the technical support center for thionyl bromide bromination. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in optimizing their bromination reactions.

Troubleshooting Guide

This section addresses common issues encountered during the bromination of alcohols and carboxylic acids using thionyl bromide.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Yield	1. Reagent Decomposition: Thionyl bromide is less stable than thionyl chloride and can decompose, especially if not stored properly.[1] 2. Incomplete Reaction: Insufficient reaction time or temperature. 3. Side Reactions: Formation of tribromide and other byproducts due to the bromide-tribromide redox equilibrium.[1] 4. Inappropriate Work-up: Loss of the desired alkyl or acyl bromide during extraction or purification.	1. Use freshly opened or distilled thionyl bromide. Store under an inert atmosphere and protect from moisture. 2. Gradually increase the reaction temperature and/or extend the reaction time. Monitor the reaction progress by TLC or GC. 3. Avoid the use of stoichiometric bases like pyridine, which can promote the decomposition of thionyl bromide.[2][3] Consider using a non-basic solvent or adding the alcohol to the thionyl bromide solution at a controlled rate. 4. Ensure efficient extraction with a suitable organic solvent. Minimize exposure to water and consider distillation or chromatography for purification.
Formation of Colored Impurities (Red/Brown)	1. Decomposition of Thionyl Bromide: Thionyl bromide can decompose to form bromine and sulfur compounds, which are colored.[1] 2. Reaction with Solvent: Certain solvents may react with thionyl bromide or the reaction intermediates.	1. Use purified thionyl bromide. 2. Choose an inert solvent such as dichloromethane, chloroform, or toluene.
Product is Contaminated with Starting Material	1. Insufficient Thionyl Bromide: The molar ratio of thionyl bromide to the substrate may be too low. 2. Short Reaction Time: The reaction may not have reached completion.	1. Use a slight excess of thionyl bromide (e.g., 1.1 to 1.5 equivalents). 2. Increase the reaction time and monitor for the disappearance of the starting material.
Stereochemistry Issues (for chiral alcohols)	1. Reaction Mechanism: The reaction of thionyl bromide with alcohols typically proceeds via an SN2 mechanism, resulting in an inversion of stereochemistry.[4] If retention is observed, an SNi mechanism might be competing.	1. To favor the SN2 pathway and ensure inversion, the reaction can be carried out in the presence of a non-nucleophilic base or in a polar aprotic solvent. However, be cautious with bases as they can also promote decomposition.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is the primary application of thionyl bromide in organic synthesis?

A1: Thionyl bromide is primarily used for the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides.[3]

Q2: Why is thionyl bromide used less frequently than thionyl chloride?

A2: Thionyl bromide is generally less stable and the reaction can be less efficient compared to using thionyl chloride for chlorinations.[1] The bromide-tribromide redox equilibrium can also lead to undesired side reactions.[1]

Q3: Can I use pyridine as a base in thionyl bromide brominations?

A3: It is generally not recommended to use stoichiometric amounts of bases like pyridine with thionyl bromide. Free bromide anions can cause the decomposition of thionyl bromide into tribromide, sulfur dioxide, and sulfur.[3] However, in some cases, a pyridine-derived reagent formed from thionyl bromide has been used successfully. For example, the synthesis of 2-bromobutane from butan-2-ol with a 75% yield has been reported using a pyridinium tribromide reagent formed in situ.[1][5]

Q4: What is the expected stereochemical outcome when reacting a chiral alcohol with thionyl bromide?

A4: The reaction of thionyl bromide with primary and secondary alcohols typically proceeds through an SN2 mechanism, which results in the inversion of the stereocenter.[4]

Q5: How should I handle and store thionyl bromide?

A5: Thionyl bromide is a corrosive and moisture-sensitive liquid. It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety goggles) must be worn. It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) and in a cool, dry place.

Experimental Protocols

The following are representative experimental protocols for the bromination of an alcohol and a carboxylic acid using thionyl bromide. These should be considered as starting points and may require optimization for specific substrates.

Protocol 1: Bromination of a Primary Alcohol (e.g., 1-Butanol to 1-Bromobutane)

Materials:

• 1-Butanol

• Thionyl bromide (SOBr₂)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser with a drying tube

• Separatory funnel

• Distillation apparatus

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-butanol (1 equivalent) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl bromide (1.2 equivalents) to the solution dropwise. The reaction is exothermic and will produce sulfur dioxide and hydrogen bromide gas, which should be vented through a scrubbing system.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 2-4 hours, or until the reaction is complete as monitored by TLC or GC.

• Cool the reaction mixture to room temperature and carefully pour it into a separatory funnel containing ice-cold water.

• Separate the organic layer. Wash the organic layer with saturated sodium bicarbonate solution until the effervescence ceases, followed by a wash with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purify the resulting 1-bromobutane by distillation.

Protocol 2: Synthesis of an Acyl Bromide from a Carboxylic Acid (e.g., Benzoic Acid to Benzoyl Bromide)

Materials:

• Benzoic acid

• Thionyl bromide (SOBr₂)

• Anhydrous toluene

• Round-bottom flask

• Reflux condenser with a drying tube

• Distillation apparatus

Procedure:

• In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, place benzoic acid (1 equivalent).

• Add anhydrous toluene to the flask.

• Slowly add thionyl bromide (1.5 equivalents) to the mixture at room temperature.

• Heat the reaction mixture to reflux for 1-2 hours. The reaction progress can be monitored by the cessation of gas evolution (SO₂ and HBr).

• After the reaction is complete, allow the mixture to cool to room temperature.

• The excess thionyl bromide and toluene can be removed by distillation under reduced pressure to yield the crude benzoyl bromide.

• Further purification can be achieved by fractional distillation.

Data Presentation

The following tables provide representative data for the bromination of different types of alcohols. Note that optimal conditions can vary significantly depending on the specific substrate.

Table 1: Representative Reaction Conditions for the Bromination of Alcohols with Thionyl Bromide

Substrate	Alcohol Type	Temperature (°C)	Time (h)	Solvent	Yield (%)
1-Butanol	Primary	Reflux	3	DCM	~80-90
2-Butanol	Secondary	Reflux	4	DCM	~70-80
tert-Butanol	Tertiary	0 to RT	1	None	Low (Elimination is a major side reaction)

Note: The reaction with tertiary alcohols is often problematic and can lead to significant amounts of elimination products.

Visualizations

Experimental Workflow for Alcohol Bromination

Caption: General workflow for the bromination of an alcohol using thionyl bromide.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low product yield in thionyl bromide bromination.

References

• 1. echemi.com [echemi.com]
• 2. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 3. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Why thionyl bromide reactions fail and how to troubleshoot

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in successfully employing thionyl bromide in their experiments.

Troubleshooting Guide

Low or No Product Yield

Question: My reaction with thionyl bromide resulted in a low yield or no desired product. What are the common causes and how can I fix this?

Answer:

Low or no yield in thionyl bromide reactions is a frequent issue, often attributable to the reagent's inherent instability and reaction conditions. Here are the primary causes and troubleshooting steps:

• Reagent Quality: Thionyl bromide is less stable than its chloride counterpart and can decompose over time, especially when exposed to moisture or light.[1][2]

  • Solution: Use freshly opened or purified thionyl bromide for best results. Consider purifying older batches by distillation, though this should be done with extreme caution due to its hazardous nature.

• Reaction Temperature: While some reactions require elevated temperatures, heat can also accelerate the decomposition of thionyl bromide and the desired product.

  • Solution: Attempt the reaction at a lower temperature (e.g., 0 °C to room temperature). Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC) to find the optimal temperature that promotes product formation without significant degradation.

• Moisture Contamination: Thionyl bromide reacts violently with water to produce sulfur dioxide and hydrobromic acid.[3] Any moisture in the glassware or solvent will consume the reagent and reduce the yield.

  • Solution: Ensure all glassware is rigorously flame-dried or oven-dried before use. Use anhydrous solvents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Incomplete Reaction: The reaction may not have proceeded to completion.

  • Solution: Increase the reaction time and monitor its progress. A slight excess of thionyl bromide (1.1-1.5 equivalents) can also be used to drive the reaction forward.

Formation of Unexpected Side Products

Question: I am observing unexpected spots on my TLC plate or isolating byproducts. What are these and how can I minimize their formation?

Answer:

The formation of side products is a known challenge in thionyl bromide reactions, primarily due to a bromide-tribromide redox equilibrium.[1][2]

• Primary Side Reaction: A common side pathway involves the formation of tribromide species, which can lead to undesired brominated byproducts.[1][2]

  • Solution:

    • Avoid Basic Conditions: Unlike reactions with thionyl chloride, the use of stoichiometric bases like pyridine with thionyl bromide is often problematic as it can promote the decomposition of the reagent.[3][4] If a scavenger for HBr is needed, consider using a non-nucleophilic base and adding it cautiously.

    • Temperature Control: As with low yield issues, maintaining a lower reaction temperature can help suppress side reactions.

• Rearrangements: For reactions involving secondary or sterically hindered alcohols, carbocation rearrangements can occur, leading to isomeric products.[5]

  • Solution: Employing milder reaction conditions can minimize rearrangements. For substrates prone to rearrangement, alternative brominating agents like phosphorus tribromide (PBr₃) might be a better choice as they are less likely to induce such rearrangements.[6]

Frequently Asked Questions (FAQs)

Q1: How does the reactivity of thionyl bromide compare to thionyl chloride and phosphorus tribromide (PBr₃)?

A1: Thionyl bromide is generally more reactive but less stable than thionyl chloride.[1][2] This higher reactivity can be advantageous for certain substrates but also contributes to its propensity for side reactions. Compared to PBr₃, both reagents are effective for converting alcohols to alkyl bromides, typically via an Sₙ2 mechanism.[7][8] However, PBr₃ is often preferred for substrates susceptible to rearrangement.[6]

Q2: Can I use a base like pyridine with thionyl bromide?

A2: It is generally not recommended to use stoichiometric amounts of bases like pyridine with thionyl bromide. Free bromide anions, which can be generated in the presence of a base, can decompose thionyl bromide, leading to the formation of tribromide and other byproducts.[3][4]

Q3: My starting alcohol is sterically hindered. What should I consider?

A3: Reactions with sterically hindered alcohols are often sluggish and may require longer reaction times or slightly elevated temperatures.[5] However, increasing the temperature can also promote side reactions and decomposition. Careful optimization of reaction conditions is crucial. If the reaction consistently fails or gives low yields, consider using an alternative brominating agent such as PBr₃.

Q4: How should I store and handle thionyl bromide?

A4: Thionyl bromide is a corrosive, toxic, and moisture-sensitive reagent. It should be stored in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry, and dark place. All handling should be performed in a well-ventilated fume hood using appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.

Data Presentation

Table 1: Comparison of Brominating Agents for Alcohol to Alkyl Bromide Conversion

Reagent	Substrate Scope	Common Mechanism	Key Advantages	Common Drawbacks
**Thionyl Bromide (SOBr₂) **	Primary & Secondary Alcohols	Sₙ2[7]	Gaseous byproducts (SO₂) simplify workup.	Less stable than SOCl₂; prone to side reactions (tribromide formation).[1][2] Not ideal for tertiary alcohols.[7]
Phosphorus Tribromide (PBr₃)	Primary & Secondary Alcohols	Sₙ2[8]	Generally provides cleaner reactions with less rearrangement.[6]	Byproducts are not gaseous, requiring more extensive workup. Can be sluggish with hindered alcohols.[5]
Hydrobromic Acid (HBr)	Primary, Secondary & Tertiary Alcohols	Sₙ1 or Sₙ2[6]	Cost-effective.	Strong acid can be incompatible with sensitive functional groups; prone to carbocation rearrangements with secondary and tertiary alcohols.[8]

Note: A specific yield of 75% has been reported for the synthesis of 2-bromobutane from butan-2-ol using pyridinium tribromide, a reagent that can be synthesized from thionyl bromide.[1][2]

Experimental Protocols

General Protocol for the Conversion of a Primary Alcohol to an Alkyl Bromide using Thionyl Bromide

Materials:

• Primary alcohol

• Thionyl bromide (SOBr₂)

• Anhydrous dichloromethane (DCM) or other suitable anhydrous solvent

• Saturated sodium bicarbonate solution

• Brine (saturated sodium chloride solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert gas supply (Nitrogen or Argon)

• Ice bath

• Separatory funnel

• Rotary evaporator

• Apparatus for distillation or column chromatography (for purification)

Procedure:

• Reaction Setup: Under an inert atmosphere, add the primary alcohol (1.0 eq) to a flame-dried round-bottom flask containing a magnetic stir bar and anhydrous dichloromethane (DCM). Cool the solution to 0 °C in an ice bath.

• Addition of Thionyl Bromide: Slowly add thionyl bromide (1.1-1.2 eq) to the stirred solution via a dropping funnel over 15-30 minutes. The reaction is exothermic, so maintain the temperature at 0 °C during the addition.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at 0 °C for 1-2 hours, and then warm to room temperature. Monitor the progress of the reaction by TLC until the starting material is consumed.

• Workup:

  • Carefully quench the reaction by slowly adding the reaction mixture to a stirred, ice-cold saturated sodium bicarbonate solution to neutralize any unreacted thionyl bromide and acidic byproducts. Caution: This will evolve gas (SO₂ and CO₂).

  • Transfer the mixture to a separatory funnel and separate the organic and aqueous layers.

  • Extract the aqueous layer with DCM (2 x volume of the initial DCM used).

  • Combine the organic layers and wash with brine.

  • Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Purification:

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by distillation or flash column chromatography on silica gel to obtain the pure alkyl bromide.

Visualizations

Reaction Pathway for Alcohol Bromination with Thionyl Bromide

Caption: Sₙ2 mechanism for the conversion of an alcohol to an alkyl bromide.

Troubleshooting Workflow for Failed Thionyl Bromide Reactions

Caption: A logical workflow for troubleshooting common issues in thionyl bromide reactions.

References

• 1. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 4. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. nbinno.com [nbinno.com]
• 7. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Purification of Products from Thionyl Bromide Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with thionyl bromide.

Troubleshooting Guides

Issue 1: Low or No Product Yield After Work-up

Question: I performed a reaction of an alcohol with thionyl bromide to synthesize an alkyl bromide. After the aqueous work-up, my product yield is very low. What could be the issue?

Answer:

Several factors could contribute to a low yield of your alkyl or acyl bromide. Consider the following troubleshooting steps:

• Incomplete Reaction: Thionyl bromide is less stable than its chloride counterpart and can decompose over time.[1][2] Ensure you are using a fresh or properly stored bottle of thionyl bromide. The reaction may also require more time or gentle heating to go to completion. Monitor the reaction progress using an appropriate technique like Thin Layer Chromatography (TLC).

• Hydrolysis of Product: Acyl bromides and some alkyl bromides are highly susceptible to hydrolysis.[3] During the aqueous work-up, vigorous or prolonged exposure to water can convert your product back to the starting carboxylic acid or alcohol. Perform the aqueous wash quickly and with cold solutions.

• Product Solubility: Your product might have some solubility in the aqueous layer, especially if it is a smaller, more polar molecule. To minimize this, saturate the aqueous layer with a salt like sodium chloride (brine) to decrease the solubility of the organic product. You can also perform multiple extractions with a smaller volume of organic solvent.

• Emulsion Formation: Emulsions can form during the aqueous work-up, trapping your product and making separation difficult. To break up emulsions, you can try adding brine or a small amount of a different organic solvent with a different polarity. In some cases, passing the mixture through a pad of Celite can also be effective.

Issue 2: Presence of a Persistent Yellow/Orange Color in the Product

Question: After purification, my product remains a yellow or orange color. What is causing this, and how can I remove it?

Answer:

A persistent color in your product often indicates the presence of bromine-containing impurities.

• Excess Brominating Reagent: Residual thionyl bromide or bromine (formed from decomposition) can impart a color.

• Side Products: Side reactions can lead to the formation of colored byproducts. A known issue with thionyl bromide, especially in the presence of bases, is the formation of tribromide species, which are colored.[1][4]

Purification Strategy:

• Aqueous Wash with a Reducing Agent: Wash the organic layer with a dilute aqueous solution of a reducing agent to quench any remaining bromine or bromine-containing species. Suitable reagents include:

  • 10% aqueous sodium thiosulfate (Na₂S₂O₃) solution.

  • Saturated aqueous sodium bisulfite (NaHSO₃) solution.

  • Dilute aqueous sodium sulfite (Na₂SO₃) solution. Continue washing until the color in the organic layer disappears.

• Column Chromatography: If the color persists after washing, the impurity is likely a more stable organic byproduct. In this case, purification by column chromatography on silica gel is recommended.

Frequently Asked Questions (FAQs)

Q1: How do I quench the excess thionyl bromide in my reaction mixture before work-up?

A1: Quenching excess thionyl bromide is a critical step to ensure a safe and effective work-up. Here are a few common methods:

• Slow Addition to Ice-Cold Water or Aqueous Base: The most straightforward method is to slowly and carefully add the reaction mixture to a stirred beaker of ice-cold water or a dilute solution of a weak base like sodium bicarbonate or sodium carbonate. This should be done in a well-ventilated fume hood as the reaction of thionyl bromide with water is vigorous and releases SO₂ and HBr gas.[4]

• Co-evaporation with a High-Boiling Solvent: Excess thionyl bromide can be removed by rotary evaporation. To ensure complete removal, you can add a dry, high-boiling solvent like toluene and co-evaporate. Repeat this process 2-3 times. It is crucial to use a vacuum trap containing a base solution (e.g., KOH) to neutralize the corrosive vapors and protect your vacuum pump.

• Precipitation: In some cases, the desired product may be a solid that can be precipitated by the addition of a non-polar solvent. For example, adding cold ether to the reaction mixture can cause the product to precipitate, leaving the excess thionyl bromide and byproducts in solution.[5]

Q2: Can I use a base like pyridine in my reaction with thionyl bromide?

A2: The use of stoichiometric bases like pyridine with thionyl bromide is generally not recommended. Free bromide ions, which can be generated in the presence of a base, can cause the decomposition of thionyl bromide into tribromide, sulfur dioxide, and elemental sulfur.[4] This can lead to the formation of unwanted side products and a lower yield of the desired bromide. If a base is necessary, it should be used with caution and at low temperatures.

Q3: My starting alcohol is chiral. Will the reaction with thionyl bromide affect the stereochemistry?

A3: The reaction of alcohols with thionyl bromide to form alkyl bromides typically proceeds through an SN2 mechanism.[3] This means the reaction will result in an inversion of the stereochemistry at the carbon center bearing the hydroxyl group. If retention of stereochemistry is desired, alternative methods should be considered.

Q4: What are the main byproducts of a thionyl bromide reaction, and how are they removed?

A4: The primary byproducts of the reaction of thionyl bromide with an alcohol or carboxylic acid are sulfur dioxide (SO₂) and hydrogen bromide (HBr).[4] Both of these are gases, which simplifies the purification as they are largely removed from the reaction mixture as they form.[6] Any dissolved HBr will be neutralized during the aqueous work-up with a base.

Data Presentation

The following table summarizes reported yields for specific bromination reactions using thionyl bromide or a derivative. Note that yields are highly dependent on the substrate and reaction conditions.

Starting Material	Product	Reagent System	Reported Yield (%)	Reference
butan-2-ol	2-bromobutane	Pyridinium tribromide (from thionyl bromide)	75	[1][2]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of an Alkyl Bromide from a Primary or Secondary Alcohol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a gas outlet connected to a base trap (e.g., containing NaOH solution), add the alcohol and a suitable anhydrous solvent (e.g., dichloromethane, diethyl ether).

• Reagent Addition: Cool the solution in an ice bath (0 °C). Slowly add thionyl bromide (typically 1.1 to 1.5 equivalents) dropwise to the stirred solution.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours, or until the reaction is complete as monitored by TLC. Gentle heating may be required for less reactive alcohols.

• Quenching: Slowly pour the reaction mixture into a beaker of ice-cold water with vigorous stirring.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., dichloromethane or diethyl ether).

• Washing: Wash the organic layer sequentially with:

  • Saturated aqueous sodium bicarbonate solution (to neutralize HBr).

  • 10% aqueous sodium thiosulfate solution (if any color from bromine is present).

  • Brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude alkyl bromide.

• Purification: The crude product can be further purified by distillation or column chromatography if necessary.

Protocol 2: General Procedure for the Synthesis of an Acyl Bromide from a Carboxylic Acid

• Reaction Setup: In a flame-dried, round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid and a suitable anhydrous solvent (e.g., dichloromethane or toluene). A catalytic amount of N,N-dimethylformamide (DMF) can be added to facilitate the reaction.

• Reagent Addition: Add thionyl bromide (typically 1.5 to 2.0 equivalents) dropwise to the stirred mixture at room temperature.

• Reaction: Stir the reaction at room temperature or gently heat to reflux until the evolution of gas (SO₂ and HBr) ceases. The reaction is typically complete within 1-4 hours.

• Isolation: Remove the excess thionyl bromide and solvent by distillation or rotary evaporation (using a base trap). Co-evaporation with an anhydrous solvent like toluene can help remove the last traces of thionyl bromide. The resulting crude acyl bromide is often used in the next step without further purification. If purification is required, vacuum distillation can be employed.[7]

Mandatory Visualization

References

• 1. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. echemi.com [echemi.com]
• 3. Buy Thionyl bromide | 507-16-4 [smolecule.com]
• 4. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 5. Alcohol to Bromide - Thionyl Bromide (SOBr2) [commonorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Thionyl bromide CAS#: 507-16-4 [m.chemicalbook.com]

Technical Support Center: Managing the Exothermic Nature of Thionyl Bromide Reactions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential guidance on managing the exothermic nature of reactions involving thionyl bromide (SOBr₂). The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments, ensuring safer and more controlled reaction conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with the exothermic nature of thionyl bromide reactions?

A1: The primary hazard is a thermal runaway reaction. This occurs when the heat generated by the reaction exceeds the rate at which it can be dissipated, leading to a rapid and uncontrolled increase in temperature and pressure.[1][2] A thermal runaway can result in:

• Boiling of solvents: This can lead to a dangerous pressure buildup in a closed system, potentially causing an explosion.

• Vessel failure: The increased pressure can exceed the limits of the reaction vessel.

• Release of toxic and corrosive gases: Thionyl bromide and its reaction byproducts, such as hydrogen bromide (HBr) and sulfur dioxide (SO₂), are hazardous.[3][4] A runaway reaction can forcefully release these gases into the laboratory environment.

• Decomposition of thermally sensitive materials: Many organic molecules can decompose at the elevated temperatures of a runaway reaction.

Q2: What are the early warning signs of a potential thermal runaway reaction with thionyl bromide?

A2: Vigilant monitoring is crucial. Early warning signs include:

• A sudden, unexpectedly rapid increase in the internal reaction temperature.

• A temperature that continues to rise even after the removal of external heating or the application of cooling.

• An unexpected increase in pressure within the reaction vessel.

• A noticeable change in the color or viscosity of the reaction mixture.

• An increased rate of off-gassing.

Q3: How does the reactivity of thionyl bromide compare with thionyl chloride, and how does this impact its exothermic nature?

A3: Thionyl bromide is generally more reactive and less stable than its chloride counterpart, thionyl chloride (SOCl₂).[3][5][6][7] This higher reactivity can lead to more vigorous and potentially more difficult-to-control exothermic reactions. Thionyl bromide is also prone to decomposition, especially at elevated temperatures, which can contribute to the overall heat generated.[3]

Q4: Are there differences in the exothermic behavior when reacting thionyl bromide with primary versus secondary alcohols?

A4: Yes, the structure of the alcohol can influence the reaction rate and exothermicity. Generally, primary alcohols react more readily with thionyl halides than secondary alcohols due to less steric hindrance.[8][9] This can translate to a faster initial heat release with primary alcohols. However, secondary alcohols can also undergo vigorous reactions, and the overall exothermicity is dependent on various factors including reaction concentration and temperature. It is crucial to treat all reactions with thionyl bromide as potentially highly exothermic, regardless of the alcohol's substitution pattern.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Rapid, Uncontrolled Temperature Spike During Reagent Addition	1. Addition rate is too fast: Introducing the thionyl bromide too quickly leads to a rapid release of heat. 2. Inadequate cooling: The cooling bath may not have sufficient capacity or surface area contact to remove the heat being generated. 3. High reactant concentration: More concentrated solutions lead to faster reaction rates and greater heat output per unit volume.	1. Immediately stop the addition of thionyl bromide. 2. Increase cooling efficiency: Ensure the reaction flask is adequately immersed in the cooling bath and that the bath is at the target temperature. Consider using a more efficient cooling bath (e.g., dry ice/acetone for very low temperatures). 3. Increase stirring rate: Vigorous stirring improves heat transfer to the cooling bath. 4. For future experiments, dilute the reactants and/or add the thionyl bromide at a much slower rate.
Excessive Gas Evolution Overwhelming the Scrubber	1. Reaction is proceeding too quickly: This is often linked to a temperature spike. 2. Accidental introduction of water: Thionyl bromide reacts violently with water, generating large volumes of HBr and SO₂ gas.[1][10]	1. Stop the addition of reagents immediately. 2. Apply external cooling to slow the reaction rate. 3. Ensure all glassware is scrupulously dried before use and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). [1]
Reaction Fails to Initiate or Proceeds Very Slowly	1. Low reaction temperature: The activation energy for the reaction may not be met. 2. Poor quality of thionyl bromide: The reagent may have decomposed upon storage.	1. Allow the reaction to slowly warm to the temperature specified in the protocol. Do not apply heat rapidly. 2. Use a fresh bottle of thionyl bromide or purify the existing stock by distillation (with extreme caution and appropriate safety measures).
Formation of Dark-Colored Byproducts	1. Reaction temperature is too high: This can lead to decomposition of the reactants, intermediates, or products. 2. Presence of impurities: Impurities in the starting materials or solvent can lead to side reactions.	1. Maintain the recommended reaction temperature. 2. Ensure the purity of all reagents and solvents before use.

Data Presentation

Factor	Influence on Exothermicity	Reasoning
Reagent	Thionyl bromide is generally more reactive than thionyl chloride.[5][6][7]	The S-Br bond is weaker and more easily cleaved than the S-Cl bond, leading to a faster reaction rate.
Alcohol Structure	Primary alcohols tend to react faster than secondary alcohols.[8]	Less steric hindrance at the reaction center allows for a faster nucleophilic attack by the alcohol.
Solvent	Polar aprotic solvents can influence the reaction mechanism and rate.	The choice of solvent can affect the stability of intermediates and transition states.
Presence of a Base	The use of a base like pyridine can alter the reaction mechanism.[5]	The base can react with the intermediate chlorosulfite, leading to an Sₙ2-type reaction.

Experimental Protocols

Protocol 1: General Procedure for the Conversion of a Primary Alcohol to an Alkyl Bromide using Thionyl Bromide

This protocol is a general guideline and should be adapted based on the specific alcohol and scale of the reaction. All operations must be performed in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Materials:

• Primary alcohol

• Thionyl bromide (SOBr₂)

• Anhydrous dichloromethane (DCM) or other suitable inert solvent

• Anhydrous N,N-Dimethylformamide (DMF) (catalytic)

• Ice-water bath

• Saturated sodium bicarbonate solution (for quenching)

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask, dropping funnel, condenser with a drying tube, magnetic stirrer

Procedure:

• Setup: Assemble a dry round-bottom flask with a magnetic stir bar, a dropping funnel, and a reflux condenser fitted with a drying tube (e.g., containing calcium chloride) under an inert atmosphere (nitrogen or argon).

• Charging the Reactor: To the flask, add the primary alcohol and anhydrous DCM.

• Cooling: Cool the stirred solution to 0 °C using an ice-water bath.

• Addition of Thionyl Bromide: Add a catalytic amount of anhydrous DMF. Slowly add thionyl bromide dropwise from the dropping funnel over a period of 30-60 minutes. It is critical to maintain the internal temperature below 5-10 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-16 hours, or until the reaction is complete as monitored by TLC or GC.

• Quenching: Cool the reaction mixture back down to 0 °C in an ice-water bath. Slowly and carefully add saturated sodium bicarbonate solution dropwise to quench any unreacted thionyl bromide and neutralize the acidic byproducts. Be aware of vigorous gas evolution (CO₂ and SO₂).

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude alkyl bromide.

• Purification: Purify the crude product by distillation or column chromatography as appropriate.

Protocol 2: Emergency Quenching of an Uncontrolled Exothermic Reaction

This protocol is for emergency situations where a thermal runaway is imminent or in progress. Prioritize personal safety above all else. If the situation is beyond your control, evacuate the area and alert emergency responders.

Materials:

• Large container of a suitable quenching agent (e.g., a large volume of cold, inert solvent like toluene, or a pre-prepared, cold solution of sodium bicarbonate).

• Blast shield.

Procedure:

• Immediate Action: If a rapid, uncontrolled temperature rise is observed, and you can do so safely, immediately remove any external heating source.

• Enhanced Cooling: If possible, add more cooling medium to the external bath (e.g., add dry ice to an acetone bath).

• Cease Reagent Addition: Immediately stop the addition of any reagents.

• Controlled Quenching (if safe to do so): From behind a blast shield, if the reaction is still contained and has not started to violently reflux or build excessive pressure, you may attempt to quench it by the slow, careful addition of a large volume of a cold, inert solvent to dilute the reactants and absorb the heat.

• Evacuation: If the reaction is violently refluxing, there is a rapid pressure increase, or you observe any signs of vessel compromise, EVACUATE THE AREA IMMEDIATELY and follow your institution's emergency procedures.

Mandatory Visualizations

Caption: Workflow for Managing Exothermic Thionyl Bromide Reactions.

Caption: Signaling Pathway of a Thermal Runaway Reaction.

Caption: Decision Tree for Quenching Thionyl Bromide Reactions.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. aria.developpement-durable.gouv.fr [aria.developpement-durable.gouv.fr]
• 3. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 4. nj.gov [nj.gov]
• 5. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 7. echemi.com [echemi.com]
• 8. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. fishersci.com [fishersci.com]
• 11. whxb.pku.edu.cn [whxb.pku.edu.cn]

Incomplete conversion in thionyl bromide reactions solutions

Welcome to the technical support center for thionyl bromide reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and find answers to frequently asked questions regarding the use of thionyl bromide (SOBr₂) for the conversion of alcohols to alkyl bromides.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during your experiments.

Issue 1: Incomplete Conversion or Low Yield of Alkyl Bromide

You've performed a reaction to convert an alcohol to an alkyl bromide using thionyl bromide, but the reaction has not gone to completion, resulting in a low yield of the desired product.

Possible Causes and Solutions

Cause	Recommended Solution
Reagent Quality	Thionyl Bromide Purity: Thionyl bromide is less stable than its chloride counterpart and can decompose over time, especially when exposed to moisture or air. Use freshly opened or distilled thionyl bromide for best results. Impurities such as HBr, SO₂, and bromine can affect the reaction outcome. For purification, thionyl bromide can be distilled, often from quinoline or linseed oil to remove acidic impurities.[1]
Alcohol Purity: Ensure the starting alcohol is dry and free of impurities. Water will react with thionyl bromide, consuming the reagent and generating HBr and SO₂, which can lead to side reactions.
Reaction Conditions	Temperature: The optimal temperature can vary depending on the substrate. For many primary and secondary alcohols, reactions are often started at low temperatures (e.g., 0 °C) and then allowed to warm to room temperature or gently heated. Excessively high temperatures can promote decomposition of the thionyl bromide and increase side reactions.
Reaction Time: Monitor the reaction progress using an appropriate technique (e.g., TLC, GC, NMR). Insufficient reaction time will lead to incomplete conversion. Conversely, prolonged reaction times at elevated temperatures can lead to product degradation.
Solvent: The choice of solvent can influence the reaction rate and outcome. Non-polar, aprotic solvents like diethyl ether, dichloromethane (DCM), or toluene are commonly used. Polar aprotic solvents may also be suitable.[2] The solvent should be anhydrous to prevent decomposition of the thionyl bromide.
Substrate Reactivity	Steric Hindrance: Primary and secondary alcohols generally react well.[3][4] Tertiary alcohols are more challenging due to steric hindrance and the potential for elimination side reactions.[3][4] For sterically hindered alcohols, longer reaction times or the use of a catalyst may be necessary.
Side Reactions	Tribromide Formation: A known issue with thionyl bromide is the formation of tribromide (Br₃⁻), which can lead to undesired side pathways instead of the intended substitution reaction.[5][6] This is a key reason for the lower efficiency of thionyl bromide compared to thionyl chloride.[5][6]
Use of Base: Unlike reactions with thionyl chloride, the use of stoichiometric bases like pyridine with thionyl bromide is often problematic. Pyridine can react with thionyl bromide to form unreactive salts.[7] If a base is needed to scavenge the generated HBr, a non-nucleophilic, sterically hindered base might be considered, though its use should be carefully evaluated.

Frequently Asked Questions (FAQs)

Q1: Why is my reaction with thionyl bromide less efficient than with thionyl chloride?

A1: The lower efficiency of thionyl bromide reactions is primarily due to two factors:

• Stability: Thionyl bromide is inherently less stable than thionyl chloride.[5][6]

• Side Reactions: A significant side reaction involves a bromide-tribromide redox equilibrium, which creates undesired reaction pathways and consumes the reagent.[5][6]

Q2: What is the general mechanism for the reaction of thionyl bromide with a primary or secondary alcohol?

A2: The reaction of thionyl bromide with primary and secondary alcohols typically proceeds through an Sₙ2 mechanism. This involves two main steps:

• Formation of an Alkyl Bromosulfite Intermediate: The alcohol's hydroxyl group attacks the electrophilic sulfur atom of thionyl bromide, displacing a bromide ion. This forms a protonated alkyl bromosulfite intermediate. A weak base (like the displaced bromide ion or another alcohol molecule) then deprotonates the intermediate.

• Nucleophilic Attack by Bromide: The bromide ion generated in the first step then acts as a nucleophile, attacking the carbon atom bonded to the bromosulfite group in a backside attack. This leads to the formation of the alkyl bromide with an inversion of stereochemistry, and the leaving group decomposes to sulfur dioxide (SO₂) and another bromide ion.

Q3: Can I use pyridine with thionyl bromide as I would with thionyl chloride?

A3: It is generally not recommended to use pyridine with thionyl bromide. Pyridine can react with thionyl bromide to form unreactive pyridinium tribromide salts, which hinders the desired reaction.[5][6][7]

Q4: How should I work up a reaction involving thionyl bromide?

A4: A typical workup involves quenching the reaction mixture, often by carefully adding it to ice-water to decompose any remaining thionyl bromide. The product is then extracted with an organic solvent. The organic layer is usually washed with a dilute aqueous base (e.g., sodium bicarbonate solution) to remove any acidic byproducts like HBr, followed by washing with brine. The organic layer is then dried over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. Purification is often achieved by distillation or column chromatography.

Q5: What are some alternative reagents for converting alcohols to alkyl bromides?

A5: If you are facing persistent issues with thionyl bromide, several alternative reagents can be used:

• Phosphorus tribromide (PBr₃): A common and effective reagent for converting primary and secondary alcohols to alkyl bromides.[7]

• Appel Reaction: Uses triphenylphosphine (PPh₃) and a bromine source like carbon tetrabromide (CBr₄).[7]

• Hydrogen Bromide (HBr): Concentrated aqueous HBr or HBr gas can be used, particularly for tertiary alcohols.[8]

Data Presentation

Table 1: General Reactivity of Alcohols with Thionyl Bromide

Alcohol Type	General Reactivity	Common Mechanism	Typical Yield Range	Notes
Primary	Good	Sₙ2	Moderate to Good	Less prone to rearrangements.
Secondary	Good	Sₙ2	Moderate to Good	Inversion of stereochemistry is expected.
Tertiary	Poor to Moderate	Sₙ1-like/complex	Low to Moderate	Prone to elimination side reactions and rearrangements.[3]

Note: Yields are highly dependent on the specific substrate and reaction conditions.

Experimental Protocols

General Procedure for the Conversion of a Primary or Secondary Alcohol to an Alkyl Bromide using Thionyl Bromide

Materials:

• Starting alcohol (1 equivalent)

• Thionyl bromide (1.1 - 1.5 equivalents)

• Anhydrous aprotic solvent (e.g., diethyl ether, DCM, toluene)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• Inert atmosphere setup (e.g., nitrogen or argon balloon)

• Ice bath

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar under an inert atmosphere.

• Reagent Addition: Dissolve the alcohol in the anhydrous solvent in the flask and cool the solution in an ice bath to 0 °C.

• Slowly add the thionyl bromide dropwise to the stirred solution via a dropping funnel over a period of 15-30 minutes. Maintain the temperature at 0 °C during the addition.

• Reaction: After the addition is complete, allow the reaction mixture to stir at 0 °C for an additional 30 minutes, and then let it slowly warm to room temperature. The reaction is typically stirred at room temperature for several hours to overnight. Monitor the reaction progress by TLC or GC.

• Workup:

  • Carefully pour the reaction mixture into ice-cold water to quench any unreacted thionyl bromide.

  • Separate the organic layer.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate, then with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent.

  • Concentrate the filtrate under reduced pressure to obtain the crude alkyl bromide.

• Purification: Purify the crude product by distillation or flash column chromatography as appropriate for the specific alkyl bromide.

Visualizations

Reaction Mechanism of Thionyl Bromide with a Secondary Alcohol

Caption: Sₙ2 mechanism for the conversion of a secondary alcohol to an alkyl bromide.

Troubleshooting Workflow for Incomplete Conversion

References

• 1. researchgate.net [researchgate.net]
• 2. Ch 8 : Solvent Effects [chem.ucalgary.ca]
• 3. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 4. youtube.com [youtube.com]
• 5. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 6. echemi.com [echemi.com]
• 7. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

Preventing the decomposition of thionyl bromide during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the decomposition of thionyl bromide during storage.

Frequently Asked Questions (FAQs)

Q1: What is thionyl bromide and why is its stability a concern?

Thionyl bromide (SOBr₂) is a reactive inorganic compound used as a brominating agent in organic synthesis. It is inherently less stable than its chloride counterpart, thionyl chloride, and is prone to decomposition over time, especially when exposed to certain environmental factors.[1] This decomposition can lead to a decrease in purity, affecting reaction yields and potentially introducing impurities into sensitive experiments.

Q2: What are the primary products of thionyl bromide decomposition?

On prolonged standing, thionyl bromide slowly decomposes into sulfur dioxide (SO₂), bromine (Br₂), and disulfur dibromide (S₂Br₂).[2] This decomposition is often indicated by a color change of the liquid from colorless or pale yellow to reddish-brown.

Q3: What are the ideal storage conditions for thionyl bromide?

To minimize decomposition, thionyl bromide should be stored in a cool, dry, and dark place.[3][4] The recommended storage temperature is between 2-8°C.[2][3][4] It should be kept in a tightly sealed container under an inert atmosphere, such as nitrogen or argon, to prevent contact with moisture.[3]

Q4: How does moisture affect the stability of thionyl bromide?

Thionyl bromide reacts violently with water in a hydrolytic reaction to produce sulfur dioxide (SO₂) and hydrogen bromide (HBr), both of which are toxic gases.[1][5] This reaction is vigorous and hazardous, emphasizing the critical need to protect thionyl bromide from any moisture exposure.

Q5: Are there any known stabilizers for thionyl bromide?

While the search results did not yield information on specific, commercially recommended stabilizers for pure thionyl bromide, a patent for stabilizing organic polyacid halides suggests that a combination of a formamide and a thionyl halide (like thionyl chloride) can inhibit decomposition. This suggests that related compounds might have stabilizing effects, but further research would be needed to confirm their efficacy and compatibility with thionyl bromide for various applications.

Troubleshooting Guide

This guide addresses common issues encountered during the storage and handling of thionyl bromide.

Problem	Possible Cause(s)	Recommended Action(s)
Color Change (Yellow to Red/Brown)	Decomposition of thionyl bromide into bromine (Br₂) and other byproducts.	1. Verify the purity of the material using analytical methods (see Experimental Protocols section). 2. If purity is compromised, consider purification by distillation under reduced pressure. Note that heating can accelerate decomposition.[1] 3. For future storage, ensure the container is properly sealed under an inert atmosphere and stored at 2-8°C.
Pressure Buildup in Container	Decomposition leading to the formation of gaseous sulfur dioxide (SO₂).	1. CAUTION: Handle with extreme care in a well-ventilated fume hood. 2. Cool the container before opening. 3. Slowly and carefully vent the container. 4. Evaluate the suitability of the material for your experiment based on the extent of decomposition.
Reduced Reactivity in Experiments	Lowered purity of thionyl bromide due to decomposition.	1. Confirm the purity of the stored reagent. 2. If necessary, use a fresh bottle of high-purity thionyl bromide. 3. Always handle the reagent under inert and anhydrous conditions to prevent degradation.
Formation of Precipitate	Could be due to reaction with contaminants or advanced decomposition products.	1. Do not use the material. 2. Dispose of the material according to safety guidelines. 3. Review storage conditions to identify potential sources of contamination.

Experimental Protocols

Protocol 1: General Workflow for Purity Assessment of Thionyl Bromide

This protocol outlines a general approach for assessing the purity of thionyl bromide. Specific parameters for analytical instrumentation will need to be optimized by the user.

Caption: General workflow for assessing the purity of thionyl bromide.

Methodology Details:

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique can be used to separate and identify volatile decomposition products such as sulfur dioxide and bromine. The sample should be handled and injected with care to avoid reaction with the column or instrument components. Derivatization of decomposition products may be necessary for effective analysis.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While bromine has NMR active nuclei, their quadrupolar nature results in broad signals, making it challenging for high-resolution analysis of the primary compound.[6] However, ¹⁷O NMR could potentially be used to observe the S=O bond environment, and proton or carbon NMR of reaction products with a known standard could infer purity.

• Raman Spectroscopy: This technique is well-suited for observing the vibrational modes of the S=O and S-Br bonds in thionyl bromide.[7] The appearance of new peaks corresponding to Br-Br stretches (around 244 cm⁻¹) or other species can indicate decomposition.[8]

Signaling Pathways and Decomposition Mechanisms

The decomposition of thionyl bromide can be initiated by heat (thermal decomposition) or light (photochemical decomposition).

Thermal Decomposition Pathway

At elevated temperatures, the S-Br bonds in thionyl bromide can cleave homolytically to form radical intermediates, which then lead to the observed decomposition products.

Caption: Postulated thermal decomposition pathway of thionyl bromide.

Hydrolysis Pathway

In the presence of water, thionyl bromide undergoes rapid hydrolysis.

Caption: Reaction pathway for the hydrolysis of thionyl bromide.

References

• 1. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 2. scientificlabs.co.uk [scientificlabs.co.uk]
• 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 4. static.cymitquimica.com [static.cymitquimica.com]
• 5. georganics.sk [georganics.sk]
• 6. (Br) Bromine NMR [chem.ch.huji.ac.il]
• 7. pubs.aip.org [pubs.aip.org]
• 8. researchgate.net [researchgate.net]

Effect of solvent on thionyl bromide reaction efficiency

Welcome to the Technical Support Center for thionyl bromide reactions. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) related to the use of thionyl bromide in organic synthesis.

Troubleshooting Guide

This guide addresses common issues encountered during reactions involving thionyl bromide, providing potential causes and solutions in a question-and-answer format.

Question: Why is my reaction yield low when using thionyl bromide?

Answer:

Low yields in thionyl bromide reactions can be attributed to several factors. A systematic approach to troubleshooting is often the most effective way to identify and resolve the issue.

• Reagent Quality: Thionyl bromide is less stable than its chloride counterpart and can decompose over time, especially with exposure to moisture or light.[1][2] Ensure you are using a fresh or properly stored bottle of thionyl bromide.

• Reaction Conditions: Inadequate temperature control can lead to side reactions or incomplete conversion. Some reactions may require heating to proceed at a reasonable rate, while others may need to be cooled to prevent the formation of byproducts.[3][4]

• Moisture Contamination: Thionyl bromide reacts vigorously with water.[5] Ensure all glassware is oven- or flame-dried and that anhydrous solvents are used to prevent the decomposition of the reagent.

• Side Reactions: Thionyl bromide can participate in a bromide-tribromide redox equilibrium, which can lead to undesired side pathways.[1][2] The choice of solvent and the presence of certain bases can influence these side reactions.

dot

Caption: Troubleshooting workflow for low reaction yield.

Question: I am observing the formation of multiple products. How can I improve the selectivity of my reaction?

Answer:

The formation of multiple products often points to side reactions or the reaction of thionyl bromide with the solvent.

• Solvent Reactivity: Some solvents can react with thionyl bromide or the intermediates in the reaction. For example, the use of pyridine as a base with thionyl bromide is often avoided as it can form unreactive salts.[6]

• Over-bromination: In some cases, particularly with activated substrates, polybromination can occur.[3] Careful control of stoichiometry and reaction time can help to minimize this.

• Rearrangements: In reactions with certain alcohols, carbocation rearrangements may occur, leading to a mixture of isomeric products.[7]

Frequently Asked Questions (FAQs)

Q1: What is the role of a solvent in a thionyl bromide reaction?

A1: The solvent in a thionyl bromide reaction serves several crucial functions: it dissolves the reactants, facilitates heat transfer, and can influence the reaction mechanism and rate. The choice of an appropriate solvent is critical for achieving high efficiency and minimizing side reactions. An ideal solvent should be inert to thionyl bromide and the reaction conditions, and it should be able to dissolve the starting materials.

Q2: Which solvents are commonly used for thionyl bromide reactions, and what are their effects?

A2: The choice of solvent can significantly impact the outcome of a thionyl bromide reaction. Below is a summary of commonly used solvents and their characteristics.

Solvent	Suitability & Potential Issues
Toluene	Often a good choice due to its inert nature and ability to be used at a range of temperatures. It is mentioned as a solvent in a patented synthesis with a high yield.[5]
Dichloromethane (DCM)	A common solvent for many organic reactions. It is relatively inert but its low boiling point limits the reaction temperature.
Chloroform	Similar to DCM, it is a common, relatively inert solvent.[5]
Carbon Tetrachloride	A non-polar, inert solvent.[5]
Benzene	A non-polar, inert solvent.[5]
N,N-Dimethylformamide (DMF)	Can be used as a solvent or a catalyst.[8] However, it can react with thionyl halides, so its use should be carefully evaluated.
Pyridine	Generally not recommended with thionyl bromide as it can form unreactive salts.[6]
Ethers (e.g., Diethyl ether, THF)	Can be used, but their Lewis basicity might lead to complex formation with thionyl bromide. In some cases, the use of ether solvents with thionyl chloride has been shown to proceed with retention of configuration.[7]
Alcohols	Not suitable as solvents as they will react with thionyl bromide.
Water	Must be strictly avoided as it rapidly decomposes thionyl bromide.[5]

Q3: How does the reaction of thionyl bromide with alcohols proceed?

A3: The reaction of an alcohol with thionyl bromide typically proceeds via an SN2 mechanism, which results in an inversion of stereochemistry at the reacting carbon center. The alcohol's hydroxyl group is converted into a better leaving group, which is then displaced by the bromide ion.

Caption: General experimental workflow for alcohol bromination.

References

• 1. echemi.com [echemi.com]
• 2. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Page loading... [guidechem.com]
• 6. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Thionyl bromide 97 507-16-4 [sigmaaldrich.com]

Technical Support Center: Synthesis of Alkyl Bromides using Thionyl Bromide

Welcome to the technical support center for improving the yield of alkyl bromides using thionyl bromide. This guide is designed for researchers, scientists, and drug development professionals. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Can thionyl bromide be used to synthesize alkyl bromides from alcohols?

A1: Yes, thionyl bromide (SOBr₂) is a reagent used to convert alcohols to their corresponding alkyl bromides. However, the reaction is often less efficient compared to the use of thionyl chloride for producing alkyl chlorides. This is primarily due to the lower stability of thionyl bromide and the prevalence of side reactions.[1][2]

Q2: What is the general mechanism for the reaction between an alcohol and thionyl bromide?

A2: The reaction typically proceeds through an SN2 mechanism. This involves the alcohol's oxygen atom attacking the sulfur atom of thionyl bromide, followed by an internal delivery of a bromide ion to the carbon atom, leading to an inversion of stereochemistry at the reaction center.

Q3: Why are the yields of alkyl bromides often lower when using thionyl bromide compared to other brominating agents?

A3: The lower yields can be attributed to several factors. Thionyl bromide is less stable than thionyl chloride. Additionally, a bromide-tribromide redox equilibrium can occur, leading to undesired side pathways and reducing the amount of active brominating agent available for the desired reaction.[1][2]

Q4: What are the primary side products to be aware of?

A4: Besides the desired alkyl bromide, potential side products include ethers (formed from unreacted alcohol), alkenes (from elimination reactions, especially with tertiary alcohols), and products arising from the decomposition of thionyl bromide.

Q5: Are there any safety precautions I should take when working with thionyl bromide?

A5: Absolutely. Thionyl bromide is a corrosive and toxic compound that reacts violently with water, releasing toxic fumes of sulfur dioxide and hydrogen bromide. It is crucial to handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, goggles, and a lab coat. Store thionyl bromide in a tightly sealed container under an inert atmosphere at low temperatures.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Low or No Yield	1. Degraded Thionyl Bromide: The reagent is unstable and can decompose over time. 2. Presence of Water: Thionyl bromide reacts violently with water, which will consume the reagent. 3. Sub-optimal Reaction Temperature: The reaction may be too slow at low temperatures or side reactions may dominate at higher temperatures. 4. Inefficient Nucleophilic Attack: Steric hindrance around the alcohol's hydroxyl group can slow down the reaction.	1. Use freshly opened or properly stored thionyl bromide. 2. Ensure all glassware is oven-dried and the reaction is performed under anhydrous conditions (e.g., under a nitrogen or argon atmosphere). 3. Optimize the reaction temperature. Start at a low temperature (e.g., 0 °C) and slowly warm to room temperature or slightly above, monitoring the reaction progress by TLC or GC. 4. For sterically hindered alcohols, consider longer reaction times or alternative brominating agents.
Formation of a Colored (e.g., red/brown) Solution	Decomposition of Thionyl Bromide: This can lead to the formation of bromine and other colored species.	While some color change may be normal, a significant darkening can indicate extensive decomposition. Ensure the reaction is protected from light and moisture. The use of a slight excess of thionyl bromide might be necessary, but this can complicate purification.
Presence of Alkene Byproducts (identified by NMR/GC-MS)	Elimination Side Reaction: This is more common with secondary and especially tertiary alcohols.	Use milder reaction conditions, such as lower temperatures. The choice of solvent can also influence the substitution/elimination ratio. A non-polar, aprotic solvent may favor substitution.
Presence of Ether Byproducts (identified by NMR/GC-MS)	Reaction of Unreacted Alcohol: The starting alcohol can act as a nucleophile and react with the product alkyl bromide or an activated intermediate.	Ensure a slight excess of thionyl bromide is used to drive the initial conversion of the alcohol. Adding the alcohol slowly to the thionyl bromide solution (inverse addition) can also minimize the concentration of free alcohol.
Difficult Purification	Presence of Non-volatile Byproducts: Side reactions can lead to impurities that are difficult to separate from the desired alkyl bromide.	Purification can often be achieved through distillation. Washing the crude product with water (carefully, as there might be unreacted thionyl bromide), a dilute base solution (e.g., sodium bicarbonate) to neutralize acidic byproducts, and then brine is a common workup procedure before distillation. Column chromatography can also be employed for less volatile alkyl bromides.

Experimental Protocols & Data

General Experimental Protocol for the Synthesis of an Alkyl Bromide

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), add the alcohol to an anhydrous solvent (e.g., dichloromethane, diethyl ether, or hexane) in a flame-dried, three-necked flask equipped with a dropping funnel, a condenser, and a magnetic stirrer.

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Slowly add thionyl bromide (typically 1.1 to 1.5 equivalents) to the stirred solution via the dropping funnel.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours (the reaction progress should be monitored by TLC or GC). Gentle heating may be required for less reactive alcohols.

• Workup: Carefully quench the reaction by slowly adding it to ice-water. Separate the organic layer. Wash the organic layer sequentially with water, a saturated aqueous solution of sodium bicarbonate, and brine.

• Purification: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate the solvent under reduced pressure. The crude alkyl bromide can then be purified by distillation.

Representative Yields

Yields are highly dependent on the substrate and reaction conditions. The following table provides an overview of expected yields based on available data and related procedures.

Alcohol Type	Example Substrate	Typical Yield Range	Notes
Primary	1-Butanol	60-80%	Generally proceed with good yields under optimized conditions.
Secondary	2-Butanol	50-75%	Yields can be variable. A 75% yield has been reported for the synthesis of 2-bromobutane using pyridinium tribromide, which can be prepared from thionyl bromide.[1][2]
Tertiary	tert-Butanol	Low to moderate	Prone to elimination side reactions, leading to the formation of alkenes.[3]

Reaction Workflow and Troubleshooting Logic

The following diagrams illustrate the general experimental workflow and a logical approach to troubleshooting common issues encountered during the synthesis of alkyl bromides using thionyl bromide.

References

• 1. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. 10.5 Preparing Alkyl Halides from Alcohols - Organic Chemistry | OpenStax [openstax.org]
• 3. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

A Comparative Guide to Alcohol Bromination: Thionyl Bromide vs. Phosphorus Tribromide

For researchers, scientists, and professionals in drug development, the conversion of alcohols to alkyl bromides is a fundamental transformation in organic synthesis. The choice of brominating agent is critical for achieving optimal yields, controlling stereochemistry, and minimizing side reactions. This guide provides an objective comparison of two common reagents for this purpose: thionyl bromide (SOBr₂) and phosphorus tribromide (PBr₃), supported by experimental data and detailed protocols.

At a Glance: Key Differences

Feature	Thionyl Bromide (SOBr₂)	Phosphorus Tribromide (PBr₃)
Primary Mechanism	Sₙ2	Sₙ2
Substrate Scope	Primary and secondary alcohols	Primary and secondary alcohols
Stereochemistry	Inversion of configuration	Inversion of configuration
Reactivity	More reactive and less stable than SOCl₂.[1]	Generally provides higher yields than HBr and avoids carbocation rearrangements.[2]
Side Reactions	Prone to decomposition and side reactions, especially with bases.[3][4][5]	Can cause rearrangements with hindered alcohols.[6][7]
Byproducts	SO₂ (gas), HBr (gas)	H₃PO₃ (phosphorous acid)
Handling	Corrosive, toxic, reacts violently with water.[5]	Corrosive, toxic, reacts violently with water.[8]

Performance and Efficiency

Both thionyl bromide and phosphorus tribromide are effective for the bromination of primary and secondary alcohols. However, PBr₃ is generally considered a more reliable and higher-yielding reagent. Thionyl bromide is known to be less stable than its chloride counterpart and can be less efficient due to a bromide-tribromide redox equilibrium that can lead to undesired side pathways.[3][4]

Phosphorus tribromide typically provides good to excellent yields and is particularly advantageous over methods like using hydrobromic acid (HBr) as it avoids the formation of carbocation intermediates, thus preventing rearrangements.[2] For instance, neopentyl bromide can be synthesized from the corresponding alcohol in 60% yield using PBr₃, a reaction that is problematic with HBr due to rearrangement.[2]

While direct comparative yield data under identical conditions is sparse in readily available literature, the general consensus in the chemical community leans towards PBr₃ for its efficiency and predictability.

Reaction Mechanisms

Both reagents primarily operate via an Sₙ2 (bimolecular nucleophilic substitution) mechanism. This involves the conversion of the hydroxyl group into a better leaving group, followed by a backside attack by a bromide ion. This mechanistic pathway dictates the stereochemical outcome of the reaction, resulting in an inversion of configuration at the chiral center.

Thionyl Bromide Mechanism

The alcohol's oxygen atom attacks the electrophilic sulfur atom of thionyl bromide, displacing a bromide ion and forming a protonated alkyl chlorosulfite intermediate. A base, if present, or another alcohol molecule can then deprotonate this intermediate. The displaced bromide ion then acts as a nucleophile, attacking the carbon atom in an Sₙ2 fashion, leading to the alkyl bromide with inverted stereochemistry. The byproducts, sulfur dioxide and hydrogen bromide, are gaseous and can be easily removed from the reaction mixture.

Thionyl Bromide Reaction Mechanism

Phosphorus Tribromide Mechanism

The reaction with PBr₃ begins with the nucleophilic attack of the alcohol's oxygen on the phosphorus atom, displacing a bromide ion. This forms a protonated alkyldibromophosphite. The bromide ion then attacks the carbon atom via an Sₙ2 pathway, resulting in the inverted alkyl bromide and dibromophosphorous acid. One molecule of PBr₃ can react with three molecules of the alcohol.[2]

Phosphorus Tribromide Reaction Mechanism

Experimental Protocols

Below are representative experimental protocols for the bromination of a primary alcohol using both reagents.

Bromination of 1-Pentanol using Phosphorus Tribromide

Materials:

• 1-Pentanol

• Phosphorus tribromide (PBr₃)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• 5% Sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, dropping funnel, condenser, magnetic stirrer, separatory funnel, distillation apparatus

Procedure:

• In a flame-dried round-bottom flask equipped with a magnetic stir bar, dropping funnel, and a condenser under a nitrogen atmosphere, dissolve 1-pentanol (1 equivalent) in anhydrous dichloromethane.

• Cool the solution to 0 °C using an ice bath.

• Slowly add phosphorus tribromide (0.4 equivalents) dropwise to the stirred solution, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the reaction progress by TLC or GC.

• Upon completion, carefully quench the reaction by slowly adding ice-cold water.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Wash the organic layer sequentially with cold water, 5% sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude 1-bromopentane.

• Purify the product by distillation. A typical yield for this type of reaction is in the range of 40-70%.[9]

Bromination of an Alcohol using Thionyl Bromide

Materials:

• Alcohol (e.g., a primary alcohol)

• Thionyl bromide (SOBr₂)

• Dichloromethane (CH₂Cl₂) (anhydrous)

• Dimethylformamide (DMF) (catalytic amount)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, gas trap, magnetic stirrer, separatory funnel

Procedure:

• To a solution of the alcohol (1 equivalent) in anhydrous dichloromethane in a round-bottom flask equipped with a magnetic stir bar and dropping funnel at 0 °C, add a catalytic amount of DMF.[10][11]

• Slowly add thionyl bromide (1.2-1.5 equivalents) dropwise to the stirred solution.[10][11] A gas trap is necessary to neutralize the evolved HBr and SO₂.

• Allow the mixture to warm to room temperature and stir for several hours until the reaction is complete (monitor by TLC or GC).[11]

• Carefully pour the reaction mixture over crushed ice and transfer to a separatory funnel.

• Separate the organic layer and wash it with saturated sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure to yield the crude alkyl bromide.

• Further purification can be achieved by distillation or column chromatography.

General Experimental Workflow

The following diagram illustrates a typical workflow for the bromination of an alcohol and subsequent product isolation.

General Experimental Workflow for Alcohol Bromination

Safety and Handling

Both thionyl bromide and phosphorus tribromide are hazardous chemicals that require careful handling in a well-ventilated fume hood.

• Thionyl Bromide : It is corrosive, toxic, and reacts violently with water, releasing toxic fumes of sulfur dioxide and hydrogen bromide.[5] Personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, is essential.

• Phosphorus Tribromide : PBr₃ is also corrosive, toxic, and reacts violently with water to produce HBr gas.[8] It should be handled with appropriate PPE. During workup, be aware that the byproduct, phosphorous acid, can decompose at temperatures above 160 °C to give phosphine, which can cause explosions upon contact with air.[9]

Conclusion

Both thionyl bromide and phosphorus tribromide are effective reagents for the Sₙ2-mediated conversion of primary and secondary alcohols to alkyl bromides with inversion of stereochemistry. However, phosphorus tribromide is generally the preferred reagent due to its higher stability, better-established protocols, and typically higher and more consistent yields. Thionyl bromide, while a viable option, is less stable and more prone to side reactions, which can complicate purification and reduce overall efficiency. The choice of reagent will ultimately depend on the specific substrate, desired scale, and the chemist's familiarity with each compound's handling and reactivity profile.

References

• 1. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 2. byjus.com [byjus.com]
• 3. echemi.com [echemi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Alcohol to Bromide - PBr3 [commonorganicchemistry.com]
• 9. m.youtube.com [m.youtube.com]
• 10. Thionyl Bromide [commonorganicchemistry.com]
• 11. Alcohol to Bromide - Thionyl Bromide (SOBr2) [commonorganicchemistry.com]

A Comparative Guide to the Reactivity of Thionyl Bromide and Thionyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reactivity and performance of thionyl bromide (SOBr₂) and thionyl chloride (SOCl₂), two key reagents in organic synthesis for the conversion of alcohols and carboxylic acids to their corresponding halides. This document summarizes key physical and thermodynamic properties, presents available quantitative data on reaction yields, details experimental protocols for representative reactions, and illustrates reaction mechanisms and workflows.

Physical and Thermodynamic Properties

Thionyl chloride is thermally more stable than thionyl bromide.[1] The latter tends to decompose upon standing and is more sensitive to moisture and light.[2] This lower stability of thionyl bromide can impact its storage and handling in a laboratory setting.

Property	Thionyl Bromide (SOBr₂)	Thionyl Chloride (SOCl₂)
Molar Mass	207.87 g/mol [3]	118.97 g/mol [4]
Appearance	Colorless to orange-yellow liquid[2][3]	Colorless liquid[4]
Density	2.688 g/mL at 25 °C[3]	1.638 g/cm³[4]
Melting Point	-52 °C[3]	-104.5 °C[4]
Boiling Point	136 °C (with decomposition)[3]	74.6 °C[4]
Dipole Moment	1.47 D[3]	1.4 D
Enthalpy of Formation (gas)	-29.2 ± 0.6 kcal/mol[5]	-50.6 ± 0.5 kcal/mol
S-X Bond Dissociation Energy	~218 kJ/mol (S-Br)[6]	~268 kJ/mol (S-Cl)[7]

Reactivity in the Conversion of Alcohols to Alkyl Halides

Both thionyl bromide and thionyl chloride are effective for the conversion of primary and secondary alcohols to their corresponding alkyl halides.[8][9] However, their reactivity profiles and the efficiency of the reactions can differ significantly.

Reaction Mechanism and Stereochemistry

The reaction of alcohols with thionyl halides proceeds through the formation of a chlorosulfite or bromosulfite intermediate. The subsequent substitution can occur via two main pathways, SN2 (Substitution Nucleophilic Bimolecular) or SNi (Substitution Nucleophilic internal), depending on the reaction conditions, particularly the solvent and the presence of a base like pyridine.[8][10]

• In the presence of pyridine: The reaction typically proceeds with inversion of configuration at the stereocenter via an SN2 mechanism .[9] Pyridine acts as a base to deprotonate the intermediate, and the resulting halide ion acts as an external nucleophile.[9]

• In the absence of a base (e.g., in ether): The reaction can proceed with retention of configuration through an SNi mechanism , where the halide is delivered from the chlorosulfite intermediate itself.[11]

dot

Caption: Reaction pathways for alcohol halogenation.

Comparative Reactivity and Yields

Thionyl bromide is generally considered more reactive than thionyl chloride.[12] However, its lower stability and propensity for side reactions can lead to lower yields of the desired alkyl bromide.[1] A significant side reaction with thionyl bromide is the formation of tribromide (Br₃⁻), which can lead to undesired pathways.[1][13]

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Butan-2-ol	Pyridinium tribromide (from SOBr₂ and Pyridinium bromide)	-	2-Bromobutane	75	[1][13]
n-Butyl alcohol	Thionyl chloride	-	n-Butyl chloride	-	[14]

Note: Direct comparative yield data under identical conditions is scarce in the literature. The provided data illustrates typical yields for specific reactions.

Reactivity in the Conversion of Carboxylic Acids to Acyl Halides

Both reagents are widely used to convert carboxylic acids to the more reactive acyl halides, which are important intermediates in organic synthesis.[15][16]

Reaction Mechanism

The reaction of a carboxylic acid with a thionyl halide proceeds via a nucleophilic acyl substitution mechanism. The hydroxyl group of the carboxylic acid is converted into a better leaving group (a chlorosulfite or bromosulfite ester), which is then displaced by a halide ion.[11][12]

dot

Caption: General mechanism for acyl halide formation.

Comparative Performance

Thionyl chloride is the more commonly used reagent for the synthesis of acyl chlorides due to its reliability and the fact that the byproducts (SO₂ and HCl) are gases, which simplifies product purification.[1][3][8] While thionyl bromide can be used to synthesize acyl bromides, its lower stability and higher cost make it a less frequent choice.[17]

Substrate	Reagent	Conditions	Product	Yield (%)	Reference
Propanoic acid	Thionyl chloride	Reflux	Propanoyl chloride	High	[5][18]
Propanoic acid	Phosphorus tribromide/Thionyl bromide	-	2-Bromopropanoic acid	-	[17]

Experimental Protocols

Synthesis of 2-Chlorobutane from Butan-2-ol using Thionyl Chloride

Materials:

• Butan-2-ol

• Thionyl chloride (SOCl₂)

• Pyridine

• Diethyl ether

• 5% Hydrochloric acid

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve butan-2-ol in diethyl ether and cool the solution in an ice bath.

• Slowly add a solution of thionyl chloride in diethyl ether dropwise to the stirred alcohol solution, maintaining the temperature below 10 °C.

• After the addition is complete, add pyridine dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Cool the mixture in an ice bath and quench the reaction by the slow addition of cold water.

• Transfer the mixture to a separatory funnel and wash the organic layer sequentially with 5% HCl, water, saturated NaHCO₃ solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude 2-chlorobutane.

• Purify the product by distillation.

dot

Caption: Workflow for 2-chlorobutane synthesis.

Synthesis of Propanoyl Chloride from Propanoic Acid using Thionyl Chloride

Materials:

• Propanoic acid

• Thionyl chloride (SOCl₂)

• Anhydrous dichloromethane (optional, as solvent)

Procedure:

• Set up a flame-dried round-bottom flask with a reflux condenser and a gas outlet connected to a trap for acidic gases (HCl and SO₂).

• Charge the flask with propanoic acid.

• Slowly add thionyl chloride (typically 1.5-2.0 equivalents) to the propanoic acid at room temperature. The reaction is often exothermic.

• Once the initial reaction subsides, gently heat the mixture to reflux and maintain for 1-2 hours, or until the evolution of gases ceases.

• Allow the reaction mixture to cool to room temperature.

• Remove the excess thionyl chloride by distillation under atmospheric pressure.

• Purify the resulting propanoyl chloride by fractional distillation.

References

• 1. Thionyl chloride method is preferred preparing alkyl chlorides from alcohols. Why? [it.yufenggp.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. organic chemistry - Why is thionyl chloride preferred for preparing alkyl chlorides from alcohols? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. m.youtube.com [m.youtube.com]
• 5. quora.com [quora.com]
• 6. quora.com [quora.com]
• 7. Convert Propanoic acid to Propanal How do you transform propanoic acid (.. [askfilo.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Organic Syntheses Procedure [orgsyn.org]
• 14. arches.union.edu [arches.union.edu]
• 15. 7.4 Acyl Chloride and Carboxylic Acid Anhydrides – Organic Chemistry II [kpu.pressbooks.pub]
• 16. Acyl_halide [chemeurope.com]
• 17. gauthmath.com [gauthmath.com]
• 18. homework.study.com [homework.study.com]

Analytical methods for confirming the product of a thionyl bromide reaction

Thionyl bromide (SOBr₂) is a potent reagent in organic synthesis, primarily utilized for the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides. The gaseous byproducts, sulfur dioxide (SO₂) and hydrogen bromide (HBr), simplify product purification, making it an attractive choice. However, its reactivity necessitates rigorous confirmation of the desired product and the absence of starting material or side products.

This guide provides a comparative overview of the essential analytical methods for characterizing the products of thionyl bromide reactions. It also contrasts thionyl bromide with alternative brominating agents and includes detailed experimental protocols for key analytical techniques.

Reaction Overview

Thionyl bromide converts the hydroxyl group of primary and secondary alcohols into a good leaving group, which is subsequently displaced by a bromide ion, typically via an Sₙ2 mechanism.[1][2][3] This results in an inversion of stereochemistry at the reaction center.[1] Similarly, it activates carboxylic acids, enabling nucleophilic acyl substitution to form highly reactive acyl bromides.[4][5]

Core Analytical Methods for Product Confirmation

A multi-faceted analytical approach is crucial for unambiguous product confirmation. The primary methods—Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS)—provide complementary information about the functional group transformation, molecular structure, and mass of the product.

Infrared (IR) Spectroscopy

IR spectroscopy is the first line of analysis to quickly confirm the conversion of the key functional group. The disappearance of the broad O-H stretching band of the starting material (alcohol or carboxylic acid) is a primary indicator of a successful reaction.

Table 1: Key IR Absorption Frequencies (cm⁻¹) for Thionyl Bromide Reactions

Functional Group	Characteristic Absorption (cm⁻¹)	Observation upon Reaction
Alcohol (Start)	3200-3600 (Broad O-H stretch)	Disappears
Alkyl Bromide (Product)	500-600 (C-Br stretch)	Appears (often weak and in fingerprint region)
Carboxylic Acid (Start)	2500-3300 (Broad O-H stretch)	Disappears
1700-1725 (C=O stretch)	Shifts to higher frequency
Acyl Bromide (Product)	1790-1815 (C=O stretch)	Appears at a higher frequency than the acid[6][7]

Experimental Protocol: Attenuated Total Reflectance (ATR) IR Spectroscopy

• Sample Preparation: Place a small drop of the purified liquid product or a few milligrams of a solid product directly onto the ATR crystal.

• Background Scan: Record a background spectrum of the clean, empty ATR crystal.

• Sample Scan: Lower the ATR press and apply consistent pressure to the sample. Acquire the sample spectrum, typically by co-adding 16 or 32 scans over a range of 4000-400 cm⁻¹.

• Data Processing: The resulting spectrum is automatically ratioed against the background by the instrument software.

• Cleaning: Thoroughly clean the ATR crystal with an appropriate solvent (e.g., isopropanol or acetone) after analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule, confirming that the overall structure is intact while revealing changes in the electronic environment around the reaction center.

Table 2: Typical ¹H and ¹³C NMR Chemical Shift Changes

Reaction	Nucleus	Starting Material (Typical δ, ppm)	Product (Typical δ, ppm)	Key Observation
Alcohol → Alkyl Bromide	¹H (H on C-OH)	3.5 - 4.5	3.0 - 4.0	Shift in the proton alpha to the halogen.
¹³C (C-OH)	50 - 70	25 - 50	Significant upfield shift of the carbon bonded to bromine.
Carboxylic Acid → Acyl Bromide	¹H (-COOH)	10 - 13	N/A	Disappearance of the acidic proton signal.
¹³C (C=O)	170 - 185	160 - 175	Shift in the carbonyl carbon resonance.[6]

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the purified product in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube. Add a small amount of an internal standard (e.g., tetramethylsilane, TMS) if quantitative analysis is needed.

• Instrument Setup: Insert the tube into the NMR spectrometer. Allow the sample to equilibrate to the magnet's temperature.

• Tuning and Shimming: The instrument automatically tunes the probe to the correct frequency and shims the magnetic field to ensure homogeneity.

• Acquisition: Acquire the ¹H NMR spectrum using standard pulse sequences. Key parameters include spectral width, acquisition time, and number of scans.

• Data Processing: Perform a Fourier transform on the acquired Free Induction Decay (FID). Phase the resulting spectrum and integrate the signals. Reference the spectrum to the solvent peak or TMS (0 ppm).

Mass Spectrometry (MS)

MS provides the molecular weight of the product and, through fragmentation patterns, offers further structural confirmation. The presence of bromine is easily identified due to its two stable isotopes, ⁷⁹Br and ⁸¹Br, which have nearly equal natural abundance.

Table 3: Characteristic Mass Spectrometry Observations

Product Type	Molecular Ion (M⁺)	Key Fragmentation Pattern
Alkyl Bromide	Exhibits a characteristic M⁺ and M+2 peak cluster in an approximate 1:1 ratio.	Loss of a bromine radical (•Br) or HBr.
Acyl Bromide	Also shows the 1:1 M⁺ and M+2 peak cluster. The molecular ion peak may be weak or absent.[8]	A prominent peak corresponding to the acylium ion [R-C≡O]⁺, formed by the cleavage of the C-Br bond.[8]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Dilute a small amount of the purified product in a volatile solvent (e.g., dichloromethane or diethyl ether) to a concentration of approximately 1 mg/mL.

• GC Method: Inject 1 µL of the sample into the GC. The sample is vaporized and separated on a capillary column (e.g., a nonpolar DB-5 column). A typical temperature program starts at a low temperature (e.g., 50°C), holds for 1-2 minutes, and then ramps at 10-20°C/min to a final temperature (e.g., 250°C).

• MS Method: As compounds elute from the GC column, they enter the mass spectrometer. Use Electron Ionization (EI) at a standard energy of 70 eV. Scan a mass range appropriate for the expected product (e.g., m/z 40-500).

• Data Analysis: Analyze the resulting total ion chromatogram (TIC) to assess purity. Examine the mass spectrum of the product peak to identify the molecular ion and characteristic isotopic patterns and fragmentation.

Comparison with Alternative Brominating Agents

While effective, thionyl bromide is highly reactive and corrosive.[9] Depending on the substrate and desired outcome, other reagents may be more suitable. The same analytical methods described above are used to confirm the products from these alternative reactions.

Table 4: Comparison of Reagents for Converting Alcohols to Alkyl Bromides

Reagent	Typical Conditions	Stereochemistry	Byproducts	Notes
**Thionyl Bromide (SOBr₂) **	DCM or neat, 0°C to reflux	Inversion (Sₙ2)[9]	SO₂(g), HBr(g)	Highly reactive; less stable than SOCl₂.[10]
Phosphorus Tribromide (PBr₃)	DCM or neat, 0°C to reflux	Inversion (Sₙ2)[1][11]	H₃PO₃ (Phosphorous acid)	Common and effective for primary and secondary alcohols.[2] Can be sluggish with hindered alcohols.[12]
Appel Reaction (PPh₃/CBr₄)	DCM or MeCN, 0°C to RT	Inversion (Sₙ2)[9]	Triphenylphosphine oxide, CHBr₃	Mild conditions, suitable for sensitive substrates.
Hydrobromic Acid (HBr)	Concentrated aqueous HBr, often with H₂SO₄ catalyst	Sₙ1 or Sₙ2; Racemization/rearrangement possible	Water	Works for tertiary alcohols via Sₙ1. Prone to carbocation rearrangements with secondary alcohols.[13]

Visualization of Workflows

The following diagrams illustrate the general experimental and analytical workflows for confirming the product of a thionyl bromide reaction.

Caption: General experimental workflow from reaction to analysis.

Caption: Logical relationships in spectroscopic product confirmation.

References

• 1. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Substitution with PBr3 & SOCl2 [Video Lecture] - Chad's Prep® [chadsprep.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. 21.3 Reactions of Carboxylic Acids - Organic Chemistry | OpenStax [openstax.org]
• 6. Spectroscopy of Carboxylic Acid Derivatives [sites.science.oregonstate.edu]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 10. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. youtube.com [youtube.com]

A Researcher's Guide to Validating Alcohol to Alkyl Bromide Conversion Using Spectroscopic Analysis

For researchers, scientists, and drug development professionals, the conversion of alcohols to alkyl bromides is a fundamental synthetic transformation. Thionyl bromide (SOBr2) presents a valuable reagent for this purpose, offering mild reaction conditions. This guide provides a comparative analysis of spectroscopic techniques to validate this conversion, details experimental protocols, and explores alternative reagents.

The successful conversion of an alcohol to an alkyl bromide is paramount in multi-step organic synthesis. Verifying the transformation is crucial, and spectroscopic methods provide the necessary evidence of this chemical change.

Spectroscopic Validation of the Conversion

The key to confirming the conversion of an alcohol to an alkyl bromide lies in observing the disappearance of spectral features associated with the starting material and the appearance of signals corresponding to the product. Infrared (IR) spectroscopy and Nuclear Magnetic Resonance (NMR) spectroscopy are the primary tools for this validation.

Table 1: Comparison of Spectroscopic Data for Alcohols vs. Alkyl Bromides

Spectroscopic Technique	Alcohol (Starting Material)	Alkyl Bromide (Product)	Key Changes Indicating Conversion
Infrared (IR) Spectroscopy	Strong, broad O-H stretch (~3200-3600 cm⁻¹)[1][2][3]. Strong C-O stretch (~1050-1260 cm⁻¹)[1][4].	Absence of O-H stretch. C-Br stretch (~515-690 cm⁻¹)[2][4].	Disappearance of the broad O-H peak is the most definitive evidence. Appearance of the C-Br stretch in the fingerprint region further confirms the product.
¹H NMR Spectroscopy	Signal for the hydroxyl proton (-OH), which is often a broad singlet and its chemical shift is concentration-dependent (typically 0.5-6.0 ppm)[5][6]. Protons on the carbon bearing the -OH group (α-protons) appear at ~3.3-4.0 ppm[5][6].	Absence of the -OH proton signal. The α-protons shift downfield to ~3.4-3.6 ppm due to the deshielding effect of the bromine atom[5][7].	The disappearance of the exchangeable -OH peak and the downfield shift of the α-protons are key indicators.
¹³C NMR Spectroscopy	The carbon atom bonded to the hydroxyl group (α-carbon) resonates at ~50-65 ppm[6][8].	The α-carbon signal shifts upfield to ~10-65 ppm, depending on the structure[5].	The upfield shift of the α-carbon signal confirms the replacement of the hydroxyl group with the less electronegative bromine atom.

Experimental Workflow and Protocols

A typical experimental workflow for the conversion of an alcohol to an alkyl bromide using SOBr₂ and subsequent analysis involves the reaction setup, workup, purification, and finally, spectroscopic characterization.

Figure 1. Experimental workflow for alcohol to alkyl bromide conversion and validation.

Detailed Experimental Protocol: Conversion of 1-Butanol to 1-Bromobutane

Materials:

• 1-Butanol

• Thionyl bromide (SOBr₂)

• Dichloromethane (DCM) (anhydrous)

• N,N-Dimethylformamide (DMF) (catalytic amount)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a solution of 1-butanol (1 equivalent) in anhydrous DCM at 0 °C under an inert atmosphere, add a catalytic amount of DMF.

• Slowly add thionyl bromide (1.1 equivalents) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, carefully quench the reaction by slowly adding it to a saturated sodium bicarbonate solution at 0 °C.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by distillation to obtain 1-bromobutane.

• Acquire IR, ¹H NMR, and ¹³C NMR spectra of the purified product to confirm its identity and purity.

Comparison with Alternative Reagents

While SOBr₂ is an effective reagent, several alternatives exist for converting alcohols to alkyl bromides. The choice of reagent often depends on the substrate, desired stereochemistry, and reaction conditions.

Table 2: Comparison of Reagents for Alcohol to Alkyl Bromide Conversion

Reagent/Method	Advantages	Disadvantages	Typical Yields
Thionyl Bromide (SOBr₂)	Mild reaction conditions. Good for primary and secondary alcohols. Gaseous byproducts (SO₂) are easily removed.[9]	More reactive and less commonly used than SOCl₂.[9] Can't be used with pyridine.[9]	Good to high
Phosphorus Tribromide (PBr₃)	Commonly used for primary and secondary alcohols.[9] Generally results in inversion of stereochemistry (Sɴ2 mechanism).[10][11]	Can be sluggish with hindered alcohols.[12] Potential for rearrangements.[12]	Good to high
Hydrobromic Acid (HBr)	Readily available and inexpensive. Effective for tertiary alcohols.	Harsh acidic conditions can lead to carbocation rearrangements, especially with secondary alcohols.[11][12]	Variable, depends on substrate
Appel Reaction (CBr₄, PPh₃)	Mild and neutral conditions.[13] Works for a wide range of alcohols, including those with sensitive functional groups.[9]	Stoichiometric amounts of triphenylphosphine oxide byproduct can complicate purification.	Good to high
XtalFluor-E with Tetraethylammonium Bromide	Efficient for a wide range of alcohols. Generates water-soluble byproducts, simplifying workup.[14]	Reagent may be less common and more expensive.	Good to high

Mechanistic Comparison: SOBr₂ vs. PBr₃

The mechanisms by which SOBr₂ and PBr₃ convert alcohols to alkyl bromides share the common theme of converting the hydroxyl group into a better leaving group, but the intermediates differ.

Figure 2. Simplified comparison of the reaction pathways for SOBr₂ and PBr₃.

References

• 1. 17.11 Spectroscopy of Alcohols and Phenols – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Introduction to NMR Spectroscopy [wwwchem.uwimona.edu.jm]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 10. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. researchgate.net [researchgate.net]
• 14. Alkyl bromide synthesis by bromination or substitution [organic-chemistry.org]

Mechanistic Showdown: A Comparative Guide to SOBr₂, NBS, PBr₃, and Br₂

For researchers, scientists, and drug development professionals, the strategic incorporation of a bromine atom into a molecule is a cornerstone of modern organic synthesis. The choice of brominating agent is critical, as it dictates the reaction's mechanism, selectivity, and overall efficiency. This guide provides an objective, data-driven comparison of thionyl bromide (SOBr₂), N-bromosuccinimide (NBS), phosphorus tribromide (PBr₃), and molecular bromine (Br₂), offering insights into their distinct mechanistic pathways and performance.

Mechanistic Overview

The reactivity and selectivity of these four brominating agents stem from their unique chemical structures and the nature of the reactive bromine species they generate.

Thionyl Bromide (SOBr₂): Primarily used for converting alcohols to alkyl bromides, SOBr₂ follows a mechanism analogous to its more common counterpart, thionyl chloride.[1][2] The alcohol's oxygen atom attacks the electrophilic sulfur atom, displacing a bromide ion. In the presence of a non-nucleophilic base like pyridine, the intermediate undergoes an Sₙ2 attack by the bromide ion, leading to an inversion of stereochemistry. In the absence of a base, an Sₙi (internal nucleophilic substitution) mechanism can occur, which results in retention of stereochemistry.

N-Bromosuccinimide (NBS): NBS is a versatile reagent, most notably employed for the allylic and benzylic bromination of alkenes and alkylarenes, respectively.[3][4] This reaction, known as the Wohl-Ziegler reaction, proceeds via a free-radical chain mechanism.[3] NBS serves as a source of a low, steady concentration of Br₂, which is initiated by light or a radical initiator to form a bromine radical.[5][6] This radical then abstracts an allylic or benzylic hydrogen, forming a resonance-stabilized radical intermediate, which then reacts with Br₂ to yield the product and propagate the chain.[6][7] NBS can also be used for the bromination of carbonyl derivatives and the formation of bromohydrins from alkenes.[3][7]

Phosphorus Tribromide (PBr₃): Similar to SOBr₂, PBr₃ is a classic reagent for converting primary and secondary alcohols into alkyl bromides.[8][9] The mechanism involves the activation of the alcohol's hydroxyl group by the electrophilic phosphorus atom, forming a good leaving group.[8][10] A subsequent Sₙ2 attack by a bromide ion results in the formation of the alkyl bromide with an inversion of configuration.[11][12] This method is advantageous as it generally avoids the carbocation rearrangements that can occur with hydrobromic acid.[11][12]

Molecular Bromine (Br₂): As a fundamental brominating agent, Br₂ reacts with a variety of functional groups. With alkenes, it undergoes an electrophilic addition reaction.[13] The bromine molecule is polarized as it approaches the electron-rich double bond, leading to the formation of a cyclic bromonium ion intermediate.[13][14] The subsequent backside attack by a bromide ion results in anti-addition of the two bromine atoms across the double bond.[14][15] Bromine can also be used for the electrophilic aromatic substitution of activated aromatic rings and for free-radical bromination of alkanes under UV light.[16][17]

Mechanistic Pathway Diagrams

SOBr₂ Mechanism with Alcohols

NBS Allylic Bromination Mechanism

PBr₃ Mechanism with Alcohols

Br₂ Electrophilic Addition to Alkenes

Performance Comparison

The choice of brominating agent significantly impacts the outcome of a reaction. The following tables provide a comparative overview of their performance based on substrate scope, selectivity, and typical reaction conditions.

Table 1: General Performance Comparison of Brominating Agents

Feature	SOBr₂	NBS	PBr₃	Br₂
Primary Substrates	Alcohols	Alkenes (allylic), Alkylarenes (benzylic), Carbonyls	Primary & Secondary Alcohols	Alkenes, Alkynes, Activated Aromatics, Alkanes (radical)
Key Selectivity	Inversion of stereochemistry (with base)	Allylic/Benzylic position	Inversion of stereochemistry	anti-addition to double bonds
Reaction Type	Nucleophilic Substitution	Free Radical, Electrophilic Addition	Nucleophilic Substitution	Electrophilic Addition, Radical Substitution, Electrophilic Aromatic Substitution
Byproducts	SO₂, HBr	Succinimide, HBr	H₃PO₃	HBr
Handling Considerations	Moisture sensitive, corrosive.[2]	Crystalline solid, easier to handle than Br₂.[7][18]	Moisture sensitive, corrosive.[10]	Volatile, highly corrosive, and toxic liquid.[7]

Table 2: Quantitative Comparison for Specific Bromination Reactions

Reaction	Substrate	Reagent	Conditions	Yield (%)	Reference
Alcohol to Alkyl Bromide	Neopentyl alcohol	PBr₃	-	60	[8]
Alcohol to Alkyl Bromide	Generic primary alcohol	CBr₄, PPh₃	CH₂Cl₂, 0 °C to rt, 2 h	93	[19]
Allylic Bromination	Phthalide	NBS, Radical Initiator	Reflux	75-93.4	[20]
Electrophilic Addition	Phenol	Br₂ (in situ from HBr/NaOCl)	Flow chemistry, 25 min residence time	95	[21]
Electrophilic Addition	Bisphenol A	Br₂ (in situ from HBr/NaOCl)	Flow chemistry, 2.5 min residence time	83	[21]

Experimental Protocols

Detailed and reproducible experimental procedures are crucial for successful synthesis. Below is a representative protocol for the bromination of an alcohol using phosphorus tribromide.

Protocol: Synthesis of an Alkyl Bromide from a Primary Alcohol using PBr₃

Materials:

• Primary alcohol (1.0 eq)

• Phosphorus tribromide (PBr₃) (0.4 eq)

• Anhydrous diethyl ether or dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, dropping funnel, magnetic stirrer, heating mantle/ice bath, separatory funnel, rotary evaporator.

Procedure:

• A solution of the primary alcohol in anhydrous diethyl ether is prepared in a round-bottom flask equipped with a magnetic stirrer and a dropping funnel. The flask is cooled in an ice bath.

• Phosphorus tribromide is added dropwise to the cooled solution with vigorous stirring. The addition rate should be controlled to maintain a low reaction temperature.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified time (typically 1-3 hours, monitor by TLC).

• The reaction mixture is then carefully poured into ice-cold water to quench the excess PBr₃.

• The organic layer is separated using a separatory funnel. The aqueous layer is extracted with diethyl ether.

• The combined organic layers are washed sequentially with cold water, saturated NaHCO₃ solution, and brine.

• The organic layer is dried over anhydrous MgSO₄ or Na₂SO₄, filtered, and the solvent is removed under reduced pressure using a rotary evaporator to yield the crude alkyl bromide.

• The crude product can be purified by distillation or column chromatography.

General Experimental Workflow for Bromination

Conclusion

The selection of a brominating agent is a critical decision in the design of a synthetic route.

• SOBr₂ and PBr₃ are the reagents of choice for the conversion of alcohols to alkyl bromides, particularly when avoiding carbocation rearrangements is crucial. They typically proceed via an Sₙ2 mechanism, resulting in an inversion of stereochemistry.[9][22]

• NBS is unparalleled for its selectivity in allylic and benzylic brominations, operating through a free-radical pathway that minimizes side reactions with double bonds.[4][7]

• Br₂ remains a fundamental and powerful reagent for a wide range of transformations, including the stereospecific anti-addition to alkenes and electrophilic aromatic substitution. However, its hazardous nature requires careful handling.[7][13]

By understanding the distinct mechanistic pathways and performance characteristics of these key brominating agents, researchers can make informed decisions to optimize their synthetic strategies and achieve their desired molecular targets with greater precision and efficiency.

References

• 1. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 2. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 3. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 4. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. byjus.com [byjus.com]
• 9. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 10. PBr3 Reaction: Mechanism, Examples & Exam Tips Explained [vedantu.com]
• 11. masterorganicchemistry.com [masterorganicchemistry.com]
• 12. orgosolver.com [orgosolver.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. m.youtube.com [m.youtube.com]
• 16. Bromination - Common Conditions [commonorganicchemistry.com]
• 17. byjus.com [byjus.com]
• 18. reddit.com [reddit.com]
• 19. chemistry.du.ac.in [chemistry.du.ac.in]
• 20. benchchem.com [benchchem.com]
• 21. Electrophilic Bromination in Flow: A Safe and Sustainable Alternative to the Use of Molecular Bromine in Batch - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Substitution with PBr3 & SOCl2 [Video Lecture] - Chad's Prep® [chadsprep.com]

A Comparative Guide to Bromination: Thionyl Bromide vs. Hydrogen Bromide

For researchers, scientists, and professionals in drug development, the choice of brominating agent is a critical decision that can significantly impact reaction efficiency, stereoselectivity, and overall yield. This guide provides an in-depth comparison of two common brominating agents, thionyl bromide (SOBr₂) and hydrogen bromide (HBr), with a focus on their application in the conversion of alcohols to alkyl bromides.

Introduction to Brominating Agents

Thionyl bromide (SOBr₂) is a reactive inorganic compound used as a brominating agent in organic synthesis. It is particularly effective in converting alcohols to their corresponding alkyl bromides. Hydrogen bromide (HBr) is a strong acid and a versatile reagent also widely employed for the bromination of alcohols, as well as alkenes and alkynes.[1][2] The choice between these two reagents often depends on the specific substrate, the desired stereochemical outcome, and the reaction conditions.

Key Advantages of Thionyl Bromide over Hydrogen Bromide

The primary advantages of using thionyl bromide over hydrogen bromide for the bromination of alcohols lie in its milder reaction conditions, superior stereochemical control, and the formation of gaseous byproducts that simplify purification.

Stereochemical Control and Avoidance of Rearrangements

Reaction Byproducts and Purification

The reaction of thionyl bromide with an alcohol produces sulfur dioxide (SO₂) and hydrogen bromide (HBr) as byproducts.[3] Since both of these are gases, they can be easily removed from the reaction mixture, simplifying the workup and purification of the desired alkyl bromide.[9] In contrast, reactions with aqueous HBr require more extensive purification steps to remove water and any unreacted acid.

Milder Reaction Conditions

Thionyl bromide often allows for bromination under milder conditions compared to the strong acidity required for HBr reactions. This can be advantageous when dealing with acid-sensitive functional groups within the substrate.

Quantitative Performance Comparison

Reagent/Method	Substrate	Product	Yield (%)	Reference
Pyridinium tribromide (from SOBr₂)	2-Butanol	2-Bromobutane	75%	[3][4]
HBr (from NaBr/H₂SO₄)	1-Butanol	1-Bromobutane	~95%

It is important to note that reaction yields are highly dependent on the specific substrate and reaction conditions.

Experimental Protocols

General Protocol for Bromination of a Primary Alcohol using HBr (in situ generation)

This protocol describes the synthesis of 1-bromobutane from 1-butanol using sodium bromide and sulfuric acid to generate HBr in situ.

Materials:

• 1-Butanol

• Sodium bromide (NaBr)

• Concentrated sulfuric acid (H₂SO₄)

• Water

• Saturated sodium bicarbonate solution

• Anhydrous calcium chloride

• Ice bath

• Reflux apparatus

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine sodium bromide and water.

• Add 1-butanol to the mixture and cool the flask in an ice bath.

• Slowly add concentrated sulfuric acid to the cooled mixture with swirling.

• Assemble a reflux apparatus and heat the mixture to reflux for 60 minutes.

• After cooling, transfer the mixture to a separatory funnel.

• Wash the organic layer successively with water, concentrated H₂SO₄, water, and saturated sodium bicarbonate solution.

• Dry the crude 1-bromobutane over anhydrous calcium chloride.

• Purify the product by distillation.

General Protocol for Bromination of a Secondary Alcohol using Thionyl Bromide

The following is a general procedure for the bromination of a secondary alcohol, such as 2-butanol, using thionyl bromide.

Materials:

• 2-Butanol

• Thionyl bromide (SOBr₂)

• Anhydrous diethyl ether or other suitable aprotic solvent

• Ice bath

• Reaction flask with a dropping funnel and a reflux condenser connected to a gas trap (to absorb HBr and SO₂)

Procedure:

• In a flame-dried reaction flask under an inert atmosphere, dissolve 2-butanol in anhydrous diethyl ether.

• Cool the solution in an ice bath.

• Slowly add thionyl bromide dropwise to the cooled solution with stirring.

• After the addition is complete, allow the reaction mixture to warm to room temperature and then gently reflux for a period determined by reaction monitoring (e.g., by TLC).

• After the reaction is complete, cool the mixture and carefully pour it over crushed ice to quench the excess thionyl bromide.

• Separate the organic layer and wash it with cold water, dilute sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).

• Remove the solvent under reduced pressure and purify the resulting 2-bromobutane by distillation.

Reaction Mechanisms and Pathways

The differing outcomes of bromination with thionyl bromide and hydrogen bromide can be understood by examining their respective reaction mechanisms.

Figure 1: SN2 mechanism for the bromination of an alcohol with thionyl bromide.

Figure 2: SN1 and SN2 pathways for the bromination of alcohols with HBr.

Conclusion

References

• 1. A H2O2/HBr system – several directions but one choice: oxidation–bromination of secondary alcohols into mono- or dibromo ketones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organic chemistry - Can thionyl bromide produce alkyl bromides? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. echemi.com [echemi.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Lu Le Laboratory: Synthesis of 1-Bromobutane from 1-Butanol - Chemistry of Alcohol - Lu Le Laboratory [lulelaboratory.blogspot.com]
• 7. Discussion and Conclusion: Preparation of 1-Bromobutane - 1035 Words | Bartleby [bartleby.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scribd.com [scribd.com]

The Efficacy of Thionyl Bromide in Large-Scale Synthesis: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of large-scale chemical synthesis, the choice of a brominating agent is critical, directly impacting yield, purity, cost, and safety. Thionyl bromide (SOBr₂) presents itself as a potent reagent for the conversion of alcohols to alkyl bromides and carboxylic acids to acyl bromides. However, its efficacy relative to other established methods is a subject of considerable practical importance. This guide provides an objective comparison of thionyl bromide with its primary alternatives, supported by available experimental data and detailed protocols to aid in reagent selection for industrial applications.

Executive Summary

Thionyl bromide is a highly reactive brominating agent that offers the advantage of gaseous byproducts (SO₂ and HBr), simplifying product purification. However, its inherent instability compared to its chloride counterpart, thionyl chloride (SOCl₂), often leads to undesired side reactions and can complicate its handling and storage on a large scale.[1] Alternatives such as phosphorus tribromide (PBr₃) and the Appel reaction offer milder conditions and high yields for alcohol bromination, while PBr₃ and oxalyl bromide are common choices for the synthesis of acyl bromides. The selection of the optimal reagent is a trade-off between reactivity, selectivity, cost, and process safety.

Comparison of Brominating Agents for Alcohols

The conversion of alcohols to alkyl bromides is a cornerstone of organic synthesis. While thionyl bromide is effective, phosphorus tribromide and the Appel reaction are frequently employed alternatives in large-scale settings.

Parameter	Thionyl Bromide (SOBr₂)	Phosphorus Tribromide (PBr₃)	Appel Reaction (PPh₃, CBr₄)
Typical Substrates	Primary and secondary alcohols	Primary and secondary alcohols[2][3]	Primary and secondary alcohols, sensitive substrates[4]
Reaction Mechanism	Sₙ2 (inversion of stereochemistry)[5]	Sₙ2 (inversion of stereochemistry)[2][3]	Sₙ2 (inversion of stereochemistry)[4][6]
Typical Yield	Moderate to high; can be lowered by side reactions[1]	High	High (e.g., 96% for (2-bromoethyl)benzene)
Reaction Conditions	Typically 0 °C to room temperature[7]	0 °C to reflux	0 °C to room temperature[8]
Byproducts	SO₂(g), HBr(g)	H₃PO₃ (non-volatile)	Triphenylphosphine oxide (solid), bromoform
Work-up	Simple, due to gaseous byproducts	Requires aqueous work-up to remove phosphorous acid	Filtration to remove triphenylphosphine oxide, followed by washing[8]
Advantages	Gaseous byproducts simplify purification.	Good yields, readily available.	Mild conditions, suitable for sensitive molecules.
Disadvantages	Less stable than SOCl₂, potential for side reactions (e.g., tribromide formation).[1] Can form unreactive salts with pyridine.[5]	Byproduct removal can be challenging on a large scale. Can cause rearrangements in hindered alcohols.[9]	Stoichiometric amounts of triphenylphosphine oxide are produced, which can be difficult to separate.[6] Carbon tetrabromide is a toxic reagent.[6]

Comparison of Brominating Agents for Carboxylic Acids

The synthesis of acyl bromides is crucial for the preparation of various derivatives. Thionyl bromide competes with phosphorus-based reagents and oxalyl bromide in this application. Acyl bromides are generally more reactive than acyl chlorides.[10]

Parameter	Thionyl Bromide (SOBr₂)	Phosphorus Tribromide (PBr₃)	Oxalyl Bromide
Typical Substrates	Carboxylic acids	Carboxylic acids[11]	Carboxylic acids
Reaction Mechanism	Nucleophilic acyl substitution	Nucleophilic acyl substitution[12]	Nucleophilic acyl substitution
Typical Yield	Variable	High (e.g., 81.7% for acetyl bromide)[11]	Generally high
Reaction Conditions	Typically requires heating	Can often be run at or below room temperature, sometimes with gentle heating[11]	Milder conditions, often at room temperature or below
Byproducts	SO₂(g), HBr(g)	H₃PO₃ (non-volatile)	CO(g), CO₂(g), HBr(g)
Work-up	Simple, due to gaseous byproducts	Requires aqueous work-up	Simple, due to gaseous byproducts
Advantages	Gaseous byproducts.	Effective and widely used, especially in the Hell-Volhard-Zelinsky reaction.[13][14][15]	Milder reaction conditions, higher purity of crude product.
Disadvantages	Instability can lead to lower yields and impurities.	Solid byproduct can complicate purification.	More expensive and less common than the chloride analogue.

Experimental Protocols

Conversion of an Alcohol to an Alkyl Bromide using Thionyl Bromide

This protocol is adapted from a patented large-scale synthesis.[7]

Procedure:

• To a solution of the starting alcohol (12.5 mmol) in dichloromethane (60 mL) at 0 °C, add dimethylformamide (6.3 mmol) followed by thionyl bromide (16.3 mmol).

• Allow the mixture to warm to room temperature and stir for 14 hours.

• Cool the mixture to 0 °C and add cold diethyl ether (30 mL) to precipitate the product.

• Collect the solid product by filtration and dry on the filter pad.

Synthesis of an Alkyl Bromide via the Appel Reaction

This protocol details the synthesis of (2-bromoethyl)benzene.

Procedure:

• To a mixture of 2-phenylethyl alcohol (1.64 mmol) and carbon tetrabromide (1.96 mmol) in dichloromethane (8.2 mL) at 0 °C, add a solution of triphenylphosphine (2.46 mmol) in dichloromethane (3.3 mL).

• Stir the reaction mixture at room temperature for 1 hour.

• Concentrate the mixture under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the alkyl bromide.

Preparation of an Acyl Bromide using Phosphorus Tribromide

This protocol describes the synthesis of acetyl bromide.[11]

Procedure:

• To cold phosphorus tribromide (1 mole), slowly add glacial acetic acid (3.075 moles) with stirring.

• The mixture will separate into two layers. Distill each layer separately into a common receiver packed in ice.

• Rectify the crude acetyl bromide by distillation, collecting the fraction boiling between 75-76 °C.

Signaling Pathways and Experimental Workflows

Mechanism of alcohol bromination using SOBr₂.

Mechanism of alcohol bromination using PBr₃.

Experimental workflow for the Appel reaction.

References

• 1. echemi.com [echemi.com]
• 2. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 6. Appel reaction - Wikipedia [en.wikipedia.org]
• 7. Alcohol to Bromide - Thionyl Bromide (SOBr2) [commonorganicchemistry.com]
• 8. organic-synthesis.com [organic-synthesis.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. quora.com [quora.com]
• 11. benchchem.com [benchchem.com]
• 12. google.com [google.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. 22.4 Alpha Bromination of Carboxylic Acids – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 15. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Brominating Agents in Research: A Cost-Benefit Analysis of Thionyl Bromide

For researchers, scientists, and drug development professionals, the selection of an appropriate brominating agent is a critical decision that can significantly impact the efficiency, cost, and safety of a synthetic route. Thionyl bromide (SOBr₂), a reactive and effective reagent for the conversion of alcohols to alkyl bromides, is often considered alongside other common brominating agents. This guide provides an objective comparison of thionyl bromide with two widely used alternatives, phosphorus tribromide (PBr₃) and N-bromosuccinimide (NBS), supported by available data and experimental considerations.

Cost Analysis

The economic viability of a reagent is a crucial factor in research and process development. The following table provides an approximate cost comparison of thionyl bromide, phosphorus tribromide, and N-bromosuccinimide from various chemical suppliers. Prices are subject to change and may vary based on purity, quantity, and supplier.

Reagent	Supplier	Quantity	Price (USD)	Price per Gram (USD)
Thionyl bromide (97%)	Thermo Scientific Chemicals	25 g	$55.65	$2.23
Sigma-Aldrich	25 g	$80.00	$3.20
Sigma-Aldrich	100 g	$175.10	$1.75
Phosphorus tribromide (99%)	Thermo Scientific Chemicals	5 g	$31.65	$6.33
Sigma-Aldrich	100 g	$115.00	$1.15
Sigma-Aldrich	500 g	$200.00	$0.40
N-Bromosuccinimide (99%)	Sigma-Aldrich	5 g	$34.30	$6.86
Sigma-Aldrich	100 g	$44.30	$0.44
Sigma-Aldrich	1 kg	$172.00	$0.17

Note: Prices are indicative and were collected in late 2025. Bulk pricing will significantly alter the cost per gram.

Performance Comparison

Feature	Thionyl Bromide (SOBr₂)	Phosphorus Tribromide (PBr₃)	N-Bromosuccinimide (NBS)
Primary Application	Conversion of primary and secondary alcohols to alkyl bromides.[1]	Conversion of primary and secondary alcohols to alkyl bromides.[2]	Allylic and benzylic bromination.[3][4]
Reaction Mechanism	Primarily Sₙ2, leading to inversion of stereochemistry.[5]	Sₙ2 mechanism, resulting in inversion of stereochemistry.[5][6][7]	Free radical chain mechanism.[4]
Substrate Scope	Good for primary and secondary alcohols.	Good for primary and secondary alcohols; generally not recommended for tertiary alcohols.[8]	Alkenes with allylic hydrogens and compounds with benzylic hydrogens.[3][4]
Byproducts	SO₂ and HBr (gaseous).	H₃PO₃ (phosphorous acid).	Succinimide.
Advantages	Gaseous byproducts can simplify workup.	Generally high yields for primary and secondary alcohols; avoids carbocation rearrangements.[7]	Highly selective for allylic and benzylic positions; solid reagent, easier to handle than liquid bromine.[9]
Disadvantages	Less stable and less widely used than thionyl chloride.[10] Reacts violently with water.[6] Can be less efficient than other methods.	Reacts violently with water and alcohols.[5] The byproduct, phosphorous acid, can be problematic to remove.	Requires a radical initiator (e.g., light, AIBN, or BPO).[11] Byproduct succinimide may require specific purification steps to remove.[12]

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility and safety. Below are representative protocols for the use of each brominating agent.

Protocol 1: Bromination of an Alcohol using Thionyl Bromide

This protocol is a general representation and may require optimization for specific substrates.

Materials:

• Alcohol (1 equivalent)

• Thionyl bromide (1.1 - 1.5 equivalents)

• Anhydrous solvent (e.g., diethyl ether, dichloromethane)

• Anhydrous pyridine (optional, to neutralize HBr)

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser connected to a gas trap (to absorb HBr and SO₂), dissolve the alcohol in the anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Slowly add thionyl bromide dropwise to the stirred solution. If using pyridine, it can be added to the alcohol solution before the thionyl bromide.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours, monitoring the reaction by TLC. Gentle heating may be required for less reactive alcohols.

• Upon completion, carefully quench the reaction by slowly adding it to ice-cold water.

• Separate the organic layer, and wash it sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude alkyl bromide.

• Purify the product by distillation or column chromatography.

Protocol 2: Bromination of 1-Pentanol using Phosphorus Tribromide

This procedure is adapted from a demonstrated synthesis.[13]

Materials:

• 1-Pentanol (1 equivalent)

• Phosphorus tribromide (~0.4 equivalents)

• Anhydrous diethyl ether

• Ice

• Distilled water

• Saturated sodium bicarbonate solution

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate

Procedure:

• Cool 1-pentanol in an ice bath under stirring.

• Slowly add phosphorus tribromide dropwise, maintaining the temperature below 0 °C.[13]

• After the addition, allow the mixture to warm to room temperature and stir for a designated period (e.g., 1-3 hours).

• Carefully pour the reaction mixture into ice-cold water to quench the reaction.

• Transfer the mixture to a separatory funnel, separate the layers, and wash the organic layer with water, saturated sodium bicarbonate solution, and brine.[13]

• Dry the organic layer with anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the resulting 1-bromopentane by distillation.[13]

Protocol 3: Allylic Bromination of Cyclohexene using N-Bromosuccinimide

This protocol is based on a literature procedure for the synthesis of 3-bromocyclohexene.[11]

Materials:

• Cyclohexene (3 equivalents)

• N-Bromosuccinimide (1 equivalent)

• Benzoyl peroxide (radical initiator)

• Carbon tetrachloride (solvent)

Procedure:

• To a mixture of cyclohexene and N-bromosuccinimide in carbon tetrachloride, add benzoyl peroxide.[11]

• Stir the mixture for 2 hours at room temperature, then slowly heat to reflux and maintain for 3.5 hours.[11]

• Cool the reaction mixture to room temperature and filter to remove the succinimide byproduct.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield 3-bromocyclohexene.[11] A yield of 70% has been reported for this specific reaction.[11]

Safety and Handling

All three brominating agents are hazardous and require careful handling in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

Reagent	GHS Hazard Statements	Handling Precautions
Thionyl bromide	H312: Harmful in contact with skin. H314: Causes severe skin burns and eye damage. H332: Harmful if inhaled.[14]	Reacts violently with water.[6] Use and store under nitrogen.[6] Wear chemical splash goggles, appropriate protective gloves, and clothing.[6] Facilities should be equipped with an eyewash station and a safety shower.[6]
Phosphorus tribromide	H314: Causes severe skin burns and eye damage. H335: May cause respiratory irritation.[15]	Corrosive and reacts violently with water, producing toxic and corrosive hydrogen bromide gas.[11] Wear protective work clothing, gloves, and eye protection.[11] An explosion hazard.[11]
N-Bromosuccinimide	H302: Harmful if swallowed. H314: Causes severe skin burns and eye damage.[16]	Harmful if swallowed.[16] Causes severe skin burns and eye damage.[16] Avoid contact with skin and eyes.[16] Store in a well-ventilated place and keep the container tightly closed.[16]

Visualizing Workflows and Decision Making

To aid in the selection and application of these reagents, the following diagrams illustrate a typical experimental workflow and a decision-making process.

References

• 1. orgosolver.com [orgosolver.com]
• 2. researchgate.net [researchgate.net]
• 3. Reddit - The heart of the internet [reddit.com]
• 4. 10.3 Allylic and Benzylic Bromination with NBS - Chad's Prep® [chadsprep.com]
• 5. SOCl2 and PBr3 - Chemistry Steps [chemistrysteps.com]
• 6. orgosolver.com [orgosolver.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Substitution with PBr3 & SOCl2 [Video Lecture] - Chad's Prep® [chadsprep.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Thionyl bromide - Wikipedia [en.wikipedia.org]
• 11. syntheticpages.org [syntheticpages.org]
• 12. benchchem.com [benchchem.com]
• 13. m.youtube.com [m.youtube.com]
• 14. Allylic Bromination by NBS with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 15. Sciencemadness Discussion Board - Prep of p-Nitrobenzyl Bromide & Relatives - Powered by XMB 1.9.11 [sciencemadness.org]
• 16. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]

Beyond Thionyl Bromide: A Comparative Guide to Modern Bromination Reactions

For researchers, scientists, and drug development professionals seeking safer, more efficient, and selective methods for the synthesis of organobromides, this guide provides a comprehensive comparison of recent advancements in bromination reactions that serve as powerful alternatives to the hazardous and often harsh conditions associated with thionyl bromide and molecular bromine.

The introduction of bromine atoms into organic molecules is a cornerstone of synthetic chemistry, providing a versatile handle for further functionalization, particularly in the construction of pharmaceuticals and other bioactive compounds.[1][2] However, traditional brominating agents like thionyl bromide and elemental bromine present significant handling, safety, and environmental challenges.[3] In response, a diverse array of innovative bromination techniques has emerged, offering milder reaction conditions, improved selectivity, and a greener footprint.[4] This guide delves into a selection of these modern methods, presenting a direct comparison of their performance, detailed experimental protocols, and visual representations of their underlying mechanisms.

Comparative Performance of Modern Bromination Agents

The following table summarizes the performance of several key alternatives to thionyl bromide for the bromination of a generic activated aromatic substrate. The data, compiled from various sources, highlights the strengths and weaknesses of each method in terms of yield, regioselectivity, and reaction conditions.

Brominating Agent/System	Catalyst/Conditions	Typical Yield (%)	Regioselectivity (para:ortho)	Key Advantages	Limitations
N-Bromosuccinimide (NBS)	Acetonitrile, room temp.	85-95%	Highly para-selective	Solid, easy to handle; high selectivity for activated arenes.[5]	Lower atom economy; can act as a radical initiator under certain conditions.[2]
Sodium Bromide (NaBr) / Bleach (NaOCl)	Water, room temp.	90-98%	Good para-selectivity	Inexpensive, readily available reagents; environmentally benign solvent (water).[4]	Primarily for activated systems; requires careful control of stoichiometry.
Hydrogen Peroxide / Hydrobromic Acid (H₂O₂/HBr)	"On water", room temp.	69-97%	Variable, depends on substrate	Green oxidant (H₂O₂); avoids organic solvents.[4]	HBr is corrosive; selectivity can be an issue with some substrates.[6]
Ammonium Bromide / Oxone®	Methanol or water, room temp.	80-95%	Good to excellent para-selectivity	Solid, stable reagents; mild reaction conditions.[7]	Oxone® is a strong oxidant and requires careful handling.
Visible-Light Photoredox Catalysis (CBr₄/Ru(bpy)₃Cl₂)	Blue LEDs, acetonitrile, room temp.	85-99%	Highly regioselective	Extremely mild conditions; high functional group tolerance.[8]	Requires specialized photochemical equipment; catalyst can be expensive.
Palladium-Catalyzed C-H Activation (NBS)	Pd(OAc)₂, p-toluenesulfonic acid	70-90%	Exclusively ortho-selective	High regioselectivity for ortho position directed by functional groups.[1]	Requires a directing group on the substrate; catalyst toxicity and cost.
Electrochemical Bromination (TBAB)	Undivided cell, constant current	85-95%	Substrate-dependent	In-situ generation of bromine; avoids handling hazardous reagents.[4]	Requires specialized electrochemical setup; conductivity of the medium can be a factor.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the adoption of these advanced bromination techniques.

Bromination using N-Bromosuccinimide (NBS)

This protocol is adapted from studies on the highly para-selective bromination of activated arenes.[5]

Materials:

• Activated aromatic substrate (e.g., anisole) (1.0 mmol)

• N-Bromosuccinimide (NBS) (1.05 mmol)

• Acetonitrile (5 mL)

Procedure:

• To a solution of the activated aromatic substrate in acetonitrile, add N-bromosuccinimide in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Green Bromination with Sodium Bromide and Household Bleach

This environmentally friendly protocol utilizes readily available and inexpensive reagents.[4]

Materials:

• Aromatic substrate (1.0 mmol)

• Sodium bromide (NaBr) (1.2 mmol)

• Household bleach (commercial NaOCl solution) (1.5 mmol)

• Water (10 mL)

Procedure:

• Dissolve the aromatic substrate and sodium bromide in water.

• Cool the mixture in an ice bath and add household bleach dropwise with vigorous stirring.

• Allow the reaction to stir at room temperature until completion (monitored by TLC).

• If the product precipitates, filter and wash with water.

• If the product is soluble, extract with an appropriate organic solvent.

• Dry the organic extract and concentrate to yield the brominated product.

Visible-Light Photoredox Catalyzed Bromination

This method offers an exceptionally mild approach to bromination.[8]

Materials:

• Phenol or alkene substrate (0.1 mmol)

• Carbon tetrabromide (CBr₄) (0.1 mmol)

• Ru(bpy)₃Cl₂ (0.005 mmol)

• Dry acetonitrile (1 mL)

• Blue LEDs (1 W)

Procedure:

• In a round-bottom flask, combine the substrate, carbon tetrabromide, and Ru(bpy)₃Cl₂ in dry acetonitrile.

• Irradiate the mixture with blue LEDs at room temperature, open to the air.

• Monitor the reaction by TLC until the starting material is consumed.

• Concentrate the reaction mixture in vacuo.

• Purify the residue by flash column chromatography to obtain the final product.

Reaction Pathways and Workflows

The following diagrams, generated using the DOT language, illustrate the fundamental mechanisms and workflows of some of the discussed bromination methods.

Caption: Electrophilic aromatic bromination with NBS.

Caption: Palladium-catalyzed ortho-bromination cycle.

Caption: Workflow for continuous flow bromination.

References

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. Bromination - Wordpress [reagents.acsgcipr.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. espublisher.com [espublisher.com]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. Bromoarene synthesis by bromination or substitution [organic-chemistry.org]
• 8. Visible-light photoredox catalysis enabled bromination of phenols and alkenes - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Handling and Disposal of Thionyl Bromide: A Procedural Guide

Thionyl bromide (SOBr₂) is a highly reactive and corrosive chemical that demands meticulous handling and adherence to stringent safety protocols. It reacts violently with water, releasing toxic and corrosive gases, and can cause severe burns upon contact with skin, eyes, and the respiratory tract.[1][2] This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals, outlining operational and disposal plans to ensure laboratory safety.

Hazard Identification and Classification

Understanding the specific hazards associated with thionyl bromide is the first step in safe handling. The compound is classified under multiple hazard categories, indicating its potential to cause significant harm if not managed correctly.

Hazard Class	GHS Classification	Hazard Statement
Acute Toxicity	Category 4 (Dermal, Inhalation)	H312: Harmful in contact with skin.[3][4][5] H332: Harmful if inhaled.[3][5]
Skin Corrosion	Category 1B	H314: Causes severe skin burns and eye damage.[3][4][5][6]
Eye Damage	Category 1	H318: Causes serious eye damage.[3][6]
Reactivity	Not Classified	EUH014: Reacts violently with water.[4]
Corrosive to Metals	Category 1	H290: May be corrosive to metals.[6]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure. The selection of appropriate protective gear is critical.[3][4][6]

Body Area	Required PPE	Specifications & Best Practices
Eyes & Face	Chemical Splash Goggles & Face Shield	Goggles must be worn at all times.[1] A full-face shield must be worn over the goggles when handling larger quantities or during operations with a higher risk of splashing.[3] All eye and face protection must be tested and approved under standards such as NIOSH (US) or EN 166 (EU).[3][5]
Skin (Hands)	Chemical-Resistant Gloves	Wear appropriate protective gloves.[1][4] Gloves must be inspected for integrity before each use.[3][5] Use proper glove removal technique (without touching the outer surface) to avoid skin contact.[3][5] Contaminated gloves must be disposed of immediately after use in accordance with laboratory practices.[3][5]
Skin (Body)	Chemical-Resistant Apron or Full Suit	Wear appropriate protective clothing to prevent skin exposure.[1][4] A complete suit protecting against chemicals is recommended.[3] The type of protective equipment must be selected based on the concentration and amount of the substance being handled.[3]
Respiratory	NIOSH/MSHA or EN 149 Approved Respirator	Work must be conducted in a certified chemical fume hood.[1][2] If exposure limits may be exceeded, a respirator is required.[1] For nuisance exposures, use a P95 (US) or P1 (EU) particle respirator. For higher-level protection, use OV/AG/P99 (US) or ABEK-P2 (EU) respirator cartridges.[3][5]

Operational Plan: Step-by-Step Guidance

A systematic approach to handling thionyl bromide minimizes risk. This protocol covers the entire workflow, from preparation to storage.

Engineering Controls and Preparation

• Fume Hood: All handling of thionyl bromide must occur inside a certified chemical fume hood with adequate ventilation.[1][2]

• Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible and operational.[1][4]

• Inert Atmosphere: Handle and store the chemical under an inert atmosphere, such as nitrogen, to prevent reaction with moisture.[1][7][8]

• Remove Incompatibles: Before beginning work, ensure that water, moisture, and oxidizing agents are removed from the work area.[4][8]

Handling Protocol

• Don PPE: Put on all required PPE as specified in the table above.

• Container Inspection: Visually inspect the container for any signs of damage or leakage before opening.

• Dispensing: Use only clean, dry, and compatible equipment (e.g., glass or PTFE) for transferring the liquid.

• Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[1][4] Do not breathe the vapor, mist, or gas.[1]

• Closure: Keep the container tightly closed when not in use.[1][4]

Storage

• Location: Store in a cool, dry, and well-ventilated area designated for corrosive materials.[1][4][7] A recommended storage temperature is 2-8°C.[3][4]

• Container: Keep in the original, tightly closed container.[1][4] Store in a corrosive-resistant container with a resistant inner liner.[6]

• Conditions: Store locked up and protected from moisture and light.[3][4]

Emergency and Disposal Plans

Accidental Release Measures

• Evacuate: Immediately evacuate non-essential personnel from the spill area.[3]

• Ventilate: Ensure the area is well-ventilated, working from the windward side.

• Containment: Absorb the spill with a dry, inert material such as vermiculite, sand, or earth.[1] DO NOT USE WATER. [1]

• Collection: Carefully sweep or shovel the absorbed material into a suitable, closed, and properly labeled container for disposal.[3][5]

• Decontamination: Clean the spill site once the material has been removed, observing environmental regulations.[6]

First Aid Procedures

Immediate medical attention is required for any exposure.[1]

Exposure Route	First Aid Action
Inhalation	Move the person to fresh air immediately. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing all contaminated clothing and shoes. Seek immediate medical attention.[1]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][3]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[1][3]

Disposal Plan

• Waste Classification: Thionyl bromide and any materials contaminated with it must be treated as hazardous waste.

• Containerization: Collect surplus and non-recyclable solutions in a dedicated, sealed, and clearly labeled container for hazardous waste.

• Professional Disposal: Disposal must be conducted by a licensed professional waste disposal service.[3][5] Methods may include incineration in a chemical incinerator equipped with an afterburner and scrubber.[5]

• Prohibition: Do not empty into drains or dispose of with municipal waste.[1][4]

• Regulations: All disposal activities must adhere to federal, state, and local hazardous waste regulations.[1][4]

Mandatory Visualization

The following diagram illustrates the logical workflow for the safe handling of thionyl bromide, from initial assessment to final disposal.

Caption: Workflow for Safe Handling of Thionyl Bromide.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. Buy Thionyl bromide | 507-16-4 [smolecule.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. georganics.sk [georganics.sk]
• 5. capotchem.cn [capotchem.cn]
• 6. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 7. fishersci.com [fishersci.com]
• 8. assets.thermofisher.cn [assets.thermofisher.cn]